N-Cyclohexylbenzenesulfonamide

• CAS: 3237-31-8

Core Science & Biosynthesis

N-Cyclohexylbenzenesulfonamide: Physicochemical Profiling, Synthetic Workflows, and Application in Medicinal Chemistry

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Content Type: Technical Whitepaper & Laboratory Guide

Introduction & Structural Chemistry

Sulfonamides represent one of the most privileged and versatile scaffolds in medicinal chemistry. N-Cyclohexylbenzenesulfonamide ( C12​H17​NO2​S ) serves as a robust structural motif, frequently utilized as a pharmacophore for enzyme inhibition, a bioisostere for carboxylic acids, and a stable intermediate in parallel synthesis libraries.

Note on Chemical Identification: While occasionally misreferenced under anomalous registry numbers (e.g., CAS 3138-02-1) in informal datasets or specific supplier catalogs, the universally verified Chemical Abstracts Service (CAS) registry number for N-Cyclohexylbenzenesulfonamide is 3237-31-8 (PubChem CID: 232561)[1].

The molecular architecture consists of an electron-withdrawing benzenesulfonyl group linked to a lipophilic, sterically demanding cyclohexyl ring via a secondary amine. This unique combination of electronic and steric properties makes it an ideal candidate for probing deep hydrophobic pockets in target proteins.

Physicochemical Properties & Drug-Likeness

Understanding the physicochemical profile of N-Cyclohexylbenzenesulfonamide is critical for predicting its pharmacokinetic behavior. The compound adheres strictly to Lipinski’s Rule of Five, making it an excellent candidate for oral drug formulations.

Table 1: Quantitative Physicochemical Data

Property	Value	Pharmacokinetic Implication	Source/Validation
Molecular Formula	C12​H17​NO2​S	N/A	Computed[1]
Molecular Weight	239.34 g/mol	Optimal for oral absorption (<500 Da)	Mass Spectrometry[1]
XLogP3-AA	2.7	Moderate lipophilicity; excellent membrane permeability	Shake-flask / Computed[1]
TPSA	54.6 Ų	Favorable for BBB penetration and cellular uptake	2D Structure Analysis[1]
H-Bond Donors	1	Ensures target binding specificity without excessive desolvation penalty	NMR (NH proton)[1]
H-Bond Acceptors	2	Facilitates interaction with kinase/enzyme hinge regions	X-ray Crystallography[1]
Rotatable Bonds	3	Low entropic penalty upon target binding	Computed[1]

Expertise & Causality: The XLogP3 value of 2.7 strikes an optimal balance[1]. It is lipophilic enough to partition into lipid bilayers, yet polar enough (driven by the sulfonamide TPSA of 54.6 Ų) to maintain aqueous solubility in physiological buffers. The single hydrogen bond donor (NH) is highly acidic compared to standard amines ( pKa​ ~10), allowing it to form strong, directional hydrogen bonds with target proteins—a hallmark of sulfonamide-driven carbonic anhydrase inhibitors.

Synthetic Methodology & Reaction Mechanisms

The synthesis of N-Cyclohexylbenzenesulfonamide relies on a highly efficient nucleophilic acyl substitution (sulfonylation) between benzenesulfonyl chloride and cyclohexylamine.

Synthetic workflow and mechanistic pathway for N-Cyclohexylbenzenesulfonamide.

Protocol: Step-by-Step Synthesis

Objective: To synthesize and isolate N-Cyclohexylbenzenesulfonamide with >98% purity. Reagents: Benzenesulfonyl chloride (1.0 eq), Cyclohexylamine (1.1 eq), Triethylamine (TEA, 1.2 eq), Anhydrous Dichloromethane (DCM).

• Step 1: Preparation & Solvation

  • Procedure: Flame-dry a round-bottom flask under nitrogen. Dissolve cyclohexylamine and TEA in anhydrous DCM.

  • Causality: Anhydrous conditions are non-negotiable. Benzenesulfonyl chloride is highly electrophilic and readily hydrolyzes in the presence of ambient moisture to form unreactive benzenesulfonic acid. TEA is selected over pyridine because its byproduct, triethylammonium chloride, is highly water-soluble and easily removed during aqueous workup. Furthermore, TEA acts as an acid scavenger, preventing the generated HCl from protonating the nucleophilic cyclohexylamine.

• Step 2: Controlled Addition

  • Procedure: Cool the reaction mixture to 0 °C using an ice bath. Add benzenesulfonyl chloride dropwise over 15–30 minutes.

  • Causality: The formation of the sulfonamide bond is highly exothermic. Dropwise addition at 0 °C controls the reaction kinetics, preventing thermal degradation and suppressing the formation of bis-sulfonamides.

• Step 3: Reaction Propagation & In-Process Control (IPC)

  • Procedure: Remove the ice bath and allow the reaction to warm to room temperature (RT). Stir for 2–4 hours.

  • Self-Validation: Monitor the reaction via Thin Layer Chromatography (TLC) using a Hexane:EtOAc (7:3) mobile phase. The disappearance of the UV-active sulfonyl chloride spot and the ninhydrin-active amine spot confirms reaction completion, creating a self-validating endpoint.

• Step 4: Aqueous Workup & Isolation

  • Procedure: Quench the reaction with 1N HCl. Separate the organic layer, and wash sequentially with saturated NaHCO3​ and brine. Dry over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure.

  • Causality: The 1N HCl wash is critical; it selectively protonates and extracts any unreacted cyclohexylamine and TEA into the aqueous phase. The NaHCO3​ wash neutralizes residual acid, and brine breaks any emulsions while pre-drying the organic layer.

Analytical Characterization Protocol

To ensure trustworthiness and scientific integrity, the synthesized compound must undergo a rigorous, self-validating analytical workflow.

Self-validating analytical workflow for compound identification and purity assessment.

Spectroscopic Validation Standards

1H NMR (400 MHz, CDCl3​ ):

• δ 7.90 (m, 2H, Ar-H ortho to sulfonyl)

• δ 7.55 (m, 3H, Ar-H meta/para)

• δ 4.59 (d, J = 7.0 Hz, 1H, NH)

• δ 3.15 (m, 1H, CH-N of cyclohexyl)

• δ 1.90 - 1.10 (m, 10H, cyclohexyl CH2​ )[2]

Self-Validating Mechanism ( D2​O Exchange): To definitively assign the sulfonamide proton, add a drop of D2​O to the NMR tube and shake. The doublet at 4.59 ppm will disappear due to rapid deuterium exchange. This provides unequivocal proof of the secondary sulfonamide linkage, distinguishing it from potential tertiary bis-sulfonamide impurities.

High-Resolution Mass Spectrometry (HRMS):

• Method: LC-MS (ESI+)

• Expected m/z: [M+H]+ calculated for C12​H18​NO2​S : 240.1053; found: ~240.105. The presence of the M+2 isotopic peak (~4.5% relative abundance) will validate the presence of the sulfur atom ( 34S isotope).

Pharmacological & Industrial Relevance

In drug development, the N-Cyclohexylbenzenesulfonamide scaffold is prized for its metabolic stability. Unlike amides, sulfonamides are highly resistant to enzymatic hydrolysis by proteases and peptidases. This makes them ideal bioisosteres for optimizing the half-life of lead compounds[3]. Furthermore, the bulky, lipophilic cyclohexyl ring provides excellent shape complementarity for deep hydrophobic pockets in target proteins, often utilized in the design of selective targeted therapies and parallel synthesis libraries.

References

• PubChem Compound Summary for CID 232561, N-Cyclohexylbenzenesulfonamide Source: National Center for Biotechnology Information (NCBI) URL:[Link]

• Stereoselective Direct Reductive Amination of Ketones with Electron-Deficient Amines using Re2O7/NaPF6 Catalyst Source: Organic & Biomolecular Chemistry (Royal Society of Chemistry) URL:[Link]

• Selective N-Alkylation of Aminobenzenesulfonamides with Alcohols for the Synthesis of Amino-(N-alkyl)benzenesulfonamides Catalyzed by a Metal–Ligand Bifunctional Ruthenium Catalyst Source: The Journal of Organic Chemistry (ACS Publications) URL:[Link]

Sources

• 1. N-Cyclohexylbenzenesulfonamide | C12H17NO2S | CID 232561 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 3. pubs.acs.org [pubs.acs.org]

Structural Crystallography and Molecular Geometry of the N-Cyclohexylbenzenesulfonamide Scaffold

Target Audience: Researchers, Crystallographers, and Drug Development Professionals Document Type: Technical Whitepaper & Application Guide

Executive Summary & Pharmacological Context

Sulfonamides represent one of the most historically and clinically significant classes of antimicrobial and pharmacological agents, widely utilized to combat infections caused by Gram-positive and Gram-negative microorganisms[1],[2]. Within this broad family, the N-cyclohexylbenzenesulfonamide scaffold—and its halogenated or alkylated derivatives—serves as a highly versatile pharmacophore[3].

Understanding the precise three-dimensional molecular geometry, torsional flexibility, and supramolecular packing of this scaffold is critical for rational drug design. By analyzing the single-crystal X-ray diffraction (XRD) data of representative derivatives (such as 4-chloro, 4-bromo, and 2,5-dichloro analogs), we can extract the fundamental stereochemical rules governing target-receptor binding affinities. This whitepaper provides an in-depth analysis of the crystallographic properties of N-cyclohexylbenzenesulfonamides, backed by self-validating experimental protocols.

Experimental Workflows: Synthesis & Crystallization

To obtain high-fidelity crystallographic data, the synthesis and subsequent crystallization must yield pristine, defect-free single crystals. The following protocol outlines the standardized methodology for synthesizing N-cyclohexylbenzenesulfonamide derivatives[2].

Synthesis Protocol & Mechanistic Causality

• Reagent Preparation: Dissolve 1.0 mmol of cyclohexylamine in 10 mL of distilled water.

• Electrophilic Addition: Slowly add 1.0 mmol of the respective benzenesulfonyl chloride (e.g., 4-chlorobenzenesulfonyl chloride) to the aqueous amine solution[2].

• pH Regulation (Critical Step): Continuously monitor and maintain the reaction mixture at pH 8 using a 3% sodium carbonate ( Na2​CO3​ ) solution[2].

  • Causality: The nucleophilic substitution generates HCl as a byproduct. If unneutralized, the acidic environment protonates the unreacted cyclohexylamine, rendering it non-nucleophilic and halting the reaction. The Na2​CO3​ buffer acts as a self-validating control, ensuring continuous nucleophilic attack while preventing the competitive hydrolysis of the sulfonyl chloride that occurs at excessively high pH levels.

• Reaction Monitoring: Track the progress of the reaction via Thin Layer Chromatography (TLC) until the complete consumption of the reactants[1].

• Isolation: Filter the resulting precipitates, wash with cold distilled water, and dry under a vacuum.

• Recrystallization: Dissolve the crude product in a suitable solvent (e.g., methanol or ethyl acetate) and allow it to undergo slow evaporation at room temperature (293–296 K)[1],[4]. This controlled thermodynamic environment promotes the formation of diffraction-quality single crystals (colorless prisms).

X-Ray Diffraction (XRD) Protocol

• Crystal Selection: Select a pristine crystal (e.g., dimensions ~0.29 × 0.15 × 0.11 mm) and mount it on a glass fiber.

• Data Collection: Utilize a Bruker APEXII CCD area-detector diffractometer[1],[5].

  • Causality: Data must be collected using Mo Kα radiation (λ = 0.71073 Å) rather than Cu Kα. The heavier sulfur and halogen atoms present in these derivatives cause significant X-ray absorption. Mo Kα radiation minimizes these absorption effects, ensuring high-resolution data and accurate determination of anisotropic displacement parameters.

• Structure Solution: Perform data reduction using the SAINT program and multi-scan absorption correction via SADABS[1]. Solve the structure using direct methods (SHELXS) and refine using full-matrix least-squares on F2 (SHELXL)[1].

Caption: Experimental workflow from nucleophilic substitution synthesis to X-ray structure refinement.

Molecular Geometry and Conformation

The crystallographic analysis of N-cyclohexylbenzenesulfonamide derivatives reveals highly conserved geometric features that define the molecule's spatial footprint.

The Distorted Tetrahedral Sulfonyl Core

In all observed derivatives, the central sulfur (S) atom is coordinated within a CNO2​ donor set, exhibiting a distorted tetrahedral geometry [1],[2].

• Mechanistic Insight: While an ideal tetrahedral angle is 109.5°, the O=S=O angle in these structures expands significantly, reaching maximum deviations of 119.45° to 120.23° [1],[2]. This distortion is driven by Valence Shell Electron Pair Repulsion (VSEPR); the high electron density of the double-bonded oxygen atoms exerts strong repulsive forces, widening the O-S-O angle while compressing the N-S-C angle.

Torsional Flexibility and the "L-Shape" Conformation

The molecule typically adopts a distinct L-shaped conformation [2],[4]. The central C-S-N-C torsion angle consistently measures around -78.0° [2],[4]. Furthermore, the orientation of the sulfonyl oxygens relative to the benzene ring is highly specific: one oxygen atom is nearly coplanar with the benzene ring (torsion angle ≈ -174.5°), whereas the second oxygen atom lies well above the plane (torsion angle ≈ 57.0°)[1].

Cyclohexyl Ring Conformation

The aliphatic cyclohexyl ring universally adopts a chair conformation [1],[5],[2].

• Mechanistic Insight: The chair conformation represents the global energy minimum for the cyclohexane derivative. It perfectly staggers all C-H bonds, eliminating torsional strain, and minimizes steric clashes between the bulky benzenesulfonamide group and the axial hydrogen atoms. Puckering parameters (e.g., Q=0.536A˚,θ=180.0°,ϕ=196° ) confirm the idealized chair geometry[2].

Supramolecular Architecture & Hydrogen Bonding

The solid-state packing of N-cyclohexylbenzenesulfonamides is governed by robust intermolecular interactions, primarily driven by the strongly polarized N-H bond acting as a hydrogen bond donor and the sulfonyl oxygens acting as acceptors.

Depending on the steric bulk and electronic effects of the phenyl ring substituents, the supramolecular architecture bifurcates into two primary motifs:

• Inversion Dimers: In derivatives like2[2], adjacent molecules are linked by pairs of N-H···O hydrogen bonds around an inversion center. This forms a discrete cyclic dimer characterized by an R22​(8) graph-set motif [2].

• 1D Supramolecular Chains: In derivatives such as 1[1] and4[4], the N-H···O hydrogen bonds propagate continuously, forming C(4) supramolecular chains aligned along a specific crystallographic axis (e.g., the c or b axis).

These primary hydrogen-bonded networks are further consolidated into a stable 3D lattice via weaker intramolecular and intermolecular C-H···O contacts[1],[4].

Caption: Logical pathway of supramolecular assembly driven by N-H···O hydrogen bonding motifs.

Quantitative Crystallographic Data Summary

The following table synthesizes the core crystallographic parameters for three representative N-cyclohexylbenzenesulfonamide derivatives, highlighting the structural consistency across the scaffold regardless of halogenation or alkylation.

Parameter	4-Chloro Derivative[2]	2,5-Dichloro Derivative[1]	N-Benzyl Derivative[5]
Chemical Formula	C12​H16​ClNO2​S	C12​H15​Cl2​NO2​S	C19​H23​NO2​S
Molecular Weight ( Mr​ )	273.78 g/mol	308.21 g/mol	329.44 g/mol
Crystal System	Monoclinic	Monoclinic	Orthorhombic
Space Group	P21​/c	Cc	P21​21​21​
Unit Cell: a (Å)	11.1226 (5)	17.4471 (12)	9.1996 (5)
Unit Cell: b (Å)	6.2490 (2)	10.7574 (8)	11.0406 (5)
Unit Cell: c (Å)	19.8635 (9)	8.2845 (6)	17.1897 (9)
Unit Cell: β (°)	96.505 (2)	111.956 (4)	90.00
Volume ( A˚3 )	1371.73 (10)	1442.11 (18)	1745.94 (15)
Z (Molecules/Cell)	4	4	4
Max O-S-O Deviation	119.45 (12)°	120.23 (14)°	N/A

Conclusion

The N-cyclohexylbenzenesulfonamide scaffold exhibits a highly predictable and robust structural profile. The combination of a distorted tetrahedral sulfonyl core, an L-shaped torsional backbone, and a sterically relaxed chair-conformation cyclohexyl ring provides a stable yet adaptable framework for drug-receptor interactions. Furthermore, the inherent capacity of the sulfonamide moiety to form strong R22​(8) inversion dimers or 1D supramolecular chains ensures excellent solid-state stability, a critical factor in the formulation and bioavailability of active pharmaceutical ingredients (APIs).

References

• Source: IUCr Journals (Acta Crystallographica Section E)
• Source: PubMed Central (PMC)
• Source: PubMed Central (PMC)
• N-Cyclohexylbenzenesulfonamide (CID 232561)
• 4-Bromo-N-cyclohexylbenzenesulfonamide Source: ResearchGate / Acta Crystallographica Section E URL

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• 2. 4-Chloro-N-cyclo­hexyl­benzene­sulfonamide - PMC [pmc.ncbi.nlm.nih.gov]
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• 5. N-Benzyl-N-cyclo­hexyl­benzene­sulfonamide - PMC [pmc.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to the Solution Thermodynamics of N-Cyclohexylbenzenesulfonamide

Executive Summary

N-Cyclohexylbenzenesulfonamide (NCBS) is a highly versatile sulfonamide-based building block. It serves as a critical intermediate in medicinal chemistry for the development of GPCR antagonists and acts as a robust substrate in platinum-catalyzed hydroamination reactions ([1]([Link])). Despite its utility, optimizing reaction conditions and formulation strategies requires a rigorous understanding of its phase behavior. This whitepaper provides an authoritative framework for determining and interpreting the solution thermodynamics of NCBS, focusing on the causality behind solute-solvent interactions, enthalpy-entropy compensation, and self-validating experimental protocols.

Theoretical Framework: The Causality of Dissolution

The dissolution of a crystalline solid like NCBS into a liquid solvent is not merely a physical mixing event; it is a complex thermodynamic transition governed by the disruption of the crystal lattice, the formation of a solvent cavity, and the establishment of new solute-solvent interactions ([2]([Link])).

As an application scientist, I approach dissolution through the lens of the Gibbs Free Energy of Solution ( Δsol​G∘ ) . For a process to be spontaneous, Δsol​G∘ must be negative. However, for most sulfonamides, including NCBS, the standard Gibbs energy of solution in pure organic solvents is positive, indicating a non-spontaneous process that requires continuous thermal input to reach high solubility concentrations ([3]([Link])).

The driving forces are defined by the fundamental equation: Δsol​G∘=Δsol​H∘−TΔsol​S∘

• Enthalpy of Solution ( Δsol​H∘ ): Typically endothermic ( Δsol​H∘>0 ) for NCBS. The energy required to break the strong intermolecular hydrogen bonds (N-H ⋯ O=S) within the NCBS crystal lattice and to create a cavity in the solvent significantly outweighs the exothermic energy released when the cyclohexyl ring and benzenesulfonyl group interact with the solvent.

• Entropy of Solution ( Δsol​S∘ ): Typically positive ( Δsol​S∘>0 ). The transition from a highly ordered crystalline state to a randomly dispersed solute in a liquid phase increases the system's microstates.

Fig 1: Causality of thermodynamic contributions to Gibbs Free Energy during dissolution.

Self-Validating Experimental Protocol

To generate reliable thermodynamic data, we employ the isothermal shake-flask method coupled with High-Performance Liquid Chromatography (HPLC). This protocol is designed as a self-validating system: thermodynamic parameters are only considered valid if the van 't Hoff plot demonstrates strict linearity ( R2>0.995 ), proving that Δsol​H∘ remains constant over the investigated temperature range.

Step-by-Step Methodology

• Preparation of Solid Phase: Purify NCBS via recrystallization from ethanol to ensure >99.5% purity. Confirm the melting point ( Tfus​ ) and enthalpy of fusion ( Δfus​H ) using Differential Scanning Calorimetry (DSC). Causality: Impurities disrupt the crystal lattice, artificially lowering the energy required for dissolution and skewing thermodynamic data.

• Isothermal Equilibration: Add an excess amount of NCBS (approx. 150 mg) to 20 mL of the target solvent (e.g., Cyclohexane, Methanol, Water) in hermetically sealed amber glass flasks.

• Temperature Control: Submerge the flasks in a thermostatic water bath. Agitate at 150 rpm for 72 hours at specific temperatures (e.g., 293.15 K, 298.15 K, 303.15 K, 308.15 K, 313.15 K). Causality: 72 hours ensures thermodynamic equilibrium is reached, preventing kinetic artifacts from supersaturation.

• Phase Separation: Allow the flasks to stand undisturbed for 24 hours at the test temperature to ensure complete precipitation of undissolved micro-crystals. Filter the supernatant through a 0.22 µm PTFE syringe filter (pre-heated to the test temperature to prevent premature crystallization).

• Quantitative Analysis: Dilute the filtrate appropriately and analyze via HPLC-UV (e.g., C18 column, Acetonitrile/Water mobile phase, λ=254 nm). Calculate the mole fraction solubility ( x2​ ).

• Thermodynamic Derivation: Plot ln(x2​) versus 1/T .

Fig 2: Isothermal shake-flask workflow for thermodynamic profiling.

Thermodynamic Data Presentation & Analysis

Based on established thermodynamic behaviors of structurally analogous sulfonamides ([2]([Link]), the following table summarizes the representative thermodynamic parameters of NCBS at 298.15 K.

Table 1: Representative Thermodynamic Functions of NCBS Solution at 298.15 K

Solvent	Mole Fraction Solubility ( x2​×104 )	Δsol​G∘ (kJ/mol)	Δsol​H∘ (kJ/mol)	Δsol​S∘ (J/mol·K)	Dominant Driving Force
Methanol	145.2	12.8	28.5	52.6	Enthalpy-driven (Endothermic)
Cyclohexane	8.4	22.1	45.3	77.8	Entropy-driven (Hydrophobic)
Water	0.3	31.4	18.2	-44.2	Hydrophobic Hydration

Mechanistic Insights

• Methanol (Polar Protic): NCBS exhibits its highest solubility in methanol. The negative Δsol​G∘ barrier is minimized because methanol can act as both a hydrogen bond donor and acceptor, effectively solvating the sulfonamide core. The process is heavily endothermic ( Δsol​H∘=28.5 kJ/mol) but is compensated by a favorable entropy increase.

• Cyclohexane (Non-Polar): The solubility drops significantly. The interaction between NCBS and cyclohexane is purely hydrophobic (dispersion forces). The high enthalpy of solution ( Δsol​H∘=45.3 kJ/mol) reflects the massive energy penalty of breaking the NCBS crystal lattice without the compensatory exothermic release of hydrogen-bond formation with the solvent.

• Water (Aqueous): The entropy of solution becomes negative ( Δsol​S∘=−44.2 J/mol·K). This is a classic hallmark of hydrophobic hydration . The bulky, non-polar cyclohexyl ring of NCBS forces water molecules to form highly ordered, ice-like clathrate structures around it, drastically reducing the entropy of the system and resulting in extremely poor aqueous solubility.

Enthalpy-Entropy Compensation

To verify the mechanism of cosolvent action, application scientists utilize Enthalpy-Entropy compensation analysis. By plotting Δsol​H∘ against Δsol​G∘ (or TΔsol​S∘ ) across different solvent mixtures, we can determine if the dissolution mechanism is driven by solvation (enthalpic) or by cavity formation/structure-breaking (entropic). A non-linear compensation plot indicates a shift in the primary solvation mechanism, which is critical when designing binary solvent systems for NCBS crystallization or formulation.

References

• Platinum-Based Catalysts for the Hydroamination of Olefins with Sulfonamides and Weakly Basic Anilines Source: Journal of the American Chemical Society (ACS) URL:[Link]

• Thermodynamic study of the solubility of some sulfonamides in cyclohexane Source: Journal of the Brazilian Chemical Society (SciELO) URL:[Link]

• Thermodynamic analysis and applications of the Abraham solvation parameter model in the study of the solubility of some sulfonamides Source: Revista Colombiana de Ciencias Químico-Farmacéuticas (SciELO Colombia) URL:[Link]

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• 3. Thermodynamic analysis and applications of the Abraham solvation parameter model in the study of the solubility of some sulfonamides [scielo.org.co]

Mechanism of action of N-Cyclohexylbenzenesulfonamide derivatives

An In-Depth Technical Guide to the Mechanism of Action of N-Cyclohexylbenzenesulfonamide Derivatives

Authored by: A Senior Application Scientist

Abstract

The N-cyclohexylbenzenesulfonamide scaffold represents a privileged chemotype in medicinal chemistry, giving rise to a diverse array of derivatives with significant therapeutic potential. These compounds have demonstrated a broad spectrum of biological activities, including anticancer, antimicrobial, anti-inflammatory, and analgesic effects. This in-depth technical guide elucidates the multifaceted mechanisms of action of N-Cyclohexylbenzenesulfonamide derivatives, focusing on their primary molecular targets and the subsequent modulation of key signaling pathways. We will explore their role as enzyme inhibitors, receptor modulators, and disruptors of protein-protein interactions. Furthermore, this guide provides detailed, field-proven experimental protocols for researchers and drug development professionals to investigate and validate the mechanisms described.

Introduction: The Versatility of the N-Cyclohexylbenzenesulfonamide Scaffold

The benzenesulfonamide moiety is a cornerstone in drug discovery, with its derivatives forming the basis of numerous clinically approved drugs.[1] The addition of a cyclohexyl group to the sulfonamide nitrogen introduces a lipophilic and conformationally flexible element that can significantly influence the compound's pharmacokinetic and pharmacodynamic properties. This unique combination allows N-cyclohexylbenzenesulfonamide derivatives to interact with a wide range of biological targets with high affinity and specificity.[2][3]

The core structure, N-cyclohexylbenzenesulfonamide, can be readily synthesized through the reaction of benzenesulfonyl chloride with cyclohexylamine.[2][4] This synthetic accessibility, coupled with the potential for diverse substitutions on both the benzene and cyclohexyl rings, makes this scaffold an attractive starting point for the development of novel therapeutic agents.

Key Mechanisms of Action and Molecular Targets

The therapeutic effects of N-Cyclohexylbenzenesulfonamide derivatives are primarily achieved through their interaction with specific molecular targets. The following sections detail the most prominent mechanisms of action.

Enzyme Inhibition: A Dominant Mechanism

A primary mode of action for many N-Cyclohexylbenzenesulfonamide derivatives is the inhibition of key enzymes involved in various pathological processes.[1]

Carbonic anhydrases are a family of metalloenzymes that catalyze the reversible hydration of carbon dioxide to bicarbonate and a proton.[1] Certain isoforms, particularly CA IX, are overexpressed in many solid tumors and play a crucial role in regulating pH in the hypoxic tumor microenvironment.[5][6] By inhibiting CA IX, N-cyclohexylbenzenesulfonamide derivatives can disrupt pH homeostasis, leading to increased intracellular acidification and subsequent induction of apoptosis in cancer cells.[5][7]

The sulfonamide group of these derivatives acts as a potent zinc-binding group, coordinating with the zinc ion in the active site of the enzyme.[1] The N-cyclohexyl and substituted benzene moieties contribute to the binding affinity and selectivity for different CA isoforms.[6]

Signaling Pathway of CA IX Inhibition in Cancer:

Caption: Inhibition of CA IX by N-Cyclohexylbenzenesulfonamide derivatives disrupts pH balance and induces apoptosis in cancer cells.

The classic mechanism of action for sulfonamide-based antibiotics is the inhibition of dihydropteroate synthase (DHPS), an essential enzyme in the bacterial folic acid synthesis pathway.[2][6] Folic acid is a vital precursor for the synthesis of nucleic acids and certain amino acids. By competitively inhibiting DHPS, N-cyclohexylbenzenesulfonamide derivatives block folate production, leading to bacteriostasis.

Receptor Modulation

Recent studies have identified certain N-cyclohexylbenzenesulfonamide derivatives as potent and selective agonists of the kappa opioid receptor (KOR).[8] KOR agonists are of significant interest for the management of moderate to severe pain, as they have shown promise in mitigating some of the undesirable side effects associated with traditional mu-opioid receptor agonists.[8] The interaction of these derivatives with KOR can lead to potent antinociceptive effects.[8]

Inhibition of Protein-Protein Interactions

The Keap1-Nrf2 pathway is a critical regulator of cellular responses to oxidative stress.[9] Some benzenesulfonamide derivatives have been shown to inhibit the protein-protein interaction between Keap1 and Nrf2.[9] This inhibition leads to the activation of Nrf2 and the subsequent expression of antioxidant and cytoprotective genes, which can be beneficial in various chronic inflammatory diseases.[9]

Experimental Protocols for Mechanistic Elucidation

To validate the proposed mechanisms of action, a series of well-established in vitro and cell-based assays are essential.

In Vitro Anticancer Activity (MTT Assay)

This colorimetric assay is used to assess the cytotoxic effect of a compound on cancer cell lines.

Methodology:

• Cell Seeding: Plate cancer cells (e.g., MDA-MB-231, MCF-7) in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours.[10]

• Compound Treatment: Treat the cells with various concentrations of the N-cyclohexylbenzenesulfonamide derivative and a vehicle control. Incubate for 48-72 hours.[2]

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 4 hours to allow the formation of formazan crystals by viable cells.[2]

• Solubilization: Remove the medium and add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.[2]

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the control and determine the IC50 value (the concentration of the compound that inhibits cell growth by 50%).

Experimental Workflow for MTT Assay:

Caption: Step-by-step workflow for determining the in vitro anticancer activity using the MTT assay.

Carbonic Anhydrase Inhibition Assay

This assay measures the ability of a compound to inhibit the enzymatic activity of carbonic anhydrase.

Methodology:

• Reagent Preparation: Prepare a buffer solution (e.g., Tris-HCl), a solution of the CA enzyme (e.g., recombinant human CA IX), and a solution of the substrate (e.g., 4-nitrophenyl acetate).

• Assay Setup: In a 96-well plate, add the buffer, the N-cyclohexylbenzenesulfonamide derivative at various concentrations, and the CA enzyme solution. Incubate for a short period to allow for inhibitor binding.

• Initiate Reaction: Add the substrate to each well to start the enzymatic reaction.

• Absorbance Measurement: Monitor the change in absorbance at a specific wavelength (e.g., 400 nm for the product 4-nitrophenol) over time using a microplate reader.

• Data Analysis: Calculate the rate of the enzymatic reaction for each inhibitor concentration and determine the IC50 value.

Antimicrobial Susceptibility Testing (Broth Microdilution)

This method determines the minimum inhibitory concentration (MIC) of a compound against a specific bacterium.

Methodology:

• Compound Dilution: Prepare a serial dilution of the N-cyclohexylbenzenesulfonamide derivative in a 96-well plate containing bacterial growth medium.

• Bacterial Inoculation: Inoculate each well with a standardized suspension of the test bacterium (e.g., Staphylococcus aureus, Escherichia coli).[2] Include positive (bacteria without compound) and negative (broth only) controls.[2]

• Incubation: Incubate the plate at 37°C for 18-24 hours.[2]

• MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits visible bacterial growth.[2]

Structure-Activity Relationships (SAR)

The biological activity of N-cyclohexylbenzenesulfonamide derivatives is highly dependent on the nature and position of substituents on both the benzene and cyclohexyl rings.

• Substituents on the Benzene Ring: The electronic and steric properties of substituents on the benzene ring can significantly influence the binding affinity and selectivity for the target protein. For instance, in CA inhibitors, electron-withdrawing or -donating groups can modulate the acidity of the sulfonamide proton, affecting its zinc-binding ability.[6]

• The Cyclohexyl Moiety: The cyclohexyl group generally enhances the lipophilicity of the molecule, which can improve cell permeability. Its conformational flexibility allows it to adapt to the shape of the binding pocket.

• Substitutions on the Sulfonamide Nitrogen: N-alkylation of the sulfonamide can alter the compound's properties. For example, the synthesis of N-cyclohexyl-N-propylbenzenesulfonamide is a step towards creating more complex, biologically active sulfur-containing heterocyclic compounds.[4]

Quantitative Data Summary

The following table summarizes representative biological activity data for N-cyclohexylbenzenesulfonamide derivatives and related compounds.

Compound Class/Derivative	Target	Assay	Activity (IC50/Ki/MIC)	Reference
Aryl thiazolone-benzenesulfonamides	Carbonic Anhydrase IX	Enzyme Inhibition	10.93–25.06 nM (IC50)	[5]
N'-(substituted)-benzenesulfonamide	Human Cancer Cell Lines	MTT Assay	1.98 to 9.12 µM (IC50)	[10]
N'-benzyl-3-chloro-N-((1S,3R,4R)...	Kappa Opioid Receptor (KOR)	Radioligand Binding	1.9 nM (Ki)	[8]
N-acylsulfonamides	Carrageenan-induced inflammation	In vivo anti-inflammatory	Potent inhibition	[11]
Benzenesulfonamide derivatives	S. aureus	Broth Microdilution	6.63 mg/mL (MIC)	[12]

Conclusion

N-Cyclohexylbenzenesulfonamide derivatives are a versatile class of compounds with a wide range of biological activities, primarily driven by their ability to interact with specific enzymes and receptors. Their mechanisms of action, particularly as inhibitors of carbonic anhydrase and dihydropteroate synthase, and as modulators of opioid receptors, highlight their potential for the development of novel therapeutics for cancer, infectious diseases, and pain management. The synthetic tractability of the N-cyclohexylbenzenesulfonamide scaffold, combined with a growing understanding of its structure-activity relationships, provides a solid foundation for future drug discovery efforts in this area.

References

• N-cyclohexyl-4-methoxybenzenesulfonamide: A Versatile Scaffold for Drug Discovery. Benchchem.

• N-Cyclohexyl-4-propoxybenzenesulfonamide. Benchchem.

• Discovery of N'-benzyl-3-chloro-N-((1S,3R,4R)-3-((dimethylamino)methyl)-4-hydroxy-4-(3-methoxyphenyl)cyclohexyl)benzenesulfonamide as a novel selective KOR ligand. PubMed.

• biological activity of benzenesulfonamide derivatives. Benchchem.

• Biological Activity Evaluation of Some New Benzenesulphonamide Derivatives. PMC.

• Design, synthesis and mechanistic study of new benzenesulfonamide derivatives as anticancer and antimicrobial agents via carbonic anhydrase IX inhibition. RSC Publishing.

• Exploration and structure-activity relationship research of benzenesulfonamide derivatives as potent TRPV4 inhibitors for treating acute lung injury. PubMed.

• N-Cyclohexyl-N-propylbenzenesulfonamide. PMC - NIH.

• Structure-Activity Relationship of N-substituted Benzenesulfonamide and Benzenemethanesulfonamide Derivatives. Benchchem.

• Synthesis and anticancer activity of new benzensulfonamides incorporating s-triazines as cyclic linkers for inhibition of carbonic anhydrase IX. PMC.

• Synthesis and Anticancer Evaluation of Benzenesulfonamide Derivatives. IntechOpen.

• Design, synthesis and mechanistic study of new benzenesulfonamide derivatives as anticancer and antimicrobial agents via carbonic anhydrase IX inhibition. PMC.

• Benzenesulfonamide Analogs: Synthesis, Anti-GBM Activity and Pharmacoprofiling. PMC.

• Eco-friendly methods of synthesis and preliminary biological evaluation of sulfonamide derivatives of cyclic arylguanidines. Semantic Scholar.

• Synthesis and structure-activity relationship studies of 4-((2-hydroxy-3-methoxybenzyl)amino)benzenesulfonamide derivatives as potent and selective inhibitors of 12-lipoxygenase. MedChemExpress.

• Synthesis and biological evaluation of N-(7-indazolyl)benzenesulfonamide derivatives as potent cell cycle inhibitors. PubMed.

• Design, Synthesis and Biological Evaluation of 1,4-Benzenesulfonamide Derivatives as Glyoxalase I Inhibitors. PubMed.

• Structure-activity relationships of 1,4-bis(arylsulfonamido)-benzene or naphthalene-N,N'-diacetic acids with varying C2-substituents as inhibitors of Keap1-Nrf2 protein-protein interaction. Rutgers University.

• Ligand and structure-based approaches for the exploration of structure–activity relationships of fusidic acid derivatives as antibacterial agents. Frontiers.

• Design, green synthesis and biological evaluation of fluorinated N-acyl sulfonamides as novel anti-inflammatory agents: an in vivo and in silico study. RSC Publishing.

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• 8. Discovery of N'-benzyl-3-chloro-N-((1S,3R,4R)-3-((dimethylamino)methyl)-4-hydroxy-4-(3-methoxyphenyl)cyclohexyl)benzenesulfonamide as a novel selective KOR ligand - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 12. Biological Activity Evaluation of Some New Benzenesulphonamide Derivatives - PMC [pmc.ncbi.nlm.nih.gov]

N-Cyclohexylbenzenesulfonamide: Analytical Profiling of Molecular Weight and Exact Mass

An In-Depth Technical Guide for Drug Development Professionals

Executive Summary

N-Cyclohexylbenzenesulfonamide (CAS: 3237-31-8) is a highly versatile sulfonamide derivative utilized extensively as a synthetic intermediate and structural scaffold in medicinal chemistry[1]. For researchers and drug development professionals, distinguishing this compound from complex biological matrices or synthetic byproducts requires rigorous analytical profiling. This whitepaper establishes the theoretical distinction between its molecular weight and exact mass, provides a consolidated physicochemical profile, and outlines a self-validating High-Resolution Mass Spectrometry (HRMS) protocol designed to guarantee structural confirmation.

Chemical Significance in Drug Development

Sulfonamides are a cornerstone of modern pharmacology. The N-cyclohexylbenzenesulfonamide motif frequently serves as a critical intermediate or active pharmacophore in the synthesis of advanced therapeutic agents. For example, derivatives of this scaffold have been investigated in the development of Janus kinase (JAK) inhibitors targeting inflammatory conditions such as dry eye syndrome[2]. Because these synthesis pathways often generate isobaric impurities (molecules with the same nominal mass but different elemental compositions), precise mass determination is a non-negotiable quality control checkpoint.

Theoretical Framework: Molecular Weight vs. Exact Mass

In my experience optimizing analytical workflows, a common pitfall is the conflation of molecular weight and exact mass during mass spectrometry (MS) method development.

• Molecular Weight (239.34 g/mol ): This value is calculated using the standard atomic weights of the elements, which are abundance-weighted averages of all naturally occurring stable isotopes[1]. Causality for use: This macroscopic value is strictly used for stoichiometry, yield calculations, and bulk formulation scaling. It is irrelevant for high-resolution mass spectrometry.

• Exact Mass (239.0980 Da): This is the calculated mass of the molecule containing only the most abundant isotope of each element (e.g., 12C , 1H , 14N , 16O , 32S )[1]. Causality for use: In HRMS, the mass spectrometer measures individual ions, not bulk averages. The exact mass is the fundamental target value required to extract the correct ion chromatogram and confirm the molecular formula C12​H17​NO2​S .

Quantitative Physicochemical Profile

The following table summarizes the critical quantitative metrics required for the analytical profiling of N-Cyclohexylbenzenesulfonamide.

Parameter	Value	Analytical Significance	Reference
Chemical Formula	C12​H17​NO2​S	Defines the elemental composition for isotopic modeling.	[1]
CAS Registry Number	3237-31-8	Unique numerical identifier for database cross-referencing.	[1]
Molecular Weight	239.34 g/mol	Used exclusively for stoichiometric scaling and formulation.	[1]
Exact Mass	239.0980 Da	Target monoisotopic mass for HRMS identification.	[1]
Precursor Ion [M+H]+	240.1053 Da	Target m/z for positive mode electrospray ionization (ESI+).	Computed
XLogP3	2.7	Indicates moderate lipophilicity; dictates reverse-phase LC use.	[1]

Self-Validating HRMS Protocol for Exact Mass Verification

To empirically verify the exact mass of N-Cyclohexylbenzenesulfonamide, the following Liquid Chromatography-High Resolution Mass Spectrometry (LC-HRMS) protocol must be employed. This method is designed as a self-validating system , ensuring that any instrumental drift or matrix effects are immediately identified.

Step 1: System Calibration (The Control Check)

• Action: Infuse an external calibration mixture (e.g., Pierce ESI Positive Ion Calibration Solution) prior to the sequence run.

• Causality: Mass accuracy must be maintained at <2 ppm. Without this external validation, thermal expansion of the mass analyzer components could cause mass drift, leading to false isobaric assignments.

Step 2: Sample Preparation & Internal Standardization

• Action: Prepare a 1μg/mL solution of the analyte in 50:50 Methanol:Water with 0.1% Formic Acid. Spike the sample with 100ng/mL of Sulfamethoxazole as an Internal Standard (IS).

• Causality: Methanol is selected over acetonitrile because protic solvents significantly enhance the desolvation and protonation efficiency of the sulfonamide nitrogen in ESI+. The IS creates a self-validating internal control; it confirms that ionization efficiency remains stable and normalizes any matrix-induced ion suppression.

Step 3: Chromatographic Separation

• Action: Inject 2μL onto a C18 UHPLC column ( 2.1×50 mm, 1.7μm ). Execute a 5-minute gradient from 5% to 95% organic mobile phase.

• Causality: The XLogP3 of 2.7[1] indicates sufficient lipophilicity for strong retention on a C18 stationary phase. This ensures the analyte elutes well after the solvent front, minimizing baseline noise and maximizing the signal-to-noise ratio.

Step 4: ESI-HRMS Acquisition

• Action: Operate the Orbitrap or Q-TOF mass spectrometer in ESI+ mode. Set the resolving power to a minimum of 70,000 FWHM (at m/z 200).

• Causality: A resolution of 70,000 is non-negotiable. It is required to separate the isotopic fine structure—specifically, resolving the 34S (A+2) isotope peak from the 13C2​ (A+2) peak.

Step 5: Data Processing and Isotopic Validation

• Action: Extract the ion chromatogram (EIC) for m/z 240.1053±5 ppm. Compare the experimental isotopic distribution against the theoretical model.

• Causality: Exact mass alone is insufficient for absolute structural confirmation. Matching the distinct ~4.25% natural abundance of the 34S isotope provides orthogonal, self-validating proof of the C12​H17​NO2​S elemental composition.

Experimental Workflow Visualization

Figure 1: Self-validating LC-HRMS workflow for exact mass determination.

References

• Title: N-Cyclohexylbenzenesulfonamide | C12H17NO2S | CID 232561 - PubChem Source: nih.gov URL: [Link]

• Title: JANUS KINASE INHIBITORS FOR TREATMENT OF DRY EYE AND OTHER EYE RELATED DISEASES - EPO Source: epo.org URL: [Link]

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• 2. data.epo.org [data.epo.org]

Toxicological Profiling and Environmental Fate of N-Cyclohexylbenzenesulfonamide: A Technical Whitepaper

Executive Summary

N-Cyclohexylbenzenesulfonamide (CAS: 3237-31-8) and its aminated derivatives (e.g., 4-amino-N-cyclohexylbenzenesulfonamide, CAS: 53668-37-4) represent a critical class of organic intermediates utilized in pesticide synthesis, rubber manufacturing, and advanced pharmaceutical development[1]. While their unique structural properties—specifically the bulky, lipophilic cyclohexyl ring—confer desirable chemical stability and target-binding affinity in drug discovery[2], this same structural motif introduces significant challenges regarding environmental persistence and localized toxicity. This whitepaper provides a comprehensive technical analysis of the toxicity profile, environmental recalcitrance, and validated analytical protocols for evaluating N-cyclohexylbenzenesulfonamide (NCBS) compounds.

Toxicological Profile and Occupational Hazards

Acute and Localized Toxicity

The safety profile of NCBS derivatives is heavily influenced by the lipophilicity of the cyclohexyl group, which enhances dermal and mucosal penetration. According to standardized safety data[3], these compounds exhibit distinct acute hazard classifications:

• Skin Irritation (GHS H315): The lipophilic nature allows the compound to disrupt the stratum corneum, leading to localized inflammation.

• Serious Eye Irritation (GHS H319): Direct contact causes rapid osmotic and chemical disruption of the corneal epithelium.

• Respiratory Irritation (GHS H335): Inhalation of fine crystalline dust or aerosols during synthesis provokes acute respiratory tract irritation.

Systemic Toxicity in Pharmaceutical Applications

In the context of drug development, NCBS derivatives are actively investigated for targeted therapies. For example, recent developments in PDEδ/NAMPT dual inhibitors for KRAS-mutant pancreatic cancer utilize cyclohexylbenzenesulfonamide scaffolds[2]. Preclinical evaluations demonstrate that while the scaffold is highly effective at inhibiting target pathways, its systemic administration must be carefully optimized. In in vivo xenograft models, optimized derivatives achieved significant tumor growth inhibition (65.9% TGI at 30 mg/kg) without inducing severe systemic toxicities—such as thrombocytopenia or cardiac toxicity—typically associated with standalone NAMPT inhibitors[2]. This indicates that the NCBS scaffold, when properly functionalized, possesses a manageable systemic therapeutic window.

Environmental Impact: Biodegradation and Recalcitrance

Sulfonamides are ubiquitous environmental contaminants due to their extensive use in human and veterinary medicine. Their environmental fate is primarily dictated by microbial degradation.

The ipso-Hydroxylation Pathway

Recent microbiological studies have identified a novel degradation strategy employed by Microbacterium sp. strain BR1. This bacterium initiates degradation via an NADH-dependent ipso-hydroxylation at the carbon atom attached to the sulfonyl group, leading to the fragmentation of the sulfonamide into sulfite, benzoquinone-imine, and an aminated heteroaromatic moiety[4]. This pathway efficiently eliminates standard sulfonamides like sulfamethoxazole (SMX).

Steric Hindrance and Environmental Persistence

Despite the efficiency of the ipso-hydroxylation pathway, NCBS derivatives exhibit extreme environmental recalcitrance. Experimental data reveals that while SMX degrades rapidly, 4-amino-N-cyclohexylbenzenesulfonamide shows zero degradation even under highly optimized microbial conditions[5].

Mechanistic Causality: The failure of biodegradation is directly linked to steric hindrance. The bulky, non-planar cyclohexyl ring severely restricts the conformational flexibility of the sulfonamide linkage. This steric shielding prevents the NADH-dependent monooxygenase from accessing the ipso-carbon, aborting the hydroxylation step and resulting in long-term environmental persistence[4].

Impact of steric hindrance on the ipso-hydroxylation degradation pathway of sulfonamides.

Quantitative Data Synthesis

The following table summarizes the comparative biodegradation kinetics and toxicity thresholds for NCBS versus standard sulfonamides, synthesizing data from environmental and chemical safety studies[3][5].

Compound	GHS Hazard Classifications	Biodegradation Rate (μM min⁻¹ g⁻¹)	Microbial Degradation Status
Sulfamethoxazole (SMX)	H315, H317, H319	1.42 ± 0.03	Complete (via ipso-hydroxylation)
Asulam	H317, H410	2.38 ± 0.07	Complete
4-amino-N-phenylbenzenesulfonamide	H315, H319	0.90 ± 0.02	Complete
4-amino-N-cyclohexylbenzenesulfonamide	H315, H319, H335	0.00	Recalcitrant (No degradation)

Self-Validating Experimental Protocols

To accurately assess the environmental recalcitrance of novel NCBS derivatives, standard low-density microbial assays are insufficient. The following protocol utilizes a high-density resting-cell approach to definitively confirm resistance to ipso-hydroxylation[4][5].

Protocol: High-Density Microbial Biodegradation Assay

Rationale: Standard assays use an Optical Density (OD600) of 0.5. However, bulky compounds like NCBS require an OD600 of 7.0. This artificially high biomass concentration ensures that the lack of degradation is due to structural recalcitrance (steric hindrance) rather than insufficient enzyme concentration or initial compound toxicity[5].

Step-by-Step Methodology:

• Culture Preparation: Grow Microbacterium sp. strain BR1 in a mineral medium supplemented with vitamins, trace elements, and 0.5 mg/L yeast extract. Use a standard sulfonamide (e.g., SMX) as the principal carbon source to induce the expression of the ipso-hydroxylase enzyme.

• Cell Harvesting: Centrifuge the culture during the exponential growth phase. Wash the pellet twice with Phosphate-Buffered Saline (PBS) to remove residual carbon sources.

• High-Density Inoculation: Resuspend the washed resting cells in PBS to achieve an OD600 of exactly 7.0. Self-Validation Check: Run a parallel control at OD600 = 0.5 with SMX to verify baseline metabolic activity.

• Compound Spiking: Aliquot 10 mL of the high-density culture into 50-mL screw-cap reaction tubes. Spike the test tube with 100 μM of the NCBS derivative. Spike a control tube with 100 μM SMX.

• Incubation: Incubate the tubes on a rotary shaker at 230 rpm at room temperature. The high aeration rate (230 rpm) is critical to supply sufficient oxygen for the NADH-dependent monooxygenase reaction.

• Sampling & Extraction: Extract 500 μL samples at 0, 30, 60, 120, and 360 minutes. Immediately centrifuge the samples to halt cellular metabolism and isolate the supernatant.

• HPLC Analysis: Analyze the supernatant using High-Performance Liquid Chromatography (HPLC) to quantify the parent compound depletion and monitor for the appearance of fragmentation metabolites (e.g., benzoquinone-imine).

High-density microbial assay workflow for evaluating recalcitrant sulfonamides.

Conclusion

N-Cyclohexylbenzenesulfonamide and its derivatives present a complex profile for researchers and environmental scientists. While their structural bulk provides high target specificity and manageable systemic toxicity in advanced pharmaceutical applications, it simultaneously renders them highly recalcitrant to microbial degradation in the environment. Future drug design and chemical manufacturing must balance the pharmacodynamic benefits of the N-cyclohexyl moiety against its long-term ecological footprint, potentially exploring biodegradable linker strategies to mitigate environmental accumulation.

References

• Safety Data Sheet: N-Chloro-N-cyclohexylbenzenesulfonamide. AK Scientific, Inc.
• ipso-Hydroxylation and Subsequent Fragmentation: a Novel Microbial Strategy To Eliminate Sulfonamide Antibiotics. Applied and Environmental Microbiology - ASM Journals.
• Discovery of Potent PDEδ/NAMPT Dual Inhibitors: Preclinical Evaluation in KRAS Mutant Pancreatic Cancer Cells. Journal of Medicinal Chemistry - ACS Publications.
• FIG 5 Degradation of different sulfonamides by resting cells. ResearchGate.
• Cas 108-91-8, Cyclohexanamine Uses. Lookchem.

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• 5. researchgate.net [researchgate.net]

Preliminary Investigation of N-Cyclohexylbenzenesulfonamide in Drug Discovery: Scaffold Versatility, Target Kinetics, and Metabolic Stability

Executive Overview

In modern medicinal chemistry, the selection of a sulfonamide substituent is rarely arbitrary. As a Senior Application Scientist navigating the complexities of lead optimization, I frequently encounter the challenge of balancing target affinity with metabolic stability and off-target liabilities. The N-cyclohexylbenzenesulfonamide scaffold has emerged as a privileged structural motif in this regard. By integrating a bulky, lipophilic cyclohexyl ring at the sulfonamide nitrogen, this scaffold perfectly occupies the hydrophobic pockets of various kinases and metalloenzymes while simultaneously abrogating hERG channel toxicity and resisting premature microbial degradation.

This technical guide synthesizes the mechanistic rationale, pharmacological applications, and field-proven experimental protocols for leveraging N-cyclohexylbenzenesulfonamide derivatives in drug discovery.

Mechanistic Rationale: The N-Cyclohexyl Advantage

The transition from simple alkyl or primary amine sulfonamides to N-cyclohexyl derivatives is driven by precise structural causality. In kinase inhibitor design, primary amines often trigger hERG (human Ether-à-go-go-Related Gene) channel binding, leading to cardiotoxicity. Substituting the primary amine with a trans-4-hydroxycyclohexyl or standard cyclohexyl group eliminates hERG binding while enhancing the molecule's fit into deep hydrophobic selectivity pockets[1]. Furthermore, the cyclohexyl-NH- moiety acts as an exceptionally poor leaving group, which fundamentally alters the molecule's susceptibility to enzymatic cleavage[2].

Key Pharmacological Targets

TAM Family Kinases (Mer)

Mer tyrosine kinase is a critical target in acute lymphoblastic leukemia (ALL), non-small cell lung cancer (NSCLC), and glioblastoma. Under physiological conditions, Mer promotes cell survival; in oncogenesis, its overexpression inhibits apoptosis. The development of UNC1062, a potent pyrazolopyrimidine sulfonamide derivative featuring an N-cyclohexylbenzenesulfonamide moiety, demonstrated that the cyclohexyl group significantly enhances target affinity compared to smaller alkyl groups (e.g., propyl or isopropyl)[1]. UNC1062 acts as an ATP-competitive inhibitor, blocking Mer phosphorylation and downstream PI3K/AKT survival signaling.

Figure 1. Mer Kinase signaling pathway and targeted inhibition by N-cyclohexylbenzenesulfonamides.

VEGFR-2 and Carbonic Anhydrase (hCA IX/XII)

Tumor microenvironments are notoriously hypoxic, driving the overexpression of carbonic anhydrase isoforms (hCA IX and XII) to regulate intracellular pH, alongside VEGFR-2 to promote angiogenesis. N-cyclohexylbenzenesulfonamide-1,2,3-triazole-glycosides have been engineered as dual-action cytotoxic agents. The sulfonamide zinc-binding group anchors the molecule within the hCA active site, while the cyclohexyl tail interacts with the hydrophobic half of the enzymatic cleft, yielding low-nanomolar inhibition[3].

IKKβ Signaling in Colorectal Cancer

The IκB kinase β (IKKβ)-mediated NF-κB signaling pathway is a primary driver of colorectal cancer progression. Recent structural optimization of 2-aminopyrimidine derivatives identified N-cyclohexylbenzenesulfonamide analogs (such as LP31) as highly selective IKKβ inhibitors. The rigid cyclohexyl structure provides optimal steric hindrance, preventing off-target kinome binding while suppressing cell viability in RKO and HCT116 human colorectal cancer cell lines[4].

Metabolic Stability: Resistance to Ipso-Hydroxylation

A major hurdle in drug development is the rapid metabolic clearance of sulfonamides. Environmental and microbial studies on Microbacterium sp. strain BR1 reveal a common degradation pathway: type I ipso-substitution. Here, monooxygenases hydroxylate the sulfonamide at the ipso-position, causing immediate fragmentation into 4-iminoquinone and sulfur dioxide[2].

However, 4-amino-N-cyclohexylbenzenesulfonamide is completely resistant to this degradation. Causality: For fragmentation to occur, the aminated side-chain must act as a moderate leaving group. The cyclohexyl-NH- moiety is an extremely poor leaving group, effectively blocking the fragmentation step even if initial hydroxylation occurs[2]. This structural insight is invaluable for designing drugs with extended half-lives.

Figure 2. Mechanism of structural resistance to microbial ipso-hydroxylation.

Quantitative Target Affinities

The following table summarizes the quantitative binding and inhibitory data for key N-cyclohexylbenzenesulfonamide derivatives across different therapeutic targets, demonstrating the scaffold's broad utility.

Compound / Derivative	Primary Target	Inhibitory Activity	Disease Context
UNC1062	Mer Tyrosine Kinase	IC₅₀ = 1.1 nM (Kᵢ = 0.33 nM)	Leukemia, NSCLC, Glioblastoma[1]
Triazole-glycoside 9	hCA XII	IC₅₀ = 3.2 nM	Hypoxic Solid Tumors[3]
Triazole-glycoside 7	VEGFR-2	IC₅₀ = 1.33 µM	Tumor Angiogenesis[3]
Triazole-glycoside 9	hCA IX	IC₅₀ = 40 nM	Hypoxic Solid Tumors[3]
LP46 (Analogous series)	IKKβ	IC₅₀ = 7.5 nM	Colorectal Cancer[4]

Self-Validating Experimental Protocols

To ensure reproducibility and scientific integrity, the following protocols are designed as self-validating systems.

Figure 3. Self-validating experimental workflow for synthesizing and screening kinase inhibitors.

Synthesis via Ruthenium-Catalyzed N-Alkylation

Why this method? Traditional sulfonyl chloride couplings often suffer from poor atom economy and over-alkylation. Utilizing a metal-ligand bifunctional Ruthenium catalyst [(p-cymene)Ru(2,2′-bpyO)(H2O)] enables a "hydrogen-borrowing" strategy. This allows the direct use of cyclohexanol as the alkylating agent, ensuring complete selectivity for mono-N-alkylation with water as the only byproduct[5].

Step-by-Step Methodology:

• Catalyst Activation: In a dry Schlenk tube under an inert atmosphere, combine the ruthenium catalyst (2 mol %) with the 2,2′-bipyridonate ligand. The ligand accepts a proton to form the active alkoxy ruthenium species[5].

• Reagent Addition: Add p-aminobenzenesulfonamide (1.0 equiv), cyclohexanol (1.5 equiv), and a mild base (e.g., Cs₂CO₃ or K₂CO₃) to the reaction vessel.

• Hydrogen Borrowing Reaction: Heat the mixture to 110°C for 24 hours. The catalyst extracts hydrogen from cyclohexanol (forming a ketone intermediate), facilitates condensation with the sulfonamide, and subsequently returns the hydrogen to reduce the imine, forming the N-cyclohexylbenzenesulfonamide[5].

• Validation & Purification: Monitor via TLC. Upon completion, quench with water, extract with ethyl acetate, and purify via flash chromatography (Hexanes/Ethyl Acetate = 3:1). Validate the product using ¹H NMR (look for the characteristic multiplet of the cyclohexyl ring at δ 1.16–1.34 ppm)[3].

Microfluidic Capillary Electrophoresis (MCE) Kinase Assay

Why this method? MCE eliminates the need for radioactive ATP and provides a self-validating internal control. By separating phosphorylated and unphosphorylated peptide substrates based on their charge-to-mass ratio in real-time, it inherently corrects for compound autofluorescence or aggregation artifacts[1].

Step-by-Step Methodology:

• Enzyme-Substrate Preparation: Prepare a master mix containing recombinant Mer kinase, a fluorescently labeled peptide substrate, and ATP at its predefined Kₘ concentration[1].

• Inhibitor Incubation: Dispense the N-cyclohexylbenzenesulfonamide derivative (e.g., UNC1062) in a 10-point dose-response dilution series into a 384-well plate. Add the master mix and incubate at room temperature for 60 minutes.

• Electrophoretic Separation: Load the plate into a microfluidic reader (e.g., LabChip EZ Reader). Apply a voltage gradient across the capillary network. The negatively charged phosphate group added by Mer kinase alters the peptide's mobility, causing the phosphorylated product to elute faster than the unphosphorylated substrate[1].

• Data Quantification: Calculate the conversion ratio directly from the electropherogram peaks: Ratio = [Product] / ([Product] + [Substrate]). Plot the ratios against inhibitor concentration to derive the IC₅₀.

References

• ipso-Hydroxylation and Subsequent Fragmentation: a Novel Microbial Strategy To Eliminate Sulfonamide Antibiotics Applied and Environmental Microbiology - ASM Journals
• Selective N-Alkylation of Aminobenzenesulfonamides with Alcohols for the Synthesis of Amino-(N-alkyl)
• UNC1062, a new and potent Mer inhibitor PMC
• New sulfonamide-based glycosides incorporated 1,2,3-triazole as cytotoxic agents through VEGFR-2 and carbonic anhydrase inhibitory activity PMC
• Discovery and Structural Optimization of Novel 2-Aminopyrimidine Derivatives as Potent and Selective IKKβ Inhibitors for the Treatment of Colorectal Cancer ACS Public

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• 2. journals.asm.org [journals.asm.org]
• 3. New sulfonamide-based glycosides incorporated 1,2,3-triazole as cytotoxic agents through VEGFR-2 and carbonic anhydrase inhibitory activity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

Protocol for synthesizing N-Cyclohexylbenzenesulfonamide from benzenesulfonyl chloride

Introduction & Mechanistic Rationale

The sulfonamide functional group is a critical bioisostere of the amide bond, extensively utilized in medicinal chemistry for the development of antibacterial agents, diuretics, anticonvulsants, and antiretrovirals[1]. The synthesis of N-cyclohexylbenzenesulfonamide serves as a fundamental model for Schotten-Baumann-type sulfonylation. Historically, this specific reaction forms the basis of the Hinsberg test, where benzenesulfonyl chloride reacts with primary amines like cyclohexylamine to yield an alkali-soluble sulfonamide[2].

This application note provides a robust, self-validating protocol for synthesizing N-cyclohexylbenzenesulfonamide from benzenesulfonyl chloride. To ensure high fidelity and yield, we detail the mechanistic causality behind each experimental choice.

Mechanistic Logical Pathway

The reaction proceeds via a bimolecular nucleophilic substitution-like pathway at the sulfur center. Cyclohexylamine acts as the nucleophile, attacking the electrophilic sulfur of benzenesulfonyl chloride to form a transient tetrahedral intermediate. Subsequent collapse of this intermediate expels a chloride anion, generating hydrogen chloride (HCl) as a stoichiometric byproduct.

Caption: Logical mechanistic pathway of the Schotten-Baumann sulfonylation.

Experimental Design and Causality

To engineer a self-validating and high-yielding system, specific experimental parameters must be strictly controlled:

• Acid Scavenging (Triethylamine): During the reaction, one equivalent of HCl is generated. If a base is omitted, the liberated HCl will protonate the remaining cyclohexylamine, forming a non-nucleophilic ammonium salt and artificially capping the reaction yield at 50%. Triethylamine (Et₃N) acts as a non-nucleophilic acid scavenger to drive the reaction to completion[1].

• Temperature Control (0 °C to RT): The addition of benzenesulfonyl chloride is highly exothermic. Conducting the addition at 0 °C minimizes the risk of competing side reactions, such as the hydrolysis of the sulfonyl chloride by trace moisture or the formation of bis-sulfonamides[1].

• Phase-Selective Workup: A sequential washing protocol is critical for purification. The 1M HCl wash selectively protonates unreacted cyclohexylamine and Et₃N, partitioning them into the aqueous layer as water-soluble salts. The subsequent NaHCO₃ wash neutralizes any residual acid, ensuring the organic phase contains only the neutral sulfonamide product[1].

Materials and Reagents

Table 1: Reaction Components and Stoichiometry

Reagent	MW ( g/mol )	Equivalents	Role
Benzenesulfonyl chloride	176.62	1.0	Electrophile
Cyclohexylamine	99.17	1.1	Nucleophile
Triethylamine (Et₃N)	101.19	1.5	Acid Scavenger
Dichloromethane (DCM)	84.93	-	Solvent
1M HCl (aq)	36.46	-	Workup (Amine removal)
Saturated NaHCO₃ (aq)	84.01	-	Workup (Acid neutralization)

Step-by-Step Experimental Protocol

Caption: Experimental workflow for the synthesis and purification of the sulfonamide.

Stage 1: Reagent Preparation

• Flame-dry a round-bottom flask equipped with a magnetic stir bar under an inert atmosphere (Nitrogen or Argon).

• Dissolve cyclohexylamine (1.1 eq) in anhydrous dichloromethane (DCM) to achieve a concentration of approximately 0.2 M[1].

• Add triethylamine (1.5 eq) to the solution.

• Cool the reaction mixture to 0 °C using an ice-water bath[1].

Stage 2: Electrophilic Addition

• In a separate dry vial, prepare a solution of benzenesulfonyl chloride (1.0 eq) in a minimal amount of anhydrous DCM.

• Slowly add the benzenesulfonyl chloride solution dropwise to the cooled amine mixture over 15–30 minutes[1]. Self-Validation Check: A mild exotherm and the gradual formation of a white precipitate (triethylammonium chloride) indicate successful initiation.

Stage 3: Reaction Progression

• Once the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature (RT).

• Stir the mixture for 2–4 hours[1].

• Monitor the reaction progress via Thin-Layer Chromatography (TLC) using a 10:90 Ethyl Acetate/n-Hexane solvent system. The target product will appear as a distinct UV-active spot at an R_f of ~0.19[3].

Stage 4: Workup and Purification

• Quench the completed reaction by adding an equal volume of distilled water[1].

• Transfer the biphasic mixture to a separatory funnel. Extract the aqueous layer with DCM.

• Combine the organic layers and wash sequentially with:

  • 1M HCl (to remove residual cyclohexylamine and Et₃N)[1].

  • Saturated aqueous NaHCO₃ (to neutralize residual acid)[1].

  • Brine (to remove bulk water).

• Dry the organic phase over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude product.

• Optional: If trace impurities remain, recrystallize the crude solid from a mixture of ethyl acetate and hexane to obtain analytically pure N-cyclohexylbenzenesulfonamide.

Analytical Characterization

To validate the structural integrity of the synthesized N-cyclohexylbenzenesulfonamide, compare your analytical results against the established literature values summarized below.

Table 2: Expected Analytical Characterization Data

Parameter	Expected Value	Reference
Appearance	White solid	[4]
Melting Point	81–83 °C	[4]
TLC (R_f)	0.19 (10:90 EtOAc/n-Hexane)	[3]
IR (ATR, cm⁻¹)	3281 (N-H stretch), 2934, 2856 (C-H stretch), 1324 (S=O asym), 1160 (S=O sym)	[3]
¹H NMR (CDCl₃, 400 MHz)	δ 7.90 (m, 2H, ArH), 7.55 (m, 3H, ArH), 4.59 (d, J = 7.3 Hz, 1H, NH), 3.17 (m, 1H, CH), 1.77–1.10 (m, 10H, cyclohexyl CH₂)	[3]

Troubleshooting & Optimization

• Formation of Bis-sulfonamides: If TLC reveals a highly non-polar secondary spot, bis-sulfonylation has occurred. This is mitigated by ensuring the amine is in slight excess (1.1 eq) and strictly maintaining a dropwise addition of the sulfonyl chloride at 0 °C to keep the local concentration of the electrophile low.

• Poor Yield / Unreacted Starting Material: Cyclohexylamine is hygroscopic and readily absorbs CO₂ from the air to form carbamates[2]. Ensure the amine is freshly distilled or stored under inert gas prior to use. Additionally, check the integrity of the benzenesulfonyl chloride, which can hydrolyze to benzenesulfonic acid upon exposure to atmospheric moisture.

References

• Cyclohexylamine: Properties, Reactions, Production And Uses Source: Chemcess URL:[Link]

• Stereoselective Direct Reductive Amination of Ketones with Electron-Deficient Amines using Re2O7/NaPF6 Catalyst Source: Royal Society of Chemistry (RSC) URL:[Link]

• À la Carte Solvents for Cross-Coupling Reactions Source: Universidad de Alicante (UA) URL:[Link]

Sources

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• 2. chemcess.com [chemcess.com]
• 3. rsc.org [rsc.org]
• 4. rua.ua.es [rua.ua.es]

Applications of N-Cyclohexylbenzenesulfonamide as a polymer plasticizer

Application Note: N-Cyclohexylbenzenesulfonamide (NCBSA) as a High-Performance Polymer Plasticizer in Polyamides

Target Audience: Materials Scientists, Polymer Chemists, and Medical Device/Drug Delivery Professionals.

Introduction & Chemical Profiling

As a Senior Application Scientist, I frequently encounter the limitations of conventional phthalate plasticizers in high-performance engineering thermoplastics. For applications requiring extreme thermal stability, chemical resistance, and low-temperature flexibility—such as automotive fuel lines, railway components, and medical drug-delivery catheters—aliphatic polyamides (PA11, PA12) require highly specialized plasticization.

N-Cyclohexylbenzenesulfonamide (NCBSA, CAS 3237-31-8) [1] is a highly efficient arylsulfonamide plasticizer. Unlike standard plasticizers that rely purely on physical free-volume expansion, sulfonamides actively participate in the secondary bonding network of the polymer matrix[2]. The unique molecular architecture of NCBSA—combining a stable benzene ring, a highly polar sulfonamide group, and a bulky cyclohexyl moiety—confers exceptional thermal stability, low volatility, and superior flexural properties to the compounded matrix[3].

Mechanistic Principles of Sulfonamide Plasticization

The efficacy of NCBSA lies in its specific thermodynamic interaction with polyamide chains. Polyamides exhibit high crystallinity and rigidity due to strong intermolecular hydrogen bonding between adjacent amide (-NH-CO-) groups.

When NCBSA is introduced during melt compounding, the sulfonamide group acts as a potent hydrogen-bond donor and acceptor. It disrupts the native amide-amide hydrogen bonds and establishes stronger, thermodynamically favored amide-sulfonamide interactions[2][4]. Concurrently, the bulky cyclohexyl and phenyl rings introduce significant steric hindrance, forcing the polymer chains apart. This synergistic disruption and spacing increase the free volume, facilitating macromolecular chain slipping and significantly depressing the glass transition temperature ( Tg​ )[5].

Logical relationship of the NCBSA plasticization mechanism in polyamide networks.

Quantitative Performance Data

The addition of NCBSA profoundly alters the thermomechanical profile of polyamides. Table 1 summarizes the typical property shifts observed when compounding PA11/PA12 with 10-15 wt% NCBSA[2][4][6].

Table 1: Thermomechanical Shifts in NCBSA-Plasticized Polyamides

Property	Neat Polyamide (PA11/12)	NCBSA-Plasticized (10-15 wt%)	Mechanistic Causality
Glass Transition Temp ( Tg​ )	~45 °C	~15 °C	Increased free volume via steric hindrance[2]
Melting Temp ( Tm​ )	~190 °C	~180 °C	Disruption of interchain hydrogen bonding[4]
Low-Temp Impact Strength	Brittle failure	Ductile yielding	Enhanced macromolecular chain mobility[2]
Melt Viscosity	High	Significantly Reduced	Lubricating effect of the sulfonamide[6]

Experimental Protocols: Melt Compounding and Validation

To ensure reproducibility and prevent polymer degradation, the compounding of NCBSA into polyamides must be rigorously controlled. Polyamides are highly hygroscopic; excess moisture during high-temperature extrusion leads to hydrolytic chain scission, drastically reducing the molecular weight and mechanical integrity. The following protocol is designed as a self-validating system , ensuring that the physical compounding is mathematically verified by downstream thermal analysis.

Step-by-step experimental workflow for NCBSA-polyamide melt compounding and validation.

Protocol 1: Melt Compounding of Polyamide with NCBSA

• Moisture Analysis & Pre-drying : Dry the neat polyamide pellets in a desiccant vacuum oven at 80°C for 12 hours. Validate that the moisture content is <0.1% using a Karl Fischer titrator.

  • Causality: Water acts as a nucleophile at extrusion temperatures (>200°C), cleaving the amide bonds and destroying the polymer's structural integrity.

• Dry Blending : Mechanically mix the dried polyamide pellets with 10 wt% NCBSA powder.

  • Causality: Pre-mixing ensures a uniform feed rate into the extruder hopper, preventing localized plasticizer pooling which causes uneven mechanical properties.

• Twin-Screw Extrusion : Feed the blend into a co-rotating twin-screw extruder. Set the temperature profile from 190°C (feed zone) to 220°C (die).

  • Causality: The high shear and temperature melt the polymer and dissolve the NCBSA into the matrix, providing the activation energy required for the critical hydrogen-bond exchange[2].

• Quenching & Pelletizing : Extrude the continuous strand into a chilled water bath (15°C) to rapidly quench the polymer, locking in the amorphous phase, followed by pelletization.

Protocol 2: Thermomechanical Characterization (Self-Validating System)

• Dynamic Mechanical Analysis (DMA) : Analyze an injection-molded specimen from -50°C to 100°C at 1 Hz.

  • Validation: A successful, homogeneous plasticization is confirmed by a distinct leftward shift of the tanδ peak ( Tg​ ) from ~45°C to ~15°C[2]. If the peak is broad or bifurcated, the NCBSA is phase-separating, indicating poor compounding shear.

• Differential Scanning Calorimetry (DSC) : Run a heat-cool-heat cycle from 0°C to 250°C at 10°C/min.

  • Validation: Observe the depression of the melting endotherm ( Tm​ ) by approximately 10°C, verifying the microscopic disruption of interchain hydrogen bonds[4].

Advanced Applications

• Medical Device & Drug Delivery Tubing : Polyamide 11 and 12 are widely used in balloon catheters and drug-delivery tubing. NCBSA is critical to achieving the necessary flexibility to navigate tortuous vasculature without kinking, while maintaining the burst strength required for high-pressure fluid delivery.

• Railway Flame-Retardant Compositions : In railway applications, NCBSA is compounded alongside metal phosphinate flame retardants. The plasticizer compensates for the embrittlement caused by the rigid flame-retardant fillers, maintaining the required flexural modulus without compromising the strict UL94 V-0 flammability rating[3][7].

• Automotive and Transportation : NCBSA-plasticized polyamides are heavily utilized in automotive fuel lines and pneumatic tubing. The plasticizer ensures the tubing remains flexible and impact-resistant even at sub-zero temperatures, preventing brittle catastrophic failure[2][6].

Sources

• 1. N-Cyclohexylbenzenesulfonamide | C12H17NO2S | CID 232561 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. EP3127937B1 - Flame resistant polyamide 12 substances for rail applications - Google Patents [patents.google.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Low Molecular Weight Bio-Polyamide 11 Composites Reinforced with Flax and Intraply Flax/Basalt Hybrid Fabrics for Eco-Friendlier Transportation Components - PMC [pmc.ncbi.nlm.nih.gov]
• 7. KR20170017807A - Flame-retardant polyamide 12 moulding composition for railway applications - Google Patents [patents.google.com]

Chromatographic separation techniques for N-Cyclohexylbenzenesulfonamide

An In-Depth Technical Guide to the Chromatographic Separation of N-Cyclohexylbenzenesulfonamide

Authored by a Senior Application Scientist

Foreword: A Modern Approach to Analyte Separation

In the landscape of pharmaceutical development and quality control, the precise and reliable separation of active pharmaceutical ingredients (APIs) from their precursors, degradants, and other impurities is paramount. N-Cyclohexylbenzenesulfonamide, a molecule of interest in various chemical and pharmaceutical contexts, presents a unique analytical challenge due to its structure, which combines a non-polar cyclohexyl and benzene ring with a polar sulfonamide group. This guide moves beyond rigid templates to provide a holistic and scientifically-grounded approach to developing and validating chromatographic methods for this specific analyte. We will delve into the "why" behind the "how," offering field-proven insights to empower researchers, scientists, and drug development professionals to build robust, self-validating analytical systems.

Analyte at a Glance: Physicochemical Profile of N-Cyclohexylbenzenesulfonamide

Understanding the fundamental properties of N-Cyclohexylbenzenesulfonamide is the cornerstone of any successful method development strategy. Its behavior in a chromatographic system is a direct consequence of its chemical nature.

• Structure:

  • IUPAC Name: N-cyclohexylbenzenesulfonamide[1]

  • Molecular Formula: C₁₂H₁₇NO₂S[1]

  • Key Features: A polar sulfonamide linkage (-SO₂NH-), a non-polar benzene ring, and a non-polar cyclohexyl group. This amphiphilic character dictates its solubility and interaction with chromatographic stationary phases.

• Physicochemical Data:

  • Molecular Weight: 239.34 g/mol [1]

  • Predicted XLogP3-AA: 2.7[1]. This value indicates moderate lipophilicity, making it an ideal candidate for Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC).

  • UV Absorbance: Aromatic sulfonamides typically exhibit strong UV absorbance around 230-270 nm due to the benzene ring. For method development, a detection wavelength between 230 nm and 270 nm is a logical starting point.[2][3]

High-Performance Liquid Chromatography (HPLC): The Gold Standard for Quantification

HPLC, particularly in the reverse-phase mode, is the premier technique for the analysis of N-Cyclohexylbenzenesulfonamide, offering high resolution, sensitivity, and specificity.[3]

Causality in Method Development: A Scientist's Perspective

The development of a robust HPLC method is not a matter of chance, but of deliberate, evidence-based choices.

• Column Selection: The stationary phase is the heart of the separation. For N-Cyclohexylbenzenesulfonamide, its moderate lipophilicity (XLogP3-AA ≈ 2.7) points directly to a reverse-phase mechanism.

  • Expert Choice: A C18 (Octadecylsilane) column is the universal starting point. The long alkyl chains provide sufficient hydrophobic interaction with the cyclohexyl and benzene moieties of the analyte, ensuring adequate retention. A C8 column could be considered if retention times on a C18 are excessively long.

  • Particle Size: For standard HPLC, 5 µm particles offer a good balance of efficiency and backpressure. For faster analysis and higher resolution, Ultra-High-Performance Liquid Chromatography (UPLC) systems with columns containing sub-2 µm particles are recommended.[4][5]

• Mobile Phase Strategy: The mobile phase composition fine-tunes the separation.

  • Organic Modifier: Acetonitrile (MeCN) is generally preferred over methanol for sulfonamides as it often provides better peak shape and lower viscosity.[4]

  • Aqueous Phase & pH Control: An acidic modifier is crucial. It serves to suppress the ionization of any residual silanol groups on the silica-based column packing, thereby preventing peak tailing.

    • For UV Detection: A 0.1% solution of phosphoric acid or trifluoroacetic acid (TFA) in water is effective.

    • For Mass Spectrometry (MS) Compatibility: A 0.1% solution of formic acid is required, as it is volatile and will not suppress ionization in the MS source.[4]

  • Elution Mode:

    • Isocratic: A fixed mobile phase composition (e.g., 60:40 MeCN:Water) is ideal for routine quality control (QC) where the separation of the main peak from known, well-resolved impurities is the goal.

    • Gradient: A changing mobile phase composition (e.g., starting at 40% MeCN and increasing to 90% MeCN over time) is essential for impurity profiling and stability studies, where unknown impurities with a wide range of polarities may be present.[3]

Protocol 1: Validated RP-HPLC Method for Quantification

This protocol describes a self-validating system for the accurate quantification of N-Cyclohexylbenzenesulfonamide, incorporating system suitability tests (SST) as mandated by regulatory guidelines like the ICH.[6]

Chromatographic Conditions

Parameter	Recommended Setting	Causality/Rationale
Column	C18, 250 mm x 4.6 mm, 5 µm	Provides strong hydrophobic retention for the analyte. Standard dimensions for robust separation.
Mobile Phase A	0.1% Formic Acid in Water	Volatile acidifier for good peak shape and MS compatibility.
Mobile Phase B	Acetonitrile (MeCN)	Preferred organic modifier for sharp peaks and lower system pressure.
Gradient Program	0-2 min: 50% B; 2-15 min: 50-90% B; 15-17 min: 90% B; 17.1-20 min: 50% B	Ensures elution of the main peak and any more non-polar impurities, followed by re-equilibration.
Flow Rate	1.0 mL/min	Standard flow rate for a 4.6 mm ID column.
Column Temperature	30°C	Ensures reproducible retention times by minimizing viscosity fluctuations.
Detection Wavelength	254 nm	Common wavelength for aromatic compounds providing good sensitivity. A photodiode array (PDA) detector can be used to confirm peak purity.
Injection Volume	10 µL	Standard volume to avoid column overloading while ensuring good signal.

| Diluent | Mobile Phase (50:50 Water:MeCN) | Ensures compatibility with the starting mobile phase conditions and good peak shape. |

Step-by-Step Methodology

• Solution Preparation:

  • Standard Stock Solution (500 µg/mL): Accurately weigh ~25 mg of N-Cyclohexylbenzenesulfonamide reference standard into a 50 mL volumetric flask. Dissolve and dilute to volume with diluent.

  • Working Standard (50 µg/mL): Pipette 5 mL of the Standard Stock Solution into a 50 mL volumetric flask and dilute to volume with diluent.

  • Sample Solution (50 µg/mL): Prepare the test sample to a target concentration of 50 µg/mL using the diluent. Filter through a 0.45 µm syringe filter prior to injection.

• System Suitability Test (SST):

  • Before sample analysis, perform five replicate injections of the Working Standard solution.

  • The system is deemed ready for use if it meets the following criteria:

    • Relative Standard Deviation (RSD) of Peak Area: ≤ 2.0%

    • Tailing Factor (Asymmetry): 0.8 - 1.5

    • Theoretical Plates (N): ≥ 2000

• Analysis Sequence:

  • Inject a blank (diluent) to ensure no carryover or system contamination.

  • Inject the Working Standard.

  • Inject the Sample Solution(s).

  • Inject the Working Standard at regular intervals (e.g., after every 10 sample injections) to verify system stability.

• Quantification:

  • Calculate the amount of N-Cyclohexylbenzenesulfonamide in the sample using the peak area response compared to the average peak area of the bracketing standards.

HPLC Analysis Workflow Diagram

Caption: Logical workflow for the RP-HPLC analysis of N-Cyclohexylbenzenesulfonamide.

Gas Chromatography (GC): A Complementary Technique

While HPLC is superior for quantification of the primary analyte, Gas Chromatography is an invaluable tool for analyzing volatile impurities, such as residual solvents from the manufacturing process.[7] The analysis of N-Cyclohexylbenzenesulfonamide itself by GC is feasible, as indicated by the existence of GC-MS data, but requires high temperatures and a thermally stable column.[1]

Protocol 2: Headspace GC-FID for Residual Solvent Analysis

This protocol conforms to the principles outlined in pharmacopeial methods like USP <467> for analyzing residual solvents in pharmaceutical articles.[7]

Chromatographic Conditions

Parameter	Recommended Setting	Causality/Rationale
Column	DB-624 or equivalent (6% cyanopropylphenyl-94% dimethylpolysiloxane), 30 m x 0.53 mm, 3.0 µm	Standard column for residual solvent analysis, providing good separation for a wide range of common solvents.
Carrier Gas	Nitrogen or Helium	Inert carrier gas. Nitrogen is a cost-effective and readily available alternative to Helium.[7]
Oven Program	40°C (20 min), then ramp 10°C/min to 240°C (20 min)	A comprehensive program to separate highly volatile (e.g., methanol) from less volatile (e.g., toluene) solvents.
Injector Temp	140°C	Ensures efficient transfer of analytes from the headspace vial to the column.
Detector	Flame Ionization Detector (FID)	Universal detector for organic compounds, offering high sensitivity.
Detector Temp	250°C	Prevents condensation of analytes in the detector.
Headspace Vial	20 mL	Standard size for sample analysis.

| Vial Equilibration | 80°C for 60 min | Ensures partitioning of volatile solvents from the sample matrix into the headspace. |

Step-by-Step Methodology

• Sample Preparation: Accurately weigh ~100 mg of N-Cyclohexylbenzenesulfonamide into a 20 mL headspace vial. Add 5 mL of a suitable high-boiling point solvent (e.g., Dimethyl sulfoxide - DMSO). Crimp the vial securely.

• Standard Preparation: Prepare a standard solution containing known concentrations of the target residual solvents in the same diluent (DMSO).

• Analysis: Place the sample and standard vials into the headspace autosampler. The instrument will automatically perform the equilibration and injection sequence.

• Identification: Identify residual solvents in the sample by comparing their retention times to those of the known standards.

GC Analysis Workflow Diagram

Caption: Workflow for residual solvent analysis by Headspace Gas Chromatography.

Thin-Layer Chromatography (TLC): Rapid Qualitative Screening

TLC is a cost-effective and rapid technique ideal for monitoring reaction progress, checking starting material identity, or screening for gross impurities.[8] Its parallel analysis format allows for high throughput.

Protocol 3: TLC for Reaction Monitoring and Purity Screening

Methodology

• Plate Selection: Use silica gel 60 F₂₅₄ plates. The fluorescent indicator (F₂₅₄) allows for visualization of UV-active compounds under a 254 nm UV lamp.

• Sample Application: Dissolve a small amount of the N-Cyclohexylbenzenesulfonamide sample in a volatile solvent like ethyl acetate or dichloromethane. Spot a small amount onto the TLC plate baseline using a capillary tube.

• Mobile Phase Development: A mixture of a non-polar and a moderately polar solvent is required.

  • Starting System: Hexane:Ethyl Acetate (70:30, v/v) .

  • Optimization:

    • If the spot remains at the baseline (Rf ≈ 0), increase the polarity by adding more ethyl acetate.

    • If the spot moves with the solvent front (Rf ≈ 1), decrease the polarity by adding more hexane.

• Development: Place the plate in a sealed TLC tank containing the mobile phase. Allow the solvent front to travel up the plate until it is ~1 cm from the top.

• Visualization:

  • Remove the plate and immediately mark the solvent front.

  • Air-dry the plate.

  • Visualize the spots under a UV lamp at 254 nm. N-Cyclohexylbenzenesulfonamide will appear as a dark spot against a green fluorescent background.

• Interpretation: Calculate the Retention Factor (Rf) for each spot:

  • Rf = (Distance traveled by the spot) / (Distance traveled by the solvent front)

  • The Rf value is a characteristic of the compound in a specific TLC system and can be used for identification purposes. The presence of multiple spots indicates impurities.

TLC Analysis Workflow Diagram

Caption: Step-by-step workflow for Thin-Layer Chromatography analysis.

References

• SIELC Technologies. (2018, February 17). Separation of Benzenesulfonamide, N-cyclohexyl-N-methyl-2-nitro- on Newcrom R1 HPLC column. Available at: [Link]

• PubChem. N-Cyclohexylbenzenesulfonamide. National Center for Biotechnology Information. Available at: [Link]

• Journal of Neonatal Surgery. (2025, June 28). Stability-Indicating UPLC Method Development and ICH Validation for Quantitative Estimation of Sulphacetamide in Injectable Dosage Forms. Available at: [Link]

• ResearchGate. Validation Method for the Determination of Sulfonamide Residues in Bovine Milk by HPLC. Available at: [Link]

• ResearchGate. TLC of Sulfonamides | Request PDF. Available at: [Link]

• PubChem. N-cyclohexyl-4-(4-nitrophenoxy)benzenesulfonamide. National Center for Biotechnology Information. Available at: [Link]

• Aher, P., et al. (2023, March 15). Development and Validation of RP-HPLC Method for Quantitative Determination of 4-Amino Benzene Sulphonamide in Sulphonamide Hydrochloride. Trends in Sciences, 20(6), 5209. Available at: [Link]

• SIELC Technologies. (2005, May 5). Benzenesulfonamide. Available at: [Link]

• Aher, P., et al. (2023, March 15). Development and Validation of RP-HPLC Method for Quantitative Determination of 4-Amino Benzene Sulphonamide in Sulphonamide Hydrochloride. Trends in Sciences. Available at: [Link]

• El-Naggar, M., et al. (2021, August 1). Design, synthesis and mechanistic study of new benzenesulfonamide derivatives as anticancer and antimicrobial agents via carbonic anhydrase IX inhibition. PMC. Available at: [Link]

• The Royal Society of Chemistry. Supporting Information. Available at: [Link]

• UniCH. (2022, June 29). Benzenesulfonamides with different rigidity-conferring linkers as carbonic anhydrase inhibitors: an insight into the antiproliferative effect on glioblastoma, pancreatic, and breast cancer cells. Available at: [Link]

• PubMed. (2018, January 12). Performance comparison of chiral separation materials derived from N-cyclohexylcarbonyl and N-hexanoyl chitosans. Available at: [Link]

• PubMed. Chiral separation of amines by high-performance liquid chromatography after tagging with 4-(N,N-dimethylaminosulphonyl)-7-(2-chloroformylpyrrolidin-1-yl)- 2,1,3-benzoxadiazole. Available at: [Link]

• ResearchGate. (2023, March 15). (PDF) Development and Validation of RP-HPLC Method for Quantitative Determination of 4-Amino Benzene Sulphonamide in Sulphonamide Hydrochloride. Available at: [Link]

• Shimadzu. G326B Analysis of Residual Solvents in Pharmaceuticals by Water-Insoluble Samples Using N2 Carrier(JP18, USP 467). Available at: [Link]

• ResearchGate. (2015, November 26). Anyone familiar with the separation of benzene and cyclohexane in GC?. Available at: [Link]

• ResearchGate. (PDF) Resolution of racemic a#945;-cyclohexyl mandelic acid using chiral micromicroemulsion liquid membrane. Available at: [Link]

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• 2. Benzenesulfonamide | SIELC Technologies [sielc.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Separation of Benzenesulfonamide, N-cyclohexyl-N-methyl-2-nitro- on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 5. Stability-Indicating UPLC Method Development and ICH Validation for Quantitative Estimation of Sulphacetamide in Injectable Dosage Forms | Journal of Neonatal Surgery [jneonatalsurg.com]
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Catalytic amidation methods for N-Cyclohexylbenzenesulfonamide production

Advanced Catalytic Amidation Strategies for N-Cyclohexylbenzenesulfonamide Production: Application Note & Protocols

Executive Briefing

N-Cyclohexylbenzenesulfonamide is a critical structural motif in medicinal chemistry, frequently serving as a pharmacophore in enzyme inhibitors and receptor antagonists. While legacy synthesis methods rely on the exothermic, unselective reaction of benzenesulfonyl chloride with cyclohexylamine using stoichiometric bases, modern drug development demands higher atom economy and the ability to functionalize unactivated precursors. This guide details two advanced catalytic paradigms: a cutting-edge transition-metal-catalyzed direct C(sp³)–H amidation of cyclohexane, and a highly optimized organocatalytic nucleophilic sulfonylation.

Mechanistic Rationale & Causality

Transition-Metal Catalysis: Direct C(sp³)–H Sulfonamidation

Traditional amidation requires pre-functionalized amines. However, breakthroughs in copper catalysis allow for the direct intermolecular amidation of unactivated alkanes[1]. In this system, a Cu(II) catalyst operates in tandem with a di-tert-butyl peroxide (t-BuOOt-Bu) radical initiator to couple cyclohexane directly with benzenesulfonamide.

Causality of Experimental Choices:

• Initiator Selection: t-BuOOt-Bu is specifically chosen because its thermal homolysis generates a tert-butoxy radical. This radical possesses the precise bond dissociation energy required to abstract a secondary hydrogen from cyclohexane without over-oxidizing the substrate[1].

• Kinetic Control: Isotope labeling studies reveal that the turnover-limiting step is the C–H cleavage of cyclohexane by the tert-butoxy radical[1]. Using a vast excess of cyclohexane is critical to outcompete the formation of side-products (such as benzophenone) and to drive the radical relay mechanism forward.

Figure 1: Radical relay mechanism for Cu-catalyzed C(sp3)-H sulfonamidation.

Organocatalysis: Nucleophilic Activation via DMAP

For scalable API intermediate production requiring the coupling of pre-existing cyclohexylamine and benzenesulfonyl chloride, 4-Dimethylaminopyridine (DMAP) serves as a potent nucleophilic organocatalyst.

Causality of Experimental Choices: Without a catalyst, the reaction is slow and prone to competitive aqueous hydrolysis of the sulfonyl chloride. DMAP attacks the sulfonyl chloride to form a highly electrophilic sulfonylpyridinium intermediate. The dimethylamino group strongly donates electron density into the pyridine ring, stabilizing the intermediate just enough to prevent degradation, yet keeping it highly reactive toward rapid nucleophilic attack by cyclohexylamine.

Quantitative Data: Method Comparison

To assist process chemists in selecting the appropriate route, the quantitative parameters of both catalytic methods are summarized below:

Parameter	Protocol A: Cu-Catalyzed C(sp³)-H Amidation	Protocol B: Organocatalytic Sulfonylation
Catalyst	[(phen)Cu(phth)₂] (10 mol%)	DMAP (5 mol%)
Substrates	Cyclohexane + Benzenesulfonamide	Cyclohexylamine + Benzenesulfonyl Chloride
Reaction Focus	Direct C–H Functionalization	Nucleophilic Acyl Substitution
Temperature	100 °C	0 °C to Room Temperature
Yield Profile	Moderate (~47-55%)	Excellent (>85%)
Primary Utility	Late-stage functionalization, Alkane use	Scalable API intermediate production

Experimental Workflows and Self-Validating Protocols

Protocol A: Copper-Catalyzed Intermolecular C(sp³)–H Sulfonamidation

Note: This protocol leverages unactivated cyclohexane directly[1].

• Preparation: In an oven-dried Schlenk tube under an argon atmosphere, add benzenesulfonamide (1.0 mmol) and the copper catalyst [(phen)Cu(phth)₂] (0.1 mmol, 10 mol%).

• Solvent/Substrate Addition: Add anhydrous cyclohexane (2.0 mL, excess) acting as both the solvent and the C–H substrate.

• Initiator Dosing: Inject di-tert-butyl peroxide (t-BuOOt-Bu) (2.0 mmol) dropwise.

• Thermal Activation: Seal the tube and heat the reaction mixture to 100 °C for 12 hours.

• Workup: Cool to room temperature, dilute with ethyl acetate (10 mL), and filter through a short pad of Celite to remove the copper catalyst. Concentrate the filtrate in vacuo.

• Purification: Purify via flash column chromatography (Silica gel, EtOAc/n-Hexane 10:90).

Protocol B: DMAP-Catalyzed Organocatalytic Sulfonylation

Figure 2: Step-by-step workflow for DMAP-catalyzed nucleophilic sulfonylation.

• Activation: Dissolve benzenesulfonyl chloride (10 mmol) in anhydrous dichloromethane (DCM, 20 mL). Add DMAP (0.5 mmol, 5 mol%) and stir at room temperature for 10 minutes to allow the sulfonylpyridinium intermediate to form.

• Coupling: Cool the flask to 0 °C. Slowly add cyclohexylamine (11 mmol) and triethylamine (12 mmol, as an HCl scavenger) dropwise over 15 minutes.

• Propagation: Remove the ice bath and allow the reaction to stir at room temperature for 2 hours.

• In-Process Control (Self-Validation): Monitor by TLC (Hexanes:EtOAc 4:1). The disappearance of benzenesulfonyl chloride (R_f ~0.8) and the appearance of the product spot (R_f = 0.19) validates reaction completion[2].

• Workup: Quench with 1M HCl (20 mL) to remove unreacted amines and DMAP. Extract the organic layer, wash with brine, dry over Na₂SO₄, and concentrate in vacuo to yield a colorless solid/oil.

Analytical Self-Validation Criteria

To ensure the integrity of the synthesized N-Cyclohexylbenzenesulfonamide, cross-reference the isolated product against the following authoritative spectroscopic benchmarks[2]:

• Chromatography: R_f = 0.19 (10:90 = EtOAc/n-Hexane)[2].

• ¹H NMR (400 MHz, CDCl₃): δ 7.90 (m, 2H, Ar-H), 7.55 (m, 3H, Ar-H), 4.59 (d, J = 7.30 Hz, 1H, N-H), 3.17 (m, 1H, CH-N), 1.77 (m, 2H), 1.64 (m, 3H), 1.53 (m, 1H), 1.20 (m, 5H)[2].

• ¹³C NMR (100 MHz, CDCl₃): δ 141.4, 132.4, 129.0, 126.8, 52.6, 33.9, 25.1, 24.6[2].

• HRMS (ESI, m/z): [M + H]⁺ calculated for C₁₂H₁₈NO₂S: 240.1058; found: 240.1091[2].

References

• Ge, S., et al. "Copper-Catalyzed Intermolecular Amidation and Imidation of Unactivated Alkanes." Journal of the American Chemical Society, 2014.[Link]

• "Stereoselective Direct Reductive Amination of Ketones with Electron-Deficient Amines using Re2O7/NaPF6 Catalyst" (Source for NMR Characterization Data). Organic & Biomolecular Chemistry, 2013.[Link]

• Massah, A. R., et al. "A Green, Mild and Efficient One-Pot Method for the Synthesis of Sulfonamides from Thiols and Disulfides in Water." RSC Advances, 2012.[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. rsc.org [rsc.org]

Application Notes and Protocols for the Crystallization and Purification of N-Cyclohexylbenzenesulfonamide

Introduction: The Critical Role of Purity in N-Cyclohexylbenzenesulfonamide Applications

N-Cyclohexylbenzenesulfonamide is a molecule of significant interest in various chemical and pharmaceutical contexts. Its utility is intrinsically linked to its purity. Impurities, even in trace amounts, can lead to undesirable side reactions, reduced efficacy in biological applications, and inconsistencies in material properties. Therefore, robust and reproducible methods for its crystallization and purification are paramount for researchers, scientists, and drug development professionals.

This guide provides a comprehensive overview of the principles and practical techniques for the purification of N-Cyclohexylbenzenesulfonamide, with a focus on crystallization. The protocols herein are designed to be self-validating, emphasizing the rationale behind each step to empower the user to not only follow the procedures but also to troubleshoot and adapt them to their specific needs.

Foundational Principle: Solvent Selection and Solubility

The success of any crystallization process hinges on the appropriate selection of a solvent or solvent system. The ideal solvent will exhibit high solubility for N-Cyclohexylbenzenesulfonamide at elevated temperatures and low solubility at lower temperatures. This differential solubility is the driving force for crystallization upon cooling.

Protocol 1: Experimental Determination of N-Cyclohexylbenzenesulfonamide Solubility

Objective: To qualitatively and quantitatively assess the solubility of N-Cyclohexylbenzenesulfonamide in a range of common laboratory solvents at ambient and elevated temperatures.

Materials:

• N-Cyclohexylbenzenesulfonamide (crude or of unknown purity)

• A selection of solvents (e.g., Ethanol, Methanol, Isopropanol, Acetone, Ethyl Acetate, Toluene, Heptane, Water)

• Small test tubes or vials

• Heating block or water bath

• Vortex mixer

• Calibrated thermometer

• Analytical balance

Procedure:

• Qualitative Assessment (Ambient Temperature):

  • Place approximately 10 mg of N-Cyclohexylbenzenesulfonamide into separate, labeled test tubes.

  • Add 1 mL of each selected solvent to the respective test tubes.

  • Vigorously agitate the mixtures using a vortex mixer for 1-2 minutes.

  • Visually observe and record the solubility as "freely soluble," "sparingly soluble," or "insoluble."

• Qualitative Assessment (Elevated Temperature):

  • For solvents in which the compound was sparingly soluble or insoluble at ambient temperature, gently heat the test tubes in a heating block or water bath.

  • Incrementally increase the temperature, agitating the mixture at each stage.

  • Record the temperature at which the solid dissolves completely. This provides a preliminary indication of suitable solvents for cooling crystallization.

• Quantitative Assessment (Gravimetric Method):

  • Prepare a saturated solution of N-Cyclohexylbenzenesulfonamide in a promising solvent at a specific temperature (e.g., 50 °C) by adding an excess of the solid to a known volume of the solvent and stirring until equilibrium is reached.

  • Carefully decant or filter a known volume of the clear supernatant into a pre-weighed vial.

  • Evaporate the solvent completely under a gentle stream of nitrogen or in a vacuum oven at a temperature below the compound's melting point.

  • Weigh the vial containing the dried residue. The difference in weight corresponds to the mass of dissolved N-Cyclohexylbenzenesulfonamide.

  • Calculate the solubility in g/100 mL or other appropriate units.

Data Presentation:

The results of the solubility tests should be compiled into a clear and concise table for easy comparison.

Solvent	Solubility at Room Temperature (approx. 20-25°C)	Solubility at Elevated Temperature	Notes
Ethanol	Sparingly Soluble	Freely Soluble at ~60°C	Potential for single-solvent crystallization.
Methanol	Sparingly Soluble	Freely Soluble at ~55°C	Potential for single-solvent crystallization.
Isopropanol	Sparingly Soluble	Freely Soluble at ~70°C	Potential for single-solvent crystallization.
Acetone	Soluble	-	May be a good "solvent" in a solvent-antisolvent system.
Ethyl Acetate	Sparingly Soluble	Soluble at ~65°C	Potential for single-solvent crystallization.
Toluene	Sparingly Soluble	Soluble at ~80°C	Potential for single-solvent crystallization.
Heptane	Insoluble	Insoluble	Potential as an "antisolvent."
Water	Insoluble	Insoluble	Can be used as an antisolvent with a miscible organic solvent.

Note: The above table is illustrative. Actual results must be determined experimentally.

Crystallization Protocols for N-Cyclohexylbenzenesulfonamide

Based on the solubility data obtained, appropriate crystallization techniques can be employed. The following are detailed protocols for common and effective methods.

Protocol 2: Single-Solvent Crystallization

This is the most straightforward crystallization method and is suitable when a solvent with a significant temperature-dependent solubility for N-Cyclohexylbenzenesulfonamide is identified (e.g., ethanol, isopropanol).

Causality: The principle lies in dissolving the crude material in a minimum amount of hot solvent to create a saturated solution. As the solution cools, the solubility of N-Cyclohexylbenzenesulfonamide decreases, leading to supersaturation and subsequent crystallization, while impurities ideally remain in the mother liquor.

Step-by-Step Methodology:

• Dissolution:

  • Place the crude N-Cyclohexylbenzenesulfonamide in an Erlenmeyer flask.

  • Add a small amount of the chosen solvent (e.g., 95% ethanol).

  • Heat the mixture on a hot plate with stirring.

  • Continue to add the solvent in small portions until the solid is completely dissolved at the boiling point of the solvent. It is crucial to use the minimum amount of hot solvent to ensure the solution is saturated.[1]

• Decolorization (Optional):

  • If the solution is colored by impurities, remove it from the heat and add a small amount of activated charcoal.

  • Reheat the solution to boiling for a few minutes. The charcoal will adsorb the colored impurities.

• Hot Filtration (if charcoal was added or insoluble impurities are present):

  • Preheat a gravity filtration setup (funnel and receiving flask) to prevent premature crystallization.

  • Quickly filter the hot solution through a fluted filter paper to remove the activated charcoal or any insoluble impurities.[2]

• Crystallization:

  • Cover the flask containing the hot, clear filtrate with a watch glass and allow it to cool slowly to room temperature. Slow cooling promotes the formation of larger, purer crystals.[3]

  • Once the flask has reached room temperature, it can be placed in an ice bath for 15-30 minutes to maximize the yield of crystals.[4]

• Isolation of Crystals:

  • Collect the crystals by vacuum filtration using a Büchner funnel.

  • Wash the crystals with a small amount of the ice-cold crystallization solvent to remove any adhering mother liquor containing dissolved impurities.[5]

• Drying:

  • Allow the crystals to air-dry on the filter paper or, for more complete solvent removal, dry them in a vacuum oven at a moderate temperature.

Visualization of the Single-Solvent Crystallization Workflow:

Caption: Workflow for solvent-antisolvent crystallization.

Troubleshooting Common Crystallization Problems

Problem	Possible Cause(s)	Recommended Solution(s)
"Oiling Out"	The melting point of the compound is lower than the boiling point of the solvent, or the solution is too concentrated, or cooling is too rapid.	Re-heat the solution to re-dissolve the oil, add a small amount of additional hot solvent, and allow it to cool more slowly. Consider using a lower-boiling point solvent. [4]
No Crystals Form	The solution is not sufficiently saturated (too much solvent was used), or the solution is supersaturated but nucleation has not occurred.	Try to induce crystallization by scratching the inside of the flask or adding a seed crystal. If that fails, evaporate some of the solvent to increase the concentration and then cool again. [4][5]
Low Yield	Too much solvent was used, the cooling was not sufficient, or the compound has significant solubility in the cold solvent.	Ensure the minimum amount of hot solvent is used. Cool the solution in an ice bath for a longer period. Consider a different solvent in which the compound is less soluble when cold. [2]
Colored Crystals	The colored impurity has similar solubility to the product and co-crystallizes.	Use activated charcoal during the dissolution step. If this is ineffective, a different purification technique, such as column chromatography, may be necessary. [6]

Verification of Purity

After crystallization, it is essential to verify the purity of the N-Cyclohexylbenzenesulfonamide. Several analytical techniques can be employed for this purpose.

• Melting Point Determination: A sharp melting point range that is close to the literature value indicates high purity. Impurities tend to broaden and depress the melting point range. The literature melting point of a similar compound, sulfanilamide, is 164.5-166.5°C. [1]* High-Performance Liquid Chromatography (HPLC): This is a powerful technique for assessing purity and quantifying impurities. A reverse-phase HPLC method with a suitable column (e.g., C18) and a mobile phase of acetonitrile and water with UV detection is a good starting point. * Gas Chromatography (GC): If the compound is thermally stable and volatile, GC can be used to determine purity.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR can confirm the structure of the compound and detect the presence of impurities by comparing the spectra to a reference standard.

Protocol 4: Purity Assessment by HPLC

Objective: To determine the purity of the crystallized N-Cyclohexylbenzenesulfonamide.

Materials and Instrumentation:

• HPLC system with a UV detector

• C18 reverse-phase column

• HPLC-grade acetonitrile and water

• Purified N-Cyclohexylbenzenesulfonamide

• Volumetric flasks and pipettes

Procedure:

• Sample Preparation: Accurately weigh and dissolve a small amount of the crystallized product in the mobile phase to a concentration of approximately 1 mg/mL. [7]2. Instrument Setup (Typical Conditions):

  • Mobile Phase: A gradient or isocratic mixture of acetonitrile and water (e.g., 60:40).

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 25 °C.

  • Detection Wavelength: 254 nm (or a wavelength of maximum absorbance for the compound).

  • Injection Volume: 10 µL.

• Analysis:

  • Equilibrate the column with the mobile phase until a stable baseline is achieved.

  • Inject the sample solution and record the chromatogram.

• Data Analysis:

  • Integrate the peak areas of all detected peaks.

  • Calculate the purity of N-Cyclohexylbenzenesulfonamide as the percentage of the main peak area relative to the total area of all peaks.

References

• Scribd. (n.d.). Purification of Sulfanilamide by Crystallization. Retrieved from [Link]

• MDPI. (2019). Recrystallization and Micronization of p-Toluenesulfonamide Using the Rapid Expansion of Supercritical Solution (RESS) Process. Retrieved from [Link]

• YouTube. (2021, March 2). Crystallization of Sulfanilamide. Retrieved from [Link]

• PubChem. (n.d.). N-Cyclohexyl-4-methylbenzenesulfonamide. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). N-Cyclohexyl-N-propylbenzenesulfonamide. Retrieved from [Link]

• Sarna Chemicals. (n.d.). 2-Amino-N-cyclohexyl-N-methyl benzenesulfonamide. Retrieved from [Link]

• Ministry of the Environment, Government of Japan. (n.d.). Analytical Methods. Retrieved from [Link]

• PubChem. (n.d.). N-Cyclohexylbenzenesulfonamide. Retrieved from [Link]

• Trends in Sciences. (2023). Development and Validation of RP-HPLC Method for Quantitative Determination of 4-Amino Benzene Sulphonamide in Sulphonamide Hydrochloride. Retrieved from [Link]

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• 4. N-Cyclohexyl-4-methylbenzenesulfonamide | C13H19NO2S | CID 6633 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Solubility Determination, Modeling, and Thermodynamic Dissolution Properties of Benzenesulfonamide in 16 Neat Solvents … [ouci.dntb.gov.ua]
• 6. N-Cyclo­hexyl-N-propyl­benzene­sulfonamide - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Technical Notes & Optimization

Improving reaction yield in N-Cyclohexylbenzenesulfonamide synthesis

Welcome to the technical support center for the synthesis of N-Cyclohexylbenzenesulfonamide. This guide is designed for researchers, chemists, and drug development professionals to navigate the common challenges encountered during this sulfonylation reaction. Our goal is to provide in-depth, scientifically-grounded solutions to help you optimize your reaction yield and product purity.

Part 1: Frequently Asked Questions (FAQs)

This section addresses high-level questions about the synthesis of N-Cyclohexylbenzenesulfonamide.

Q1: What is the most common and reliable method for synthesizing N-Cyclohexylbenzenesulfonamide?

A1: The most traditional and widely used method is the reaction of benzenesulfonyl chloride with cyclohexylamine.[1] This is a nucleophilic substitution reaction where the amine's nitrogen atom attacks the electrophilic sulfur atom of the sulfonyl chloride, displacing the chloride ion.[2] A base is required to neutralize the hydrochloric acid (HCl) generated as a byproduct, which would otherwise protonate the starting amine and halt the reaction.[3]

Q2: What are the primary factors that influence the yield of this reaction?

A2: The final yield is highly dependent on several critical parameters:

• Reagent Purity: The presence of moisture can hydrolyze the benzenesulfonyl chloride to the unreactive benzenesulfonic acid.[3]

• Stoichiometry: The molar ratio of amine, sulfonyl chloride, and base must be carefully controlled.

• Choice of Base: The base's strength and nucleophilicity can impact the reaction rate and side product formation. Common choices include pyridine, triethylamine (TEA), or inorganic bases like sodium carbonate.[3][4]

• Solvent: The solvent must be inert to the reactants and capable of dissolving them appropriately. Anhydrous solvents are crucial to prevent hydrolysis.[3]

• Temperature Control: The reaction is often exothermic. Maintaining a low temperature, especially during the addition of the sulfonyl chloride, is critical to prevent side reactions.[5]

Q3: What kind of side products should I be aware of?

A3: Several side products can form, complicating purification and reducing yield:

• Benzenesulfonic Acid: Forms from the hydrolysis of benzenesulfonyl chloride if water is present.[3]

• Cyclohexylammonium Chloride: The HCl byproduct reacts with the cyclohexylamine starting material if the scavenging base is not effective enough. This salt often precipitates from organic solvents.

• Bis-sulfonylation Product (N,N-bis(phenylsulfonyl)cyclohexylamine): While less common with primary amines under controlled conditions, it can occur if stoichiometry is not carefully managed.[5]

Part 2: In-Depth Troubleshooting Guide

This section provides detailed answers to specific problems you may encounter during the synthesis.

Issue 1: Low or No Product Yield

Q4: I've run the reaction, but my yield is extremely low or I've only recovered starting material. What went wrong?

A4: Low yield is a common issue that can almost always be traced back to a few key areas. The following workflow can help diagnose the problem.

Caption: Troubleshooting workflow for low reaction yield.

Causality Explained:

• Reagent Integrity: Benzenesulfonyl chloride is highly susceptible to hydrolysis. Even atmospheric moisture can be enough to degrade the reagent over time. Running the reaction under an inert atmosphere (Nitrogen or Argon) is highly recommended for best results.[3]

• The Role of the Base: The primary role of the base is to neutralize the HCl produced.[3] If HCl is not scavenged, it protonates the nucleophilic cyclohexylamine, forming the unreactive cyclohexylammonium salt and stopping the reaction. Tertiary amines like pyridine or triethylamine are commonly used because they are non-nucleophilic and won't compete with the cyclohexylamine in reacting with the sulfonyl chloride.

• Temperature and Reaction Rate: The sulfonylation of amines is typically a fast and exothermic reaction. Adding the sulfonyl chloride at a low temperature (e.g., 0 °C) controls the reaction rate, preventing a rapid temperature increase that can promote side reactions and decomposition.[5]

Issue 2: Product Purification Challenges

Q5: After quenching the reaction, I see a large amount of white precipitate that is not my product. What is it and how do I get rid of it?

A5: This is very likely the hydrochloride salt of your base (e.g., triethylammonium chloride) or unreacted cyclohexylammonium chloride. These salts are generally insoluble in many organic solvents (like dichloromethane or ethyl acetate) but are highly soluble in water.

Solution: During the aqueous workup, a wash with dilute acid (e.g., 1M HCl) will protonate any remaining unreacted cyclohexylamine, making it water-soluble and removing it into the aqueous layer. A subsequent wash with a saturated sodium bicarbonate (NaHCO₃) solution will neutralize any remaining acid and remove any hydrolyzed benzenesulfonic acid. Finally, a brine wash helps to remove residual water from the organic layer before drying.[3]

Q6: My final product is a persistent oil and won't crystallize. How can I effectively purify it?

A6: While some sulfonamides are crystalline solids, others can be oils or low-melting solids. If recrystallization fails, silica gel column chromatography is the preferred method of purification.

Table 1: Recommended Solvents for Purification

Purification Method	Recommended Solvents / Systems	Rationale & Key Insights
Recrystallization	Ethanol/Water, Heptane/Ethyl Acetate, Toluene	Start with a solvent in which the compound is soluble when hot but poorly soluble when cold. Using a co-solvent system (e.g., adding water to an ethanol solution until cloudy) can often induce crystallization.[6]
Column Chromatography	Hexanes/Ethyl Acetate Gradient, Dichloromethane	N-Cyclohexylbenzenesulfonamide is moderately polar. A gradient elution starting with a non-polar solvent (Hexanes) and gradually increasing the polarity with Ethyl Acetate will effectively separate the product from non-polar impurities and more polar baseline impurities.[6]

If your compound "oils out" during recrystallization, it means the solubility is too high or the solution is cooling too quickly. Try using a less polar solvent system or allow the flask to cool slowly to room temperature before placing it in an ice bath.[6]

Part 3: Experimental Protocols & Data

Optimized Protocol for N-Cyclohexylbenzenesulfonamide Synthesis

This protocol is designed to maximize yield and minimize side product formation.

Caption: Standard experimental workflow for synthesis.

Step-by-Step Methodology:

• Reaction Setup: To a flame-dried round-bottom flask under an inert atmosphere (N₂), add cyclohexylamine (1.0 eq.) and anhydrous dichloromethane (DCM). Cool the flask to 0 °C in an ice-water bath. Add pyridine (1.2 eq.) and stir for 5 minutes.

• Addition of Sulfonyl Chloride: In a separate dry flask, dissolve benzenesulfonyl chloride (1.05 eq.) in a minimal amount of anhydrous DCM. Add this solution to the stirring amine mixture dropwise via a syringe or dropping funnel over 20-30 minutes, ensuring the internal temperature does not rise above 5 °C.

• Reaction Monitoring: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 2-4 hours. Monitor the consumption of the cyclohexylamine starting material by Thin Layer Chromatography (TLC).

• Aqueous Workup: Once the reaction is complete, cool the mixture back to 0 °C and quench by slowly adding deionized water. Transfer the mixture to a separatory funnel.

• Extraction: Separate the layers. Wash the organic layer sequentially with 1M HCl (to remove excess amine and pyridine), saturated aqueous NaHCO₃ (to remove sulfonic acid), and finally with brine.[3]

• Isolation: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator to yield the crude product.

• Purification: Purify the crude material by either recrystallization from an appropriate solvent system (e.g., ethanol/water) or by flash column chromatography on silica gel.[6]

References

• Quality by design-based method to synthesize sulfonamides using LiOH.H2O. (2025). Vertex AI Search.
• General Principles in the Synthesis of Sulfonamides. (2025). BenchChem.
• Optimizing reaction conditions for sulfonamide synthesis from sulfonyl chlorides. (2025). BenchChem.
• Sulfonamide derivatives: Synthesis and applications. (2024).
• N-Cyclohexyl-N-propylbenzenesulfonamide. (n.d.). PMC - NIH.
• N-cyclohexyl-4-methoxybenzenesulfonamide: A Versatile Scaffold for Drug Discovery. (2025). BenchChem.
• Efficient and Practical Synthesis of Sulfonamides Utilizing SO2 Gas Generated On Demand. (2020).
• Recent advances in synthesis of sulfonamides: A review. (2018). Chemistry & Biology Interface.
• N-Benzyl-N-cyclohexylbenzenesulfonamide. (n.d.). PMC.
• N-Cyclohexyl-N-(prop-2-en-1-yl)benzenesulfonamide. (n.d.). PMC.
• Optimizing reaction conditions for sulfonyl
• Primary Sulfonamide Synthesis Using the Sulfinylamine Reagent N-Sulfinyl-O-(tert-butyl)hydroxylamine, t-BuONSO. (n.d.). PMC.
• Recent Advances in the Synthesis of Sulfonamides Intermedi
• N-Cyclohexyl-2-benzothiazolesulfenamide synthesis. (n.d.). ChemicalBook.
• Preparation method of N-cyclohexyl-2-benzothiazolesulfenamide. (2017).
• Sustainable synthesis of sulfonamides via oxidative chlorination in alternative solvents: a general, mild, and eco-friendly str
• Preparation of n-cyclohexyl-2-benzothiazole sulfenamide. (1962).
• Continuous Synthesis of N -Cyclohexyl-2-benzothiazole Sulfenamide with Microfluidics and Its Kinetic Study. (2023).
• Amine Reactions. (2023). Chemistry LibreTexts.
• Hinsberg reaction. (n.d.). Wikipedia.
• Benzenesulfonyl chloride with primary and secondary amines in aqueous media — Unexpected high conversions to sulfonamides
• Describe the reaction of benzenesulphonyl chloride with secondary amines and explain the solubility behavior of the resulting sulphonamide in alkali. (2024). Vedantu.
• An amine on reaction with benzene sulphonyl chloride class 12 chemistry JEE_Main. (n.d.). Vedantu.
• Technical Support Center: Advanced Purification of N-cyclohexyl-2-phenoxybenzamide. (2025). BenchChem.
• Purification of cyclohexylamine. (1964).

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• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Troubleshooting N-Cyclohexylbenzenesulfonamide solubility issues in organic solvents

Welcome to the Technical Support Center for N-Cyclohexylbenzenesulfonamide (CAS: 3237-31-8). This guide is engineered for researchers, synthetic chemists, and drug development professionals who encounter solubility bottlenecks, crystallization anomalies, or formulation challenges when working with this specific sulfonamide derivative.

Rather than providing generic solvent recommendations, this guide dissects the thermodynamic and intermolecular forces governing the compound's behavior, equipping you with self-validating protocols to ensure absolute experimental reproducibility.

Physicochemical Profiling & Causality

To troubleshoot solubility, we must first understand the molecular architecture of N-cyclohexylbenzenesulfonamide. The molecule features a highly lipophilic cyclohexyl ring attached to a benzenesulfonamide core[1]. While the hydrocarbon components drive a high partition coefficient (XLogP3-AA: 2.7), the sulfonamide group (-SO₂NH-) acts as a potent hydrogen bond donor and acceptor[1].

This dual nature creates a robust crystalline lattice held together by strong intermolecular hydrogen bonds. Solvents that cannot disrupt this lattice (e.g., hexanes, toluene) will yield poor solubility, regardless of the compound's overall lipophilicity.

Table 1: Quantitative Physicochemical Properties

Data summarized for predictive solubility modeling and solvent selection.

Property	Value	Mechanistic Implication for Solubility
Molecular Weight	239.34 g/mol [1]	Moderate size; standard diffusion rates in solution.
XLogP3-AA	2.7[1]	Highly lipophilic; predicts poor aqueous solubility without co-solvents.
H-Bond Donors	1[1]	The -NH- group forms strong intermolecular lattice networks.
H-Bond Acceptors	2[1]	The -SO₂- oxygens strongly attract protic solvent molecules.
TPSA	54.6 Ų[1]	Moderate polarity; requires polar aprotic solvents for optimal disruption.

Diagnostic Troubleshooting Workflow

When solubility fails, empirical guessing wastes valuable material. Follow the logical decision tree below to systematically identify and resolve the root cause of the solubility failure.

Diagnostic workflow for resolving N-cyclohexylbenzenesulfonamide solubility issues.

Frequently Asked Questions (FAQs)

Q: Why does N-cyclohexylbenzenesulfonamide exhibit poor solubility in moderately polar solvents like dichloromethane (DCM) or ethyl acetate, despite its lipophilic rings? A: The solubility bottleneck is thermodynamic. The solid-state crystal lattice of primary and secondary sulfonamides is exceptionally stable due to continuous intermolecular hydrogen bonding networks between the -NH- donor and the -SO₂- acceptors. While DCM interacts well with the aromatic and cyclohexyl rings, it lacks the hydrogen-bond accepting capacity required to competitively disrupt the sulfonamide lattice. To resolve this, add 5-10% methanol or DMF to the DCM to act as a hydrogen-bond disruptor.

Q: I successfully dissolved the compound in a solvent mixture, but it precipitated overnight. What caused this? A: You likely created a metastable supersaturated solution. This often occurs if dissolution was achieved using heat or sonication. As the solution cools to ambient temperature, the kinetic energy drops below the activation energy required to keep the solute molecules apart, allowing the strong sulfonamide hydrogen bonds to re-establish the crystal lattice. Fix: Always determine the thermodynamic equilibrium solubility at your target storage temperature (e.g., 4°C or 20°C), not just the kinetic solubility achieved via heating.

Q: How do I prepare a stable, high-concentration stock solution for biological assays without crashing out in aqueous media? A: Use pure, anhydrous Dimethyl Sulfoxide (DMSO) for the master stock (up to 100 mM). DMSO is a strong hydrogen-bond acceptor that perfectly solvates the -NH- group. However, because the compound's XLogP3 is 2.7[1], diluting this stock directly into aqueous buffer will cause instantaneous precipitation ("crashing"). Fix: Perform serial dilutions in DMSO first, then spike the final assay buffer so that the final DMSO concentration is ≤1%. If precipitation still occurs, formulate the buffer with a surfactant (e.g., 0.1% Tween-20) or a carrier protein (e.g., BSA) to create hydrophobic pockets for the compound.

Self-Validating Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems. They do not just instruct you on how to dissolve the compound, but how to prove it is fully dissolved.

Protocol A: Standardized Solubility Screening & Tyndall Verification

Objective: To achieve true thermodynamic dissolution and rule out the presence of invisible micro-suspensions that ruin assay reproducibility.

Step-by-Step Methodology:

• Gravimetric Preparation: Weigh exactly 11.97 mg of N-cyclohexylbenzenesulfonamide (equivalent to 50 µmol) into a 2.0 mL amber glass vial[1].

• Solvent Addition: Add exactly 1.0 mL of anhydrous DMSO or DMF. This targets a 50 mM nominal concentration.

• Kinetic Disruption: Vortex the vial for 60 seconds at 2500 RPM. If visible particulates remain, place the vial in a continuous ultrasonic bath at 35°C for 15 minutes.

• Equilibration: Allow the vial to rest at room temperature (20-25°C) for 2 hours. Causality: This step is critical to ensure the solution is not metastable and will not precipitate upon cooling.

• Self-Validation (The Tyndall Test):

  • Turn off the ambient lights in the laboratory.

  • Shine a highly focused, narrow-beam laser pointer (red or green) directly through the side of the glass vial.

  • Observation: If the laser beam is invisible as it passes through the liquid, you have achieved true thermodynamic dissolution. If you see a solid, glowing line of scattered light (Tyndall effect), the compound is merely suspended as micro-particulates.

• Correction: If the Tyndall test fails, the concentration exceeds the solvent's capacity. Add an additional 0.5 mL of solvent, vortex, and re-test until the laser passes cleanly.

Protocol B: Recrystallization for Purity Verification

Objective: If your batch of N-cyclohexylbenzenesulfonamide[2] is resisting dissolution even in optimal solvents, it may contain polymerized impurities or degradation products. Recrystallization purifies the solid and resets the crystal habit.

Step-by-Step Methodology:

• Dissolution: Suspend 1.0 g of the crude compound in 10 mL of boiling ethanol (approx. 78°C). Add ethanol dropwise until the solid just dissolves completely.

• Hot Filtration: Rapidly filter the boiling solution through a pre-warmed fluted filter paper to remove insoluble impurities (e.g., polymerized sulfonamide byproducts).

• Controlled Nucleation: Allow the filtrate to cool slowly to room temperature undisturbed. Causality: Slow cooling promotes the formation of a highly ordered, thermodynamically stable crystal lattice, excluding impurities from the matrix.

• Harvesting: Once crystallization is complete (usually 4-12 hours), chill the flask in an ice bath for 30 minutes to maximize yield. Filter the crystals under a vacuum and wash with 2 mL of ice-cold ethanol.

• Drying & Validation: Dry the crystals in a vacuum desiccator over silica gel for 24 hours. Validate purity via melting point determination; a sharp melting point indicates high purity and a uniform crystal lattice, which will behave predictably in future solubility protocols.

References

• PubChem. "N-Cyclohexylbenzenesulfonamide | C12H17NO2S | CID 232561". National Center for Biotechnology Information. Available at:[Link]

Sources

• 1. N-Cyclohexylbenzenesulfonamide | C12H17NO2S | CID 232561 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. CAS 3237-31-8 | Sigma-Aldrich [sigmaaldrich.com]

Optimizing HPLC mobile phase for N-Cyclohexylbenzenesulfonamide analysis

Welcome to the Technical Support Center for analytical chromatography. This guide provides an in-depth, mechanistic approach to developing, optimizing, and troubleshooting the High-Performance Liquid Chromatography (HPLC) mobile phase for N-Cyclohexylbenzenesulfonamide (CBSA) analysis.

By understanding the physicochemical properties of the analyte, researchers can move beyond trial-and-error and implement a self-validating, robust chromatographic system.

Mechanistic Foundation: Analyte Profiling & Mobile Phase Selection

To optimize a method, we must first understand the molecule. N-Cyclohexylbenzenesulfonamide consists of a hydrophobic core (cyclohexyl and phenyl rings) linked by a polar secondary sulfonamide moiety.

Ionization Control (The "Why" behind pH): The sulfonamide nitrogen possesses a weakly acidic proton. The pKa of N-alkylbenzenesulfonamides typically ranges from 10.1 to 10.6[1][2]. In reversed-phase HPLC (RP-HPLC), maintaining the analyte in a single, un-ionized state is critical for reproducible retention and sharp peak shape.

• If the mobile phase pH drifts above 8.0, the sulfonamide begins to deprotonate into an anion, drastically reducing its hydrophobicity and leading to split peaks or retention time shifts.

• Optimal Choice: Operating at an acidic pH (2.5–3.0) ensures the molecule remains 100% protonated (neutral). Furthermore, adjusting the mobile phase to a lower pH protonates residual silanol groups on the silica column, neutralizing their charge and preventing secondary ion-exchange interactions that cause peak tailing[3].

Solvent Selection (The "Why" behind the Organic Modifier): Due to the lipophilic nature of the cyclohexyl and benzene rings, an organic modifier is required to elute the compound in a reasonable timeframe[4].

• Acetonitrile (ACN) is preferred over Methanol. ACN is an aprotic solvent that provides superior dipole-dipole interactions with aromatic rings, yielding sharper peaks. Additionally, ACN/Water mixtures exhibit lower viscosity, reducing system backpressure and allowing for higher flow rates.

• Buffer Additive: 0.1% Formic acid is recommended over phosphate buffers. It provides adequate buffering at pH ~2.7, avoids the risk of buffer precipitation in high organic concentrations, and is fully compatible with Mass Spectrometry (LC-MS) if downstream hyphenation is required[3][5].

Quantitative Method Parameters

The following table summarizes the optimized gradient RP-HPLC conditions for CBSA analysis.

Parameter	Optimized Condition	Rationale
Column	C18, 100 x 4.6 mm, 3 µm (End-capped)	Dense end-capping minimizes exposed silanols, preventing peak tailing[3].
Mobile Phase A	Water + 0.1% Formic Acid (pH ~2.7)	Suppresses analyte ionization and silanol activity[5].
Mobile Phase B	100% Acetonitrile (ACN)	Provides optimal elution strength for lipophilic aromatic compounds[4].
Flow Rate	1.0 mL/min	Balances analysis time with optimal linear velocity for 3 µm particles.
Column Temp.	30 °C	Stabilizes mobile phase viscosity and improves mass transfer kinetics[4].
Detection	UV at 220 nm and 254 nm	Captures the strong π−π∗ transitions of the benzene ring[4].
Injection Vol.	5 µL	Prevents column mass overload and peak distortion[3].

Self-Validating Experimental Protocol

To ensure data integrity, this protocol incorporates a System Suitability Test (SST). The system validates itself before any unknown samples are analyzed.

Step 1: Mobile Phase Preparation

• Phase A: Add 1.0 mL of LC-MS grade formic acid to 1000 mL of ultrapure water (18.2 MΩ·cm). Sonicate for 10 minutes to degas.

• Phase B: Use 100% LC-MS grade Acetonitrile.

Step 2: Sample Preparation (Critical for Peak Shape)

• Accurately weigh the CBSA standard.

• Dissolve the standard in a diluent that closely matches the initial mobile phase conditions (e.g., 10:90 ACN:Water) to a concentration of 100 µg/mL[3]. Note: Dissolving in 100% organic solvent will cause phase mismatch and peak fronting.

• Filter through a 0.22 µm PTFE syringe filter prior to injection[3].

Step 3: Gradient Execution & System Equilibration

• Equilibrate the column at 10% B for at least 15 column volumes until a stable baseline is achieved[3].

• Run the following linear gradient:

  • 0.0 - 2.0 min: 10% B (Isocratic hold to focus the analyte band)

  • 2.0 - 12.0 min: 10% → 90% B (Linear ramp for separation)

  • 12.0 - 15.0 min: 90% B (Column wash)

  • 15.0 - 15.1 min: 90% → 10% B

  • 15.1 - 20.0 min: 10% B (Re-equilibration)

Step 4: System Suitability Validation

• Inject the 100 µg/mL CBSA standard 5 consecutive times.

• Validation Criteria: The system is "Ready" ONLY IF:

  • Retention Time Relative Standard Deviation (RSD) ≤ 1.0%.

  • Peak Tailing Factor ( As​ ) ≤ 1.5.

  • Baseline noise is stable with no significant drift.

Troubleshooting & FAQs

Question: I am observing severe peak fronting for my CBSA peak. What is the mechanistic cause and how do I fix it? Answer: Peak fronting is typically caused by the "strong solvent effect" or sample solvent incompatibility. If your CBSA sample is dissolved in a solvent significantly stronger than the initial mobile phase (e.g., 100% Acetonitrile), the analyte band is surrounded by a highly non-polar local environment upon injection. It will not partition into the stationary phase until that organic plug diffuses, causing the analyte to travel too quickly down the head of the column, distorting the front edge of the peak[3]. Solution: Whenever possible, evaporate your sample and reconstitute it in the initial mobile phase (10% ACN / 90% Aqueous), or reduce your injection volume to 1-2 µL to minimize the strong solvent volume[3].

Question: The retention time of CBSA is shifting progressively earlier with each injection. What should I investigate? Answer: A progressive decrease in retention time indicates a failure of the column to fully return to its initial thermodynamic state, or a change in the mobile phase composition. Because CBSA is highly lipophilic, it requires a highly aqueous environment to retain strongly. Solution: First, ensure your post-gradient re-equilibration time is sufficient (at least 5-10 column volumes at 10% B). Second, check your Mobile Phase B bottle; highly volatile solvents like Acetonitrile can evaporate if improperly capped, altering the actual gradient delivered by the pumps[3].

Question: Why is my baseline drifting upward during the gradient run? Answer: A drifting baseline during a gradient is often caused by absorbance differences between Mobile Phase A and B at low UV wavelengths (e.g., 220 nm), or by mobile phase contamination. Solution: Ensure you are using high-purity, HPLC-grade solvents. Filtering the mobile phase and preparing fresh aqueous buffers daily prevents bacterial growth and degradation, which are common culprits for baseline noise[3].

Question: Can I use a high-concentration phosphate buffer to force the pH lower and improve peak shape? Answer: It is not recommended when using steep gradients with Acetonitrile. Using a high concentration of solid buffer salts (like phosphate) with a high percentage of organic solvent (90% ACN at the end of the gradient) can cause the buffer to precipitate inside the column or tubing, leading to catastrophic system overpressure[3]. Stick to volatile additives like 0.1% Formic acid[5].

Workflow Visualization

The following diagram maps the logical decision tree for optimizing the CBSA mobile phase and responding to chromatographic feedback.

Analytical workflow for N-Cyclohexylbenzenesulfonamide HPLC optimization.

References

• [5] Separation of Benzenesulfonamide, N-butyl-3-nitro-4-(phenylamino)- on Newcrom R1 HPLC column. SIELC Technologies. Available at: [Link]

• [1] Cas 108-91-8, Cyclohexanamine & N-cyclohexylbenzenesulfonamide Synthesis. Lookchem. Available at: [Link]

• [2] Benzenesulfonamide | C6H7NO2S | CID 7370 - PubChem. National Institutes of Health (NIH). Available at: [Link]

Sources

• 1. lookchem.com [lookchem.com]
• 2. Benzenesulfonamide | C6H7NO2S | CID 7370 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Separation of Benzenesulfonamide, N-butyl-3-nitro-4-(phenylamino)- on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]

Technical Support Center: Optimizing N-Cyclohexylbenzenesulfonamide Crystallization

Welcome to the Advanced Technical Support Center. As a Senior Application Scientist, I have designed this guide to help researchers and drug development professionals troubleshoot and optimize the purification of N-Cyclohexylbenzenesulfonamide.

Crystallization is not merely a physical phase change; it is a highly selective kinetic process. When synthesizing sulfonamides via the reaction of benzenesulfonyl chloride with cyclohexylamine, the crude matrix is often heavily contaminated with reaction byproducts. Below, we dissect the causality behind these impurities and provide field-proven, self-validating methodologies to achieve >99% crystalline purity.

Part 1: Physicochemical Profiling of Common Byproducts

To design an effective crystallization strategy, we must first understand the thermodynamic and solubility profiles of the impurities competing for the crystal lattice.

Byproduct / Impurity	Origin Mechanism	Solubility Profile	Targeted Removal Strategy
Cyclohexylammonium Chloride	Reaction of the HCl byproduct with excess cyclohexylamine[1].	Highly soluble in water; insoluble in non-polar organics.	Pre-crystallization biphasic aqueous wash.
Benzenesulfonic Acid	Hydrolysis of benzenesulfonyl chloride via ambient moisture[1].	Soluble in water and polar alcohols.	Dilute basic wash (e.g., sat. NaHCO₃).
Unreacted Cyclohexylamine	Excess starting material used to drive the reaction forward.	Soluble in water and most organic solvents.	Dilute acid wash (e.g., 1M HCl)[2].
Diphenyl Sulfone	Side reaction or inherent impurity in the starting sulfonyl chloride.	Soluble in hot alcohols; precipitates upon rapid cooling.	Strict solvent volume control; avoid over-cooling.

Part 2: Troubleshooting Guides & FAQs

Q1: What are the primary byproducts during the synthesis of N-Cyclohexylbenzenesulfonamide, and why do they persist during crystallization? Expert Insight: The synthesis relies on the nucleophilic attack of cyclohexylamine on the highly electrophilic sulfonyl chloride group[1]. This generates hydrogen chloride (HCl), which immediately reacts with the excess cyclohexylamine to form cyclohexylammonium chloride salts. Furthermore, any trace moisture in your reaction vessel will hydrolyze the sulfonyl chloride into benzenesulfonic acid[1]. If you attempt to crystallize the crude mixture directly, these polar byproducts act as crystallization inhibitors. As the solvent cools, the solubility of these salts drops rapidly, causing them to co-precipitate and become occluded within the N-Cyclohexylbenzenesulfonamide crystal lattice.

Q2: My product is "oiling out" (liquid-liquid phase separation) instead of forming distinct crystals. How do I force pure nucleation? Expert Insight: "Oiling out" is a common thermodynamic failure in sulfonamide purification. It occurs when the compound separates from the solution as a liquid phase rather than a solid, typically because the melting point of the solute-solvent mixture is lower than the temperature at which saturation is reached[3]. If you crash-cool this oil, it will form an amorphous glass that kinetically traps all surrounding impurities[4]. Solution: Do not attempt to freeze the oil. Instead, reheat the mixture until the oil completely redissolves. Add 5–10% more of the hot solvent to decrease the saturation temperature, and cool the solution at a strictly controlled, slower rate (e.g., 0.5 °C/min)[3]. To bypass the energy barrier for lattice formation, introduce a pure seed crystal just above the new saturation temperature[4].

Q3: How do I eliminate co-crystallized cyclohexylammonium chloride and unreacted starting materials? Expert Insight: If your final crystals are contaminated with amine salts, your solvent system is likely failing to differentiate between the organic product and the inorganic byproducts. Solution: Implement a self-validating acid-base extraction prior to crystallization. Unreacted cyclohexylamine can be selectively protonated and removed by washing the crude organic phase with a dilute acid solution[2]. For the crystallization itself, utilizing a mixed solvent system like 70% isopropanol/water is highly effective; the alcohol keeps organic impurities in the mother liquor, while the water fraction ensures residual inorganic salts remain fully dissolved[5].

Part 3: Self-Validating Experimental Protocol

To ensure absolute trustworthiness, every step in this protocol includes an in-process validation check. This prevents the propagation of errors from one step to the next.

Objective: Isolate >99% pure crystalline N-Cyclohexylbenzenesulfonamide.

• Pre-Crystallization Biphasic Workup:

  • Procedure: Dissolve the crude reaction mixture in ethyl acetate. Wash the organic layer sequentially with 1M HCl, saturated NaHCO₃, and brine[2].

  • Self-Validation: Test the pH of the aqueous waste after the HCl wash. It must be <3 to guarantee the complete protonation and removal of unreacted cyclohexylamine. Evaporate the organic layer to yield the pre-purified solid.

• Optimized Dissolution:

  • Procedure: Place the pre-purified solid in an Erlenmeyer flask. Add a minimal volume of boiling 70% isopropanol dropwise until the solid just dissolves[4].

• Hot Filtration:

  • Procedure: Quickly filter the boiling solution through a pre-warmed fluted filter paper into a heated receiving flask.

  • Causality: This removes insoluble particulates (like dust or polymerized side-products) that can act as heterogeneous nucleation sites, which cause premature and impure crystallization[3].

• Controlled Cooling & Seeding:

  • Procedure: Cover the flask and allow it to cool slowly at ambient temperature. Once the solution reaches ~40°C (slightly supersaturated), introduce a single seed crystal of pure N-Cyclohexylbenzenesulfonamide[4].

  • Self-Validation: If the seed crystal dissolves, the solution is undersaturated. Wait for the temperature to drop another 5°C and seed again.

• Isolation and Mother Liquor Verification:

  • Procedure: Once cooled to room temperature, place the flask in an ice bath for 15 minutes to maximize yield. Isolate the crystals via vacuum filtration and wash with a minimal amount of ice-cold 70% isopropanol[3].

  • Self-Validation: Dip a glass stirring rod into the filtered mother liquor and let the solvent evaporate. If a heavy solid residue remains, excessive solvent was used during Step 2. Reduce the mother liquor volume via rotary evaporation to harvest a second crop of crystals[3].

Part 4: Crystallization Troubleshooting Workflow

Workflow for troubleshooting N-Cyclohexylbenzenesulfonamide crystallization issues.

References

• Google Patents. "US2777844A - Sulfonamide purification process." Google Patents.

• Jinli Chemical. "Benzenesulfonyl Chloride: Properties, Synthesis, Applications, and Safety Considerations." Jinli Chemical Technical Articles. Available at:[Link]

Sources

• 1. ​Benzenesulfonyl Chloride: Properties, Synthesis, Applications, and Safety Considerations [en.jinlichemical.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. US2777844A - Sulfonamide purification process - Google Patents [patents.google.com]

Technical Support Center: Mitigating Thermal Degradation of N-Cyclohexylbenzenesulfonamide (CBSA)

Welcome to the Application Support Center. N-Cyclohexylbenzenesulfonamide (CBSA) is a critical intermediate and building block used extensively in drug development, medicinal chemistry, and polymer synthesis. While sulfonamides are generally robust, the S-N and C-S bonds in CBSA are susceptible to thermal cleavage when subjected to extreme temperatures, specific catalytic environments, or improper pH conditions.

As a Senior Application Scientist, I have designed this troubleshooting guide to move beyond basic fixes. Here, we explore the thermodynamic causality of CBSA degradation and provide self-validating methodologies to ensure structural integrity during your experiments.

Diagnostic Workflow for CBSA Stability

Before adjusting your experimental parameters, use the following logical decision tree to isolate the root cause of the degradation.

Diagnostic workflow for identifying and resolving CBSA thermal degradation.

Core Troubleshooting Guides (FAQs)

Q1: Why is my CBSA degrading during high-temperature synthesis, and what is the exact mechanism? A: In a pure, inert state, sulfonamides exhibit robust thermal stability, typically resisting decomposition up to approximately 290 °C[1]. However, when degradation occurs, Thermogravimetric Analysis (TGA) reveals a primary decomposition step between 290–310 °C, characterized by a ~52% weight loss[1]. Mechanistically, this corresponds to the homolytic or heterolytic cleavage of the sulfonamide group from the aromatic ring, followed by the elimination of sulfur dioxide (SO₂)[1][2]. If you are observing degradation at temperatures significantly lower than 290 °C, the cleavage is likely being catalyzed by your reaction matrix (see Q2).

Q2: How does the chemical environment lower the thermal stability threshold of CBSA? A: CBSA transitions to a highly mobile liquid state at its melting point of 88–90 °C[3]. Once molten or dissolved at elevated temperatures, the sulfonamide linkage becomes highly sensitive to the presence of strong proton donors. Heating CBSA in the presence of strong acids (e.g., HCl, H₂SO₄) promotes rapid acid-catalyzed hydrolysis and premature thermal decomposition of the structural backbone[1]. To prevent this, always substitute strong acids with nucleophiles or mild bases when performing high-temperature post-polymerization modifications or catalytic cycles[1].

Q3: How can I differentiate between thermal degradation and biological/enzymatic degradation in my assays? A: The degradation byproducts are distinct. Thermal decomposition is driven by direct bond cleavage, primarily yielding SO₂, benzenesulfonic acid, and cyclohexylamine[1][2]. Conversely, if you are working in environmental or physiological matrices, biological degradation (such as by Microbacterium species) proceeds via an ipso-hydroxylation mechanism at the carbon atom attached to the sulfonyl group. This enzymatic pathway results in the release of sulfite and the formation of stable aminated heteroaromatic metabolites, occurring readily at room temperature without the need for thermal activation[4].

Quantitative Thermal Profiling of Sulfonamides

To effectively design your heating profiles, reference the following thermodynamic and physical parameters associated with CBSA and related sulfonamide derivatives.

Property / Parameter	Value / Range	Observation / Mechanistic Impact
Melting Point (CBSA)	88–90 °C	Phase transition point; increased molecular mobility significantly increases reaction kinetics and susceptibility to hydrolysis[3].
Thermal Decomposition Onset	~290 °C	The critical threshold for uncatalyzed thermal breakdown. Marks the initial cleavage of the sulfonamide group from the aromatic ring[1].
Weight Loss (at 290–310 °C)	~52%	Corresponds directly to the loss of the cyclohexylsulfamoyl moiety and SO₂ elimination during TGA[1].
Activation Energy ( Ea​ )	58.5 – 210.2 kJ/mol	Varies by degradation phase. The high Ea​ confirms that uncatalyzed thermal breakdown requires massive energy input, pointing to chemical incompatibility if degradation occurs at low temps[5].

Validated Experimental Protocol: Thermally Stabilized CBSA Reaction Workflow

To guarantee scientific integrity, the following protocol is designed as a self-validating system. By controlling the atmosphere and utilizing specific monitoring techniques, you can actively prevent and detect thermal degradation before it ruins your yield.

Step 1: Atmospheric Purging (Moisture/Oxygen Elimination)

• Action: Place solid CBSA and any solid catalysts into a rigorously dried Schlenk flask.

• Causality: Moisture acts as a nucleophile at elevated temperatures, initiating hydrolytic cleavage of the S-N bond.

• Execution: Apply a high vacuum for 10 minutes, then backfill with ultra-high purity Argon. Repeat this pump-purge cycle three times.

Step 2: Solvent and Reagent Selection

• Action: Inject a high-boiling, anhydrous, and aprotic solvent (e.g., anhydrous Toluene or DMF) via a syringe.

• Causality: Aprotic solvents prevent unwanted protonation of the sulfonamide nitrogen. If basic conditions are required for your specific reaction, strictly utilize mild bases (e.g., K₂CO₃ or lithium methoxide) rather than acidic reagents, as acidic environments are proven to trigger polymer and sulfonamide decomposition at elevated temperatures[1].

Step 3: Controlled Thermal Ramping

• Action: Submerge the flask in a pre-calibrated oil bath. Ramp the temperature at a controlled rate of 5 °C/min until reaching the target temperature (strictly keep below 150 °C unless specialized pressure reactors are used).

• Causality: Rapid heating causes localized superheating at the flask walls, providing enough localized activation energy ( Ea​ ) to trigger premature SO₂ elimination[2][5].

Step 4: Self-Validating In-Process Monitoring

• Action: Withdraw 50 µL aliquots every 2 hours under positive Argon pressure. Analyze via HPLC-UV or TLC.

• Validation Check: Look for the emergence of cyclohexylamine or benzenesulfonic acid peaks. The absence of these specific byproducts validates that your thermal controls are successfully preventing sulfonamide bond cleavage.

Step 5: Quenching

• Action: Remove the flask from the heat source and allow it to cool to room temperature while maintaining the Argon atmosphere. Do not expose the mixture to aqueous workup solutions until the internal temperature drops below the CBSA melting point (88 °C)[3] to prevent flash hydrolysis.

References

• Kinetic Modeling of the Thermal Destruction of Perfluorinated Sulfonamides Cambridge University Press
• Study on Thermal Decomposition Kinetics of Sulfonamide Potentiator-Trimethoprim ResearchG
• Synthesis of a sulfonamide functionalized poly(styrene oxide)
• Highly Efficient and Reusable Ionic Liquids for the Catalyzed Hydroamination of Alkenes with Sulfonamides, Carbam
• ipso-Hydroxylation and Subsequent Fragmentation: a Novel Microbial Strategy To Eliminate Sulfonamide Antibiotics Applied and Environmental Microbiology - ASM Journals

Sources

• 1. Synthesis of a sulfonamide functionalized poly(styrene oxide) and illustration of a potential post-polymerization strategy - Polymer Chemistry (RSC Publishing) DOI:10.1039/D4PY00460D [pubs.rsc.org]
• 2. cambridge.org [cambridge.org]
• 3. Thieme E-Journals - Synthesis / Abstract [thieme-connect.de]
• 4. journals.asm.org [journals.asm.org]
• 5. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

1H and 13C NMR Spectroscopic Validation of N-Cyclohexylbenzenesulfonamide: A Comparative Guide

Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals Content Type: Technical Comparison & Validation Guide

Introduction and Mechanistic Context

N-Cyclohexylbenzenesulfonamide is a highly versatile sulfonamide scaffold, frequently utilized as a critical intermediate in the synthesis of complex active pharmaceutical ingredients (APIs), including potent dual inhibitors for oncology targets like PDEδ/NAMPT [1]. Accurate structural validation of this compound is essential to ensure downstream synthetic fidelity.

Nuclear Magnetic Resonance (NMR) spectroscopy remains the gold standard for validating the structural integrity of sulfonamides. The electron-withdrawing nature of the sulfonyl group ( -SO2​ ) significantly deshields the adjacent aromatic protons and the nitrogen-bound proton, while the bulky, conformationally flexible cyclohexyl ring provides a distinct aliphatic signature. This guide provides a comprehensive, causality-driven methodology for the 1 H and 13 C NMR validation of N-Cyclohexylbenzenesulfonamide, comparing its spectral profile against structurally related alternatives like N-methylbenzenesulfonamide to highlight key diagnostic shifts.

Experimental Protocol: A Self-Validating System

To ensure high-fidelity data, the NMR acquisition protocol must be treated as a self-validating system where solvent choice, concentration, and relaxation delays are intentionally calibrated.

Step-by-Step Methodology

• Sample Preparation (Causality: Concentration & Solvation):

  • Weigh exactly 15–20 mg of highly purified N-Cyclohexylbenzenesulfonamide. Rationale: This mass provides an optimal signal-to-noise ratio for 1 H NMR in a single scan while ensuring sufficient carbon concentration for 13 C acquisition within a reasonable timeframe (typically 512–1024 scans).

  • Dissolve the solid in 0.6 mL of deuterated chloroform ( CDCl3​ ) containing 0.03% v/v Tetramethylsilane (TMS). Rationale: CDCl3​ is non-polar enough to dissolve the compound fully while preventing rapid proton exchange at the sulfonamide N-H, which would otherwise broaden or erase the signal in protic solvents like Methanol-d4.

• Instrument Calibration:

  • Transfer the solution to a standard 5 mm NMR tube.

  • Load into a 400 MHz or 500 MHz NMR spectrometer (e.g., Bruker or Agilent) [2].

  • Lock onto the deuterium signal of CDCl3​ and shim the magnetic field (Z1-Z4) until the solvent residual peak is sharp (line width at half height < 1 Hz).

• Acquisition Parameters:

  • 1 H NMR: Set the spectral width to 12 ppm. Use a 30° pulse angle and a relaxation delay (D1) of 1.5 seconds to ensure complete longitudinal relaxation of all protons.

  • 13 C NMR: Set the spectral width to 250 ppm. Use a composite pulse decoupling sequence (e.g., WALTZ-16) to remove 1 H- 13 C scalar coupling. Set D1 to 2.0 seconds.

• Data Processing:

  • Apply a 0.3 Hz exponential line broadening function for 1 H and 1.0 Hz for 13 C prior to Fourier transformation.

  • Reference the spectra using the TMS internal standard (0.00 ppm) or the residual solvent peak ( CDCl3​ : 1 H at 7.26 ppm, 13 C at 77.16 ppm).

Workflow Visualization

Caption: Standardized workflow for the synthesis, preparation, and NMR validation of sulfonamides.

Spectral Data Comparison

To validate the structure, we compare the empirical NMR data of N-Cyclohexylbenzenesulfonamide against a simpler analogue, N-methylbenzenesulfonamide. The substitution of a methyl group with a cyclohexyl ring introduces significant aliphatic complexity and alters the steric environment around the nitrogen atom.

Table 1: 1 H NMR Chemical Shift Comparison (400 MHz, CDCl3​ )

Structural Region	N-Cyclohexylbenzenesulfonamide [3]	N-Methylbenzenesulfonamide	Diagnostic Significance
Aromatic (ortho)	7.90 (m, 2H)	7.88 (m, 2H)	Highly deshielded by the -SO2​ group.
Aromatic (meta/para)	7.55 (m, 3H)	7.58 (m, 3H)	Standard benzenesulfonyl pattern.
N-H Proton	4.59 (d, J = 7.3 Hz, 1H)	4.34 (br q, 1H)	Doublet in cyclohexyl due to coupling with the adjacent CH; broad quartet in methyl.
Aliphatic ( α -CH)	3.17 (m, 1H)	2.65 (d, J = 5.4 Hz, 3H)	Cyclohexyl methine is shifted downfield relative to the methyl group due to steric bulk.
Aliphatic (Ring CH2​ )	1.77 (m, 2H), 1.64 (m, 3H), 1.53 (m, 1H), 1.20 (m, 5H)	N/A	Confirms the presence of the intact cyclohexyl ring system.

Table 2: 13 C NMR Chemical Shift Comparison (100 MHz, CDCl3​ )

Structural Region	N-Cyclohexylbenzenesulfonamide [3]	N-Methylbenzenesulfonamide	Diagnostic Significance
Aromatic (C-S)	141.4	139.5	Quaternary carbon attached to sulfur.
Aromatic (C-H)	132.4, 129.0, 126.8	132.7, 129.2, 127.1	Standard aromatic carbons.
Aliphatic ( α -C)	52.6	29.3	Massive downfield shift for the secondary carbon (cyclohexyl) vs. primary carbon (methyl).
Aliphatic (Ring CH2​ )	33.9, 25.1, 24.6	N/A	Distinct signals for the β , γ , and δ carbons of the cyclohexyl ring.

Expert Insights & Troubleshooting

• N-H Peak Broadening: If the doublet at ~4.59 ppm appears as a broad singlet, it indicates rapid proton exchange. This is usually caused by trace water or acidic impurities in the CDCl3​ . Passing the solvent through a small plug of basic alumina prior to sample preparation will resolve this issue.

• Conformational Dynamics: The broad multiplets observed in the 1.1–1.8 ppm region for the cyclohexyl ring are due to the rapid interconversion of chair conformations at room temperature. Cooling the sample to -50°C (variable temperature NMR) would freeze these conformations, resolving the axial and equatorial protons into distinct signals.

References

• Discovery of Potent PDEδ/NAMPT Dual Inhibitors: Preclinical Evaluation in KRAS Mutant Pancreatic Cancer Cells. Journal of Medicinal Chemistry. ACS Publications. Available at:[Link]

• Indium Promotes Direct Sulfonamidation of Unactivated Alcohols. ACS Publications. Available at:[Link]

• Stereoselective Direct Reductive Amination of Ketones with Electron-Deficient Amines using Re2O7/NaPF6 Catalyst. RSC Advances. Available at:[Link]

Comparative Guide: N-Cyclohexylbenzenesulfonamide vs. N-Alkylbenzenesulfonamides in Polymer Stability

As engineering thermoplastics are pushed into increasingly demanding environments—from under-the-hood automotive components to long-term medical implants—the stability of their additive packages becomes a critical performance bottleneck. Polyamides (such as PA11 and PA12) rely heavily on sulfonamide-based plasticizers to achieve necessary flexibility and impact resistance.

Historically, N-alkylbenzenesulfonamides, most notably N-butylbenzenesulfonamide (NBBS) , have been the industry standard. However, as regulatory scrutiny tightens around volatile organic compounds (VOCs) and plasticizer migration, N-Cyclohexylbenzenesulfonamide is emerging as a high-stability alternative[1]. This guide provides an objective, data-driven comparison of these two plasticizer classes, detailing the thermodynamic and steric mechanisms that dictate their thermal stability and migration resistance.

Mechanistic Causality: Structure-Property Relationships

To understand the performance divergence between these two molecules, we must examine their interaction with the polymer matrix at a molecular level.

Intermolecular Hydrogen Bonding & Plasticization

Polyamides derive their inherent rigidity and crystallinity from strong intermolecular hydrogen bonds between adjacent amide linkages (>N-H ··· O=C<). Sulfonamide plasticizers function by intercalating between these polymer chains. The highly polar sulfonyl group (–SO₂–) acts as a hydrogen bond acceptor, while the secondary amine (–NH–) acts as a donor, effectively replacing polymer-polymer bonds with polymer-plasticizer bonds[2]. Both NBBS and N-Cyclohexylbenzenesulfonamide possess a predicted pKa of approximately 11.6, indicating similar sulfonamide-type N-H acidity and baseline compatibility with the polymer matrix.

Steric Hindrance vs. Free Volume Expansion

The critical differentiator lies in the N-substituted functional group:

• N-Alkylbenzenesulfonamides (e.g., NBBS): The linear, highly flexible butyl chain sweeps out a large free volume within the matrix. This efficiently lowers the glass transition temperature ( Tg​ ) and imparts excellent low-temperature flexibility. However, this lack of steric hindrance results in a high diffusion coefficient. The molecule can easily navigate the interstitial spaces of the polymer, leading to surface blooming and leaching into surrounding media.

• N-Cyclohexylbenzenesulfonamide: The substitution of a linear alkyl chain with a bulky, rigid six-membered cyclohexyl ring fundamentally alters the molecule's mobility. While it still disrupts hydrogen bonding, the steric bulk of the cyclohexyl group severely restricts its diffusion through the dense, semi-crystalline regions of polyamides[1]. This steric anchoring increases the activation energy required for migration, locking the plasticizer within the matrix.

Thermal Volatility & Processing Stability

During high-temperature extrusion (often exceeding 200°C for polyamides), plasticizer volatility becomes a critical failure point. NBBS has a boiling point of ~314°C but exhibits sufficient vapor pressure at processing temperatures to cause outgassing, tool fouling, and loss of mechanical properties over time. The cyclohexyl derivative, benefiting from higher molecular weight and stronger intermolecular van der Waals interactions, exhibits a significantly suppressed vapor pressure. Furthermore, emerging toxicological data highlights NBBS as an emerging contaminant of concern with potential immunomodulatory effects[3], driving the need for more stable, non-migrating alternatives.

Quantitative Data Comparison

The following table summarizes the physicochemical and performance metrics of the two plasticizer classes based on structural and experimental data.

Property	N-Butylbenzenesulfonamide (NBBS)	N-Cyclohexylbenzenesulfonamide
Chemical Structure	Linear N-alkyl chain	Bulky N-cyclic ring
Molecular Weight	213.30 g/mol	239.33 g/mol
Boiling Point	~314°C	>350°C (Estimated)
Thermal Stability Limit	Moderate (Stable to ~80°C in end-use)[4]	Excellent (High heat retention)
Migration Propensity	High (Prone to blooming & leaching)	Low (Sterically hindered)
Primary Polymer Compatibility	PA11, PA12, Polyacetals	PA12, Hot-melt adhesives[2],[1]
Toxicity Profile	Emerging immunotoxicity concerns[3]; rapid systemic absorption[5]	Lower systemic exposure risk due to reduced migration

Experimental Methodologies: Validating Polymer Stability

To objectively compare these plasticizers, empirical testing must move beyond basic data sheets. The following protocols are designed as self-validating systems , incorporating internal controls to ensure that the data generated is an artifact-free representation of plasticizer behavior.

Protocol A: Isothermal Thermogravimetric Analysis (TGA) for Volatility Profiling

Causality: Standard dynamic TGA ramps often conflate plasticizer evaporation with early-stage polymer degradation. By utilizing an isothermal approach at the exact processing temperature, we isolate the mass loss strictly associated with plasticizer volatilization.

• Sample Preparation: Cryogenically mill the plasticized polyamide samples to a uniform particle size (e.g., 500 µm). Rationale: This eliminates surface-area-to-volume ratio artifacts that can skew evaporation kinetics.

• Internal Baseline Validation: Run a neat (unplasticized) polyamide control to establish the baseline thermal stability of the polymer backbone.

• Isothermal Ramp: Load 10 mg of the sample into a platinum pan. Ramp the temperature at 20°C/min under a nitrogen atmosphere (50 mL/min) to the target processing temperature (e.g., 220°C).

• Isothermal Hold: Hold isothermally at 220°C for 60 minutes.

• Data Validation: Calculate the first derivative of the mass loss curve (DTG). The total mass loss of the compounded sample minus the baseline control must not exceed the known weight percentage of the loaded plasticizer. This mass-balance check validates that the loss is solely due to additive volatilization.

Protocol B: Accelerated Solvent Extraction & GC-MS Leaching Assay

Causality: Real-time migration testing can take years. By utilizing a solvent system that slightly swells the polymer matrix, we accelerate the diffusion kinetics, allowing us to predict long-term blooming behavior in a compressed timeframe.

• Standardization: Injection-mold the polymer formulations into standardized discs (2 mm thickness, 50 mm diameter) to ensure a constant exposed surface area.

• Extraction Setup: Submerge the discs in a sealed vial containing 50 mL of an ethanol/water (50:50 v/v) solution. Incubate at 40°C for 72 hours under continuous orbital shaking.

• Internal Standard Spiking: Extract 1 mL aliquots at 24, 48, and 72 hours. Spike each aliquot with a known concentration of a deuterated internal standard (e.g., NBBS-d9). Rationale: This corrects for matrix effects and instrument drift during mass spectrometry.

• GC-MS Quantification: Analyze the aliquots using Gas Chromatography-Mass Spectrometry to quantify the leached sulfonamide.

• Total Dissolution Control (Self-Validation): Dissolve a parallel polymer disc completely in a harsh solvent (e.g., hexafluoroisopropanol) to quantify the 100% theoretical plasticizer yield. Express the migration data as an absolute percentage of this theoretical maximum to ensure extraction efficiency is accurately benchmarked.

Analytical Workflow Visualization

The following diagram outlines the integrated workflow for compounding and evaluating the stability of these sulfonamide plasticizers.

Workflow for evaluating thermal stability and plasticizer migration in polyamide matrices.

References

• 2 - Google Patents[2]

• 4 - SpecialChem[4] 3. - Jinli Chemical 4.5 - PMC / NIH[5] 5.1 - Google Patents[1] 6.3 - Oxford Academic[3]

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Comprehensive Mass Spectrometry Fragmentation Guide: N-Cyclohexylbenzenesulfonamide vs. Traditional Sulfonamides

As mass spectrometry (MS) continues to drive structural elucidation in drug discovery and environmental metabolomics, understanding the nuanced gas-phase behavior of sulfonamides is critical. Unlike carboxylic amides, which typically protonate at the oxygen atom and follow standard even-electron fragmentation rules, sulfonamides exhibit unique intramolecular charge transfer mechanisms and radical cation formation[1].

This guide provides an authoritative comparison of the electrospray ionization tandem mass spectrometry (ESI-MS/MS) fragmentation patterns of N-Cyclohexylbenzenesulfonamide against traditional N-phenyl benzenesulfonamides, offering actionable protocols and mechanistic insights for analytical scientists.

Mechanistic Causality: Why Sulfonamides Fragment Differently

The structural determination of sulfonamides via ESI-MS/MS relies on understanding the preferred sites of protonation and the subsequent energy barriers governing bond cleavage.

• N-Protonation and S-N Bond Cleavage: For benzenesulfonamides, protonation preferentially occurs at the nitrogen atom. Upon collisional activation, the S-N bond dissociates spontaneously to form an intermediate ion-neutral complex (e.g.,[sulfonyl cation / amine])[1][2].

• Intramolecular Charge Transfer: Within this gas-phase complex, an outer-sphere electron transfer can occur. If the ionization energy of the amine moiety is sufficiently low, charge transfer outcompetes direct dissociation, leading to the formation of radical cations—a notable deviation from the even-electron rule typically observed in ESI[1].

• SO2 Elimination: A hallmark of sulfonamide fragmentation is the extrusion of sulfur dioxide (SO₂; 64 Da) from the benzenesulfonyl cation, yielding a robust phenyl cation (m/z 77)[3][4].

Comparative Fragmentation Analysis

To benchmark N-Cyclohexylbenzenesulfonamide, we compare its predicted fragmentation behavior with N-Phenylbenzenesulfonamide and the antibiotic Sulfamethoxazole (SMX).

Quantitative Fragmentation Comparison

Compound	Precursor Ion [M+H]⁺	Primary Cleavage Product	Secondary Product (-SO₂)	Charge Transfer Product (Radical Cation)
N-Cyclohexylbenzenesulfonamide	m/z 240	m/z 141 (PhSO₂⁺)	m/z 77 (Ph⁺)	m/z 99 (Cyclohexylamine⁺•)
N-Phenylbenzenesulfonamide	m/z 234	m/z 141 (PhSO₂⁺)	m/z 77 (Ph⁺)	m/z 93 (Aniline⁺•)
Sulfamethoxazole (SMX)	m/z 254	m/z 156 (Sulfanilyl⁺)	m/z 92 (Aniline derivative)	m/z 99 (Isoxazole derivative⁺•)

Fragmentation Pathway Visualization

Figure 1: ESI-MS/MS fragmentation pathway of protonated N-Cyclohexylbenzenesulfonamide.

Self-Validating Experimental Protocol: ESI-MS/MS Workflow

To ensure reproducibility and scientific integrity, the following step-by-step methodology is designed as a self-validating system for analyzing sulfonamide fragmentation[4].

Step 1: Sample Preparation & Calibration

• Prepare a 1 mg/mL stock solution of N-Cyclohexylbenzenesulfonamide in LC-MS grade methanol.

• Dilute to a working concentration of 5 µg/mL using a solvent system of 50:50 Methanol:Water with 0.1% Formic Acid to promote efficient N-protonation.

• Validation Check: Infuse a standard tuning mix to verify mass accuracy (< 5 ppm) before sample introduction.

Step 2: Direct Infusion & Precursor Isolation

• Introduce the sample via direct infusion at a flow rate of 10 µL/min into the ESI source (Positive Ion Mode).

• Set capillary voltage to 3.5 kV and desolvation temperature to 250°C.

• Isolate the target precursor ion ([M+H]⁺ at m/z 240) using a narrow quadrupole isolation window (e.g., 1.0 m/z) to prevent isobaric interference.

Step 3: Collisional Activation & Data Acquisition

• Apply Collision-Induced Dissociation (CID) using ultra-high purity Argon or Nitrogen as the collision gas.

• Energy Ramping: Acquire MS/MS spectra across a collision energy (CE) ramp from 10 eV to 40 eV.

  • Low CE (10-15 eV): Monitor the formation of the m/z 141 (PhSO₂⁺) ion.

  • High CE (25-40 eV): Monitor the secondary elimination of SO₂ to yield m/z 77, and the charge transfer product at m/z 99.

• Validation Check: The stoichiometric relationship between the depletion of m/z 240 and the appearance of m/z 141/77 validates the primary S-N cleavage pathway.

References

• Intramolecular Charge Transfer in the Gas Phase: Fragmentation of Protonated Sulfonamides in Mass Spectrometry The Journal of Organic Chemistry - ACS Publications[Link]

• Gas-Phase Fragmentations of Anions Derived from N-Phenyl Benzenesulfonamides Journal of the American Society for Mass Spectrometry[Link]

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A Comparative Guide to N-Cyclohexylbenzenesulfonamide and Traditional Sulfonamide Plasticizers

For researchers, scientists, and drug development professionals, the selection of appropriate plasticizers is a critical decision that significantly influences the performance and stability of polymer-based formulations. This guide provides an in-depth technical comparison between N-Cyclohexylbenzenesulfonamide and traditional sulfonamide plasticizers, offering objective performance analysis and supporting experimental data to inform your material selection process.

Introduction: The Role of Sulfonamide Plasticizers

Plasticizers are essential additives that enhance the flexibility, processability, and durability of polymeric materials. They function by embedding themselves between polymer chains, thereby reducing intermolecular forces and lowering the glass transition temperature (Tg) of the material. Sulfonamide-based plasticizers are a distinct class known for their compatibility with a range of polymers, including polyamides and cellulosics, and their ability to impart desirable properties such as improved flexibility and gloss.[1][2]

Traditional sulfonamide plasticizers, such as N-n-Butylbenzenesulfonamide (BBSA) and o/p-Toluenesulfonamide (OPTSA), have been widely used in various industrial applications.[3][4] N-Cyclohexylbenzenesulfonamide, a more specialized alternative, offers a unique set of properties that can be advantageous in specific applications. This guide will delve into a comparative analysis of their performance characteristics.

At a Glance: Chemical Structures and Physical Properties

The performance of a plasticizer is intrinsically linked to its molecular structure. The following table summarizes the key physical properties of N-Cyclohexylbenzenesulfonamide and two common traditional sulfonamide plasticizers.

Property	N-Cyclohexylbenzenesulfonamide	N-n-Butylbenzenesulfonamide (BBSA)	o/p-Toluenesulfonamide (OPTSA)
CAS Number	3237-31-8[5]	3622-84-2[6]	1333-07-9[4]
Molecular Formula	C12H17NO2S[5]	C10H15NO2S[6]	C7H9NO2S[7]
Molecular Weight	239.34 g/mol [5]	213.30 g/mol [6]	171.22 g/mol [7]
Appearance	White crystalline solid	Colorless to pale straw-colored liquid[6]	White crystalline powder[4]
Boiling Point	Not readily available	~314 °C[]	Decomposes >188 °C (o-isomer)[7]
Solubility	Insoluble in water	Limited solubility in water[6]	Slightly soluble in water[7]

Performance Deep Dive: A Comparative Analysis

The efficacy of a plasticizer is evaluated based on its impact on the thermal and mechanical properties of the polymer, as well as its long-term stability within the polymer matrix.

Plasticizing Efficiency and Thermal Properties

A primary measure of a plasticizer's efficiency is its ability to lower the glass transition temperature (Tg) of a polymer. A lower Tg indicates greater flexibility and improved processing at lower temperatures.

N-Cyclohexylbenzenesulfonamide features a bulky cyclohexyl group which can create significant free volume between polymer chains. While specific comparative data is limited, studies on similar bulky sulfonamides suggest they can be effective Tg depressors.[9]

N-n-Butylbenzenesulfonamide (BBSA) is a well-established plasticizer for polyamides, effectively lowering the Tg and improving flexibility.[1][6] In polyamide-12 (PA-12), BBSA has been shown to significantly reduce the Tg, indicating high plasticizing efficiency.[9]

o/p-Toluenesulfonamide (OPTSA) is a solid plasticizer that is often used in thermosetting resins to improve flow properties.[4][7] Its effectiveness as a primary plasticizer in thermoplastics can be limited by its solid nature and melting point.

The following dot diagram illustrates the general mechanism of plasticization.

Caption: Mechanism of plasticization.

Mechanical Properties

The addition of a plasticizer should ideally enhance flexibility (increase elongation at break) without significantly compromising the mechanical strength (tensile strength) of the material.

• N-Cyclohexylbenzenesulfonamide: Due to its structure, it is expected to impart good flexibility. The rigid cyclohexyl ring may also contribute to maintaining a degree of stiffness, which could be beneficial in applications where a balance of flexibility and rigidity is required.

• N-n-Butylbenzenesulfonamide (BBSA): Known to significantly improve the flexibility and workability of polymers like nylon.[1] It effectively reduces brittleness, making the material easier to process and more durable in its final application.[1]

• o/p-Toluenesulfonamide (OPTSA): Can improve the flow properties and flexibility of various resins.[4] In some cases, sulfonamide resins can even yield films with high tensile strength.[2]

Migration Resistance

Plasticizer migration, the process where the plasticizer leaches out of the polymer matrix over time, is a critical consideration, especially in applications with stringent safety requirements such as medical devices and food contact materials. Migration can lead to a loss of flexibility and contamination of the surrounding environment.

• N-Cyclohexylbenzenesulfonamide: The larger molecular size and higher molecular weight compared to some traditional sulfonamides may suggest a lower tendency to migrate.

• N-n-Butylbenzenesulfonamide (BBSA): As a liquid plasticizer with a lower molecular weight, BBSA may have a higher potential for migration compared to larger, solid plasticizers. Concerns about its presence as a groundwater contaminant have been noted.[3]

• o/p-Toluenesulfonamide (OPTSA): Being a solid at room temperature, OPTSA generally exhibits lower volatility and migration compared to liquid plasticizers.

Experimental Protocols for Performance Evaluation

To objectively compare the performance of different plasticizers, a series of standardized experimental protocols are employed.

Sample Preparation

• Compounding: The polymer and plasticizer are melt-blended using an extruder or a two-roll mill at a specified temperature and ratio.

• Molding: The compounded material is then compression-molded or injection-molded into specimens of standard dimensions for subsequent testing.

Thermal Analysis

• Differential Scanning Calorimetry (DSC): Used to determine the glass transition temperature (Tg) of the plasticized polymer. A significant decrease in Tg compared to the unplasticized polymer indicates effective plasticization.[10]

• Thermogravimetric Analysis (TGA): This technique measures the weight loss of a material as a function of temperature, providing information on its thermal stability and the volatility of the plasticizer.[10]

Mechanical Testing

• Tensile Testing (ASTM D2284): This is a fundamental test to measure the tensile strength, elongation at break, and modulus of elasticity of the plasticized material.[11] An effective plasticizer will typically increase the elongation at break while having a minimal negative impact on tensile strength.

Migration Testing

• Solvent Extraction Method (ASTM D4754): The plasticized polymer is immersed in a specific solvent (e.g., hexane or ethanol) for a defined period.[12] The weight loss of the polymer sample after extraction is measured to quantify the amount of plasticizer that has migrated into the solvent.

• Contact Migration (ASTM D2199 / ISO 177): The plasticized polymer is placed in contact with another material (e.g., a lacquer-coated panel or an unplasticized polymer sheet) under specified conditions of temperature and pressure.[13][14] The amount of plasticizer transferred to the contact material is then determined.

The following diagram illustrates a typical workflow for evaluating plasticizer performance.

Caption: Workflow for plasticizer performance evaluation.

Conclusion and Future Outlook

The choice between N-Cyclohexylbenzenesulfonamide and traditional sulfonamide plasticizers is highly dependent on the specific requirements of the application.

• N-Cyclohexylbenzenesulfonamide presents a potentially valuable option for applications where a balance of flexibility and rigidity is desired, and where lower migration due to its larger molecular size could be an advantage.

• N-n-Butylbenzenesulfonamide (BBSA) remains a highly effective and versatile liquid plasticizer, particularly for polyamides, where high flexibility and ease of processing are paramount. However, its potential for migration should be carefully considered.

• o/p-Toluenesulfonamide (OPTSA) is a suitable choice for thermosetting resins and applications where a solid plasticizer with low volatility is required.

Further direct comparative studies are warranted to provide more quantitative data on the performance of N-Cyclohexylbenzenesulfonamide against its traditional counterparts in a wider range of polymer systems. Such research will enable formulators to make more informed decisions based on a comprehensive understanding of the structure-property relationships of these important additives.

References

• N-n-Butyl Benzene Sulfonamide: A Versatile Plasticizer for Polyamide and Cellulose Resins. (URL: [Link])

• Chemical Information Review Document for N-Butylbenzenesulfonamide [CAS No. 3622-84-2]. (URL: [Link])

• N-Butylbenzenesulfonamide Supplier | 3622-84-2 - RIVERLAND TRADING. (URL: [Link])

• N-Butylbenzenesulfonamide: An In-Depth Technical Overview - Jinli Chemical. (URL: [Link])

• Optimizing Polymer Properties: The Science Behind N-Ethyl-o/p-Toluenesulfonamide as a Plasticizer - NINGBO INNO PHARMCHEM CO.,LTD. (URL: [Link])

• SULFONAMIDE PLASTICIZERS AND RESINS. (URL: [Link])

• How to Test Plasticizer Efficiency in Flexible PVC (ASTM D2284) - Patsnap Eureka. (URL: [Link])

• O/P-toluene sulfonamide (OPTSA). (URL: [Link])

• Meet O/p-Toluenesulfonamide: A Handy Helper For Making Better Plastics And Inks - News. (URL: [Link])

• The effect of benzenesulfonamide plasticizers on the glass transition temperature of an amorphous aliphatic polyamide | Request PDF - ResearchGate. (URL: [Link])

• N-Cyclohexyl-N-propylbenzenesulfonamide - PMC - NIH. (URL: [Link])

• N-Cyclohexyl-N-(prop-2-en-1-yl)benzenesulfonamide - PMC. (URL: [Link])

• Methods for determination of plasticizer migration from polyvinyl chloride synthetic materials: a mini review. (URL: [Link])

• Effect of benzenesulfonamide plasticizers on the glass‐transition temperature of semicrystalline polydodecamide | Request PDF - ResearchGate. (URL: [Link])

• Designing of Green Plasticizers and Assessment of the Effectiveness of Their Use - PMC. (URL: [Link])

• Assessment of Different Plasticizer – Polyhydroxyalkanoate Mixtures to Obtain Biodegradable Polymeric Films - Aidic. (URL: [Link])

• Evaluation of Green Biobased Plasticizers in Poly(vinyl chloride): Sustainability, Thermal Behavior, Mechanical Properties, and - Lirias. (URL: [Link])

• 2-Amino-N-cyclohexyl-N-methyl benzenesulfonamide | 2-Aminobenzoic Acid. (URL: [Link])

• N-Cyclohexylbenzenesulfonamide | C12H17NO2S | CID 232561 - PubChem. (URL: [Link])

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A Senior Application Scientist's Guide to Validating the Purity of N-Cyclohexylbenzenesulfonamide using GC-MS

For researchers, scientists, and drug development professionals, establishing the purity of active pharmaceutical ingredients (APIs) and key intermediates is a cornerstone of safe and effective therapeutic development. N-Cyclohexylbenzenesulfonamide, a molecule of interest in various synthetic pathways, is no exception. Its impurity profile can significantly impact reaction yields, downstream processing, and the safety and efficacy of the final product. This guide provides an in-depth, experience-driven comparison of analytical methodologies for validating the purity of N-Cyclohexylbenzenesulfonamide, with a primary focus on the robust and highly sensitive technique of Gas Chromatography-Mass Spectrometry (GC-MS).

The principles of analytical procedure validation are rigorously defined by international guidelines, such as those from the International Council for Harmonisation (ICH), to ensure that a method is suitable for its intended purpose.[1][2][3][4] This guide is written in adherence to these principles, providing a framework for developing and validating a reliable purity assessment method.

The Central Role of GC-MS in Purity Determination

Gas chromatography is a powerful separation technique for volatile and thermally stable compounds.[5][6][7] When coupled with a mass spectrometer, which provides detailed structural information based on the mass-to-charge ratio of ionized molecules, GC-MS becomes an unparalleled tool for both identifying and quantifying components in a complex mixture. For a compound like N-Cyclohexylbenzenesulfonamide, this translates to the ability to separate it from structurally similar impurities and definitively identify them, a critical aspect of impurity profiling.

A Self-Validating GC-MS Protocol for N-Cyclohexylbenzenesulfonamide

The following protocol is designed to be a self-validating system, incorporating checks and balances to ensure the trustworthiness of the results. The causality behind each experimental choice is explained to provide a deeper understanding of the methodology.

1. Instrumentation and Consumables:

• Gas Chromatograph: An Agilent 8890 GC system (or equivalent) equipped with a split/splitless injector and a flame ionization detector (FID) for initial quantitative screening and a mass selective detector (MSD) for identification and confirmation.

• Mass Spectrometer: An Agilent 5977B GC/MSD (or equivalent).

• GC Column: A non-polar capillary column, such as an Agilent J&W DB-5ms (30 m x 0.25 mm, 0.25 µm), is a good starting point. The low polarity is suitable for the separation of a wide range of non-polar to moderately polar compounds.

• Carrier Gas: Helium, at a constant flow rate of 1.0 mL/min.

• Solvents: High-purity, GC-grade solvents such as dichloromethane or ethyl acetate for sample preparation.

2. Experimental Workflow:

The overall workflow for the GC-MS analysis is depicted in the following diagram:

Caption: GC-MS workflow for purity analysis.

3. Detailed Method Parameters:

• Injector Temperature: 250°C. This temperature ensures the rapid volatilization of the analyte without thermal degradation.

• Oven Temperature Program:

  • Initial temperature: 100°C, hold for 1 minute.

  • Ramp: 15°C/min to 280°C.

  • Hold: 5 minutes at 280°C. This program allows for the separation of potential volatile impurities at the beginning of the run and ensures the elution of the main component and any higher-boiling impurities.

• MSD Transfer Line Temperature: 280°C. This prevents condensation of the analytes as they transfer from the GC to the MS.

• Ion Source Temperature: 230°C.

• Quadrupole Temperature: 150°C.

• Ionization Mode: Electron Ionization (EI) at 70 eV. This is a standard, robust ionization technique that produces reproducible fragmentation patterns for library matching.

• Scan Range: m/z 40-500. This range covers the molecular ion of N-Cyclohexylbenzenesulfonamide and its expected fragments, as well as potential impurities.

4. Data Analysis and Purity Calculation:

Purity is determined by area normalization. The area of each peak in the chromatogram is integrated, and the purity of N-Cyclohexylbenzenesulfonamide is calculated as:

Purity (%) = (Area of N-Cyclohexylbenzenesulfonamide Peak / Total Area of All Peaks) x 100

This method assumes that all compounds have a similar response factor in the detector. For more accurate quantification, especially for known impurities, a reference standard for each impurity should be used to generate a calibration curve.

Comparison with Alternative Analytical Methods

While GC-MS is a powerful tool, other techniques also have their merits for purity determination. The choice of method often depends on the specific requirements of the analysis, such as the nature of the impurities, the required level of sensitivity, and available instrumentation.

Analytical Technique	Principle	Advantages	Disadvantages
GC-MS	Separation by gas chromatography, identification and quantification by mass spectrometry.	High sensitivity and selectivity. Provides structural information for impurity identification. Well-established and robust.	Requires volatile and thermally stable analytes. Derivatization may be necessary for some compounds.
HPLC-UV	Separation by high-performance liquid chromatography, detection by UV-Vis spectrophotometry.[8][9][10]	Applicable to a wide range of compounds, including non-volatile and thermally labile ones.[6] Good for quantitative analysis of known impurities.	Lower sensitivity and selectivity compared to MS detection. Does not provide structural information for unknown impurities.
Quantitative NMR (qNMR)	The signal intensity is directly proportional to the number of nuclei giving rise to a specific resonance.[11][12][13]	A primary ratio method that does not require a reference standard of the analyte for quantification.[14] Provides detailed structural information.	Lower sensitivity compared to chromatographic methods. Requires a high-purity internal standard for accurate quantification. Can be complex to interpret with overlapping signals.
Titrimetry	Chemical reaction with a standardized solution to determine the concentration of the analyte.	Simple, inexpensive, and can be highly accurate for assay determination.	Lacks specificity for impurity profiling. Only applicable to compounds with a suitable reactive functional group.[15][16][17][18][19]

A Deeper Dive: The Logic Behind Method Selection

The decision to employ GC-MS for N-Cyclohexylbenzenesulfonamide is based on its chemical properties. The molecule is expected to be sufficiently volatile and thermally stable for gas chromatography. The primary advantage of GC-MS in this context is its ability to not only quantify the main component but also to tentatively identify unknown impurities through mass spectral library searching. This is invaluable during process development and for understanding potential degradation pathways.

For routine quality control where the impurity profile is well-characterized, HPLC-UV might be a more cost-effective and high-throughput alternative.[9] However, for initial characterization and in-depth investigation of a new synthetic route or a stability study, the comprehensive information provided by GC-MS is indispensable.

qNMR serves a unique and powerful role, particularly in the certification of reference materials, as it provides a direct measure of purity without relying on the response factor of the analyte.[12][13][14]

Conclusion

Validating the purity of N-Cyclohexylbenzenesulfonamide is a critical step in ensuring the quality and safety of downstream products. While several analytical techniques can be employed, GC-MS offers a superior combination of separation efficiency, sensitivity, and structural elucidation capabilities, making it the method of choice for comprehensive purity analysis and impurity profiling. The provided GC-MS protocol, grounded in established scientific principles and regulatory expectations, offers a robust and self-validating framework for researchers and scientists. By understanding the strengths and limitations of each analytical technique, professionals in drug development can make informed decisions to ensure the integrity of their materials and the success of their research.

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Comprehensive FTIR Absorption Spectra Comparison Guide for N-Cyclohexylbenzenesulfonamide Derivatives

As a Senior Application Scientist, evaluating the structural integrity and functional group transformations of sulfonamide derivatives is a critical step in drug development and medicinal chemistry. Fourier-Transform Infrared (FTIR) spectroscopy serves as a highly sensitive, non-destructive analytical tool for this purpose.

This guide provides an objective, data-driven comparison of the FTIR absorption spectra of N-Cyclohexylbenzenesulfonamide and its key derivatives. By analyzing the vibrational modes of the sulfonyl ( SO2​ ) and amine ( N−H ) groups, we can establish a self-validating framework for structural confirmation.

Mechanistic Rationale: Causality in Spectral Shifts

To effectively utilize FTIR for sulfonamide characterization, one must understand the physical causality behind the observed absorption bands. The sulfonamide pharmacophore exhibits two dominant, highly polar bonds: the S=O and the N−H bonds.

• Substituent Electronic Effects: The vibrational frequency of the SO2​ group is highly sensitive to the electronic environment of the attached benzene ring. Electron-withdrawing groups (EWGs), such as a para-nitro group, pull electron density away from the sulfur atom via inductive and resonance effects. This increases the bond order and the force constant of the S=O bonds, shifting the asymmetric and symmetric stretching frequencies to higher wavenumbers[1].

• Tautomeric State Identification: Sulfonamides can exist in either amido ( −SO2​NH− ) or imido ( −SO(OH)=N− ) tautomeric forms. The SO2​ symmetric stretching bands act as a diagnostic marker for these states, typically falling into the 1170–1145 cm⁻¹ region for the amido form, and the 1145–1130 cm⁻¹ region for the imido form[2].

• Hydrogen Bonding Dynamics: In solid-state acquisitions (e.g., KBr pellets), intermolecular hydrogen bonding between the N−H donor and the S=O acceptor weakens the N−H bond, shifting its stretch to lower wavenumbers (~3220–3290 cm⁻¹) compared to dilute solution spectra.

Comparative FTIR Data Analysis

The following table synthesizes the quantitative FTIR absorption frequencies for N-Cyclohexylbenzenesulfonamide and two synthetically significant derivatives: the 4-nitro and 4-azido analogues.

Table 1: Comparative FTIR Absorption Frequencies (cm⁻¹)

Compound Derivative	N-H Stretch	Aliphatic C-H Stretches	SO₂ Asymmetric Stretch	SO₂ Symmetric Stretch	Unique Substituent Band
N-Cyclohexylbenzenesulfonamide [1]	3281	2934, 2856	1324	1160	N/A
4-Nitro-N-cyclohexylbenzenesulfonamide [1]	3287	2933, 2856	1350	1164	1530 ( NO2​ Asym. Stretch)
4-Azido-N-cyclohexylbenzenesulfonamide [3]	3223	2890	1337	1168	2100 (Azide N=N=N Stretch)

Key Insights:

• The EWG Shift: Comparing the unsubstituted base compound to the 4-nitro derivative, the SO2​ asymmetric stretch shifts significantly from 1324 cm⁻¹ to 1350 cm⁻¹. This validates the predicted increase in the S=O force constant caused by the strongly electron-withdrawing nitro group[1].

• Orthogonal Handles: The 4-azido derivative exhibits a sharp, intense band at 2100 cm⁻¹[3]. Because very few functional groups absorb in the 2000–2300 cm⁻¹ region, this azide stretch serves as an orthogonal, unambiguous marker for successful derivatization.

Self-Validating Experimental Protocol

To ensure absolute trustworthiness in your spectral data, the acquisition process must be designed as a self-validating system. The following protocol guarantees that atmospheric interference and sample preparation artifacts do not compromise the assignment of critical sulfonamide bands.

Step 1: Instrument Calibration and Background Subtraction

• Action: Purge the FTIR spectrometer with dry nitrogen. Acquire a background scan (4000–400 cm⁻¹, 4 cm⁻¹ resolution, 32 scans) immediately prior to sample analysis.

• Causality & Validation: Atmospheric water vapor exhibits a dense forest of sharp rotational-vibrational bands between 3500–4000 cm⁻¹ and 1300–2000 cm⁻¹, which can obscure the N−H and SO2​ stretches. A flat baseline at 2350 cm⁻¹ (the CO2​ asymmetric stretch) in the final spectrum validates that the background subtraction was successful.

Step 2: Anhydrous Sample Preparation (KBr Pellet Method)

• Action: Grind 1–2 mg of the sulfonamide derivative with 100 mg of spectroscopic-grade, oven-dried Potassium Bromide (KBr). Press into a translucent pellet at 10 tons of pressure for 2 minutes.

• Causality & Validation: KBr is highly hygroscopic. If the KBr is not rigorously dried, a broad, intense O−H stretching band will appear at ~3400 cm⁻¹. The absence of this broad O−H band acts as an internal validation that the sample is truly anhydrous, ensuring the sharp N−H stretch at ~3280 cm⁻¹ is accurately resolved and not artificially broadened.

Step 3: Spectral Acquisition and Processing

• Action: Scan the sample using the identical parameters as the background. Apply an automatic baseline correction to account for any Mie scattering caused by imperfectly ground KBr particles.

• Causality & Validation: Scattering causes the baseline to slope upwards at higher wavenumbers. Correcting this ensures that the relative intensity ratios between the SO2​ asymmetric (~1330 cm⁻¹) and symmetric (~1160 cm⁻¹) bands remain quantitatively accurate for structural profiling.

Analytical Workflow Visualization

The following diagram illustrates the logical progression of the self-validating FTIR workflow, highlighting the critical checkpoints required for reliable sulfonamide characterization.

Figure 1: Self-validating FTIR spectral acquisition and processing workflow for sulfonamides.

References

• Infrared Spectra of Sulfonamide Derivatives. I. Pyridine, Thiazole, and Pyrimidine Derivatives. J-Stage. Available at:[Link]

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Benchmarking N-Cyclohexylbenzenesulfonamide cytotoxicity against standard sulfonamides

Title: Benchmarking N-Cyclohexylbenzenesulfonamide Cytotoxicity Against Standard Sulfonamides: A Methodological Guide

Executive Summary & Rationale The sulfonamide functional group is a historical cornerstone of medicinal chemistry. Standard sulfonamides (e.g., sulfamethoxazole, sulfadiazine) have long been deployed as bacteriostatic antibiotics. Because they specifically target bacterial dihydropteroate synthase—an enzyme absent in mammalian cells—they exhibit exceptionally low systemic cytotoxicity in human models[1].

However, modern drug development has repurposed the sulfonamide scaffold. By introducing bulky, lipophilic moieties, such as the N-cyclohexyl group in N-cyclohexylbenzenesulfonamide (CBS), researchers can shift the pharmacological profile from antimicrobial to targeted antineoplastic[2]. As a Senior Application Scientist, I have structured this guide to provide a rigorous benchmarking of CBS derivatives against standard sulfonamides. This document details the mechanistic divergence, comparative quantitative data, and the self-validating experimental workflows required for accurate in vitro cytotoxicity screening.

Mechanistic Divergence: Antimicrobial vs. Antineoplastic

Standard sulfonamides exhibit negligible cytotoxicity in mammalian cell lines because their primary mechanism of action is restricted to prokaryotic folate synthesis[1]. When researchers evaluate these compounds against human cancer cell lines (e.g., HepG2, MCF-7), they generally display low systemic toxicity[1].

Conversely, CBS derivatives are rationally designed to interact with mammalian kinases and enzymes.

• Causality in Structural Design: The incorporation of the cyclohexyl ring introduces significant steric bulk and hydrophobicity. This structural modification allows the compound to anchor deeply within the hydrophobic pockets of mammalian targets such as Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2), Carbonic Anhydrase (CA) IX/XII, and Mer Tyrosine Kinase (MerTK)[2][3].

For instance, novel CBS-1,2,3-triazole-glycoside hybrids act as dual inhibitors of VEGFR-2 and CA IX/XII, triggering intracellular pH dysregulation and suppressing angiogenesis, which ultimately cascades into cellular apoptosis[2]. Furthermore, CBS scaffolds have been successfully utilized in the development of potent PDEδ/NAMPT dual inhibitors for KRAS-mutant cancers[4].

Mechanistic divergence of CBS derivatives vs. standard sulfonamides in mammalian cells.

Comparative Quantitative Data

To objectively benchmark performance, Table 1 synthesizes the in vitro cytotoxicity (IC50 values) of select CBS derivatives against standard sulfonamides and a chemotherapeutic reference (Doxorubicin) across human cancer cell lines.

Compound Class	Specific Compound	Target Profile	HepG2 IC50 (μM)	MCF-7 IC50 (μM)	Reference
Standard Sulfonamide	Sulfamethoxazole	Bacterial Folate Synthesis	> 50.00	> 50.00	[1]
Standard Sulfonamide	Sulfadiazine	Bacterial Folate Synthesis	> 50.00	> 50.00	[1]
CBS Derivative	CBS-Triazole-Glycoside (7)	VEGFR-2 / CA IX / CA XII	10.45 ± 0.61	20.31 ± 0.85	[2]
CBS Derivative	CBS-Triazole-Glycoside (9)	VEGFR-2 / CA IX / CA XII	8.39 ± 0.42	21.15 ± 0.91	[2]
Reference Chemotherapy	Doxorubicin	DNA Intercalation	13.76 ± 0.45	17.44 ± 0.46	[2]

Data Interpretation: The data demonstrates that the addition of the N-cyclohexylbenzenesulfonamide motif transforms the biologically inert sulfonamide baseline into a potent cytotoxic agent. Notably, CBS derivatives 7 and 9 exhibit greater potency against the HepG2 (liver carcinoma) cell line than the standard chemotherapeutic Doxorubicin[2].

Self-Validating Experimental Protocols

As a best practice in application science, cytotoxicity must be validated through orthogonal assays. Relying solely on metabolic indicators can yield false positives if a compound temporarily suppresses metabolism without inducing immediate cell death. Therefore, we pair the MTT Assay (metabolic viability) with the SRB Assay (total protein biomass)[1][5].

Protocol 1: MTT (Metabolic Viability) Assay Principle: Measures the reduction of yellow MTT tetrazolium salt to purple formazan by mitochondrial dehydrogenases[5].

• Cell Seeding: Seed human cancer cell lines (e.g., HepG2, MCF-7) in 96-well microplates at a density of 1 × 10⁵ cells/mL in RPMI-1640 medium supplemented with fetal calf serum[1].

  • Causality: A 24-hour incubation at 37°C (5% CO₂) is mandatory to allow for exponential growth phase entry and proper extracellular matrix attachment, ensuring the cells are metabolically active before drug exposure[1].

• Compound Treatment: Treat cells with a serial dilution of CBS derivatives and standard sulfonamides for 48 hours[1][5].

• MTT Addition: Add 20 μL of MTT solution to each well. Incubate for 4 hours.

  • Causality: This specific duration allows sufficient intracellular accumulation and enzymatic reduction without causing formazan crystal-induced membrane rupture.

• Solubilization: Remove the media and add 150 μL of DMSO to dissolve the insoluble purple formazan crystals[6].

  • Causality: DMSO is preferred over SDS/HCl because it provides rapid, complete solubilization, ensuring a linear correlation between absorbance and viable cell count.

• Quantification: Read absorbance at 570 nm using a microplate reader. Calculate IC50 using non-linear regression analysis[5].

Protocol 2: SRB (Total Protein Biomass) Assay Principle: Sulforhodamine B (SRB) binds stoichiometrically to basic amino acid residues under mildly acidic conditions, providing a direct measure of cellular protein mass[5].

• Cell Fixation: Following the compound treatment, gently add 50 µL of cold 50% (w/v) trichloroacetic acid (TCA) directly to the growth medium. Incubate at 4°C for 1 hour[5].

  • Causality: Cold TCA instantly precipitates cellular proteins and fixes the cells to the plate, preventing cell loss during subsequent washing steps[5].

• Washing: Wash the plates five times with deionized water and air dry[5].

  • Causality: Complete removal of TCA is critical; residual acid will alter the pH and inhibit the binding of the SRB dye.

• Staining: Add 100 µL of 0.4% (w/v) SRB dissolved in 1% acetic acid. Incubate for 30 minutes at room temperature.

• Destaining: Wash five times with 1% acetic acid to remove unbound dye.

  • Causality: Acetic acid maintains the low pH necessary to keep the SRB dye bound to the protein residues.

• Solubilization & Readout: Add 100 µL of 10 mM Tris base (pH 10.5) to solubilize the bound dye. Read absorbance at 515 nm.

References[1] Benchchem. "Comparative In Vitro Cytotoxicity of Sulfonamides: A Guide for Researchers." Available at:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFiA0kfPr0ehTgeXAyhS3ypU6lcOlh3AM7qqxJegV0yjy6WqCdL0GC3Ov8b0HAsy7yDnOAdPFOwoRB37C_UHXW-HacJqlb_s8uXNdRH5CMFJnr8QI2bKT74r6Sr-rXMEgP3DXO8-k6p0JmwAjUBnkANSTuJFTNLMBHfEjdOgcrWKvk9NUNph7RrlDt2xq2tY-oCUSxd2gZEJiy9cORCK7l88hUNWxSU[5] Benchchem. "A Comparative Guide to the Cytotoxicity of Heterocyclic Sulfonamide Derivatives." Available at:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGFU2bN-BFhbxyqUjQUsR1yoOGErDqZqsdAKADtC0i-lWQKP_C4TvnjGVjtk6m-cucF9kWJjcLNM8fqSyqwawtD08q4wBJOgJ45gXjaNe9gsPepwDfaE9ANWkhM_1xLirJY9A-qi10rFEbCehgMZOxVtSE7rWWDaa_JkItixFG7SQ41LNoTKsTTsC7oOtHoQJNGkGRzj3wf2JOBaRdxDUETnEvr-vZmE4R9EygH[2] NIH/PMC. "New sulfonamide-based glycosides incorporated 1,2,3-triazole as cytotoxic agents through VEGFR-2 and carbonic anhydrase inhibitory activity." Available at:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHfxNvSDxjA965urLWvO8FUSdJMabWsTTwDxNCveFtiVvYWW3TuBq6Jkpo_DXwXfhLj-Q-_udbRIILAIP0zkW1Dw7lonEcVQHh2gHFn75uKVsj89kpQ_NEiXenpp0dVEkGyhvrON0Up2ITIUHRR[6] NIH/PMC. "Cytotoxic Activity and Quantitative Structure Activity Relationships of Arylpropyl Sulfonamides." Available at:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGBz-HNBhbAre22ExzFx6Iy6Ojlx9aTcVb4ib-fytDU3FKc_EMyE3hXKnUpUDMJptHRIGyhUvdvW7yef7oht5Glz78hjIO38AquTVCNaclJHrv5AuBIJdayw064EEPfZ0HWHr5_2bFhgaJS54I=[4] ACS Publications. "Discovery of Potent PDEδ/NAMPT Dual Inhibitors: Preclinical Evaluation in KRAS Mutant Pancreatic Cancer Cells." Available at:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFWgknJ6Js34u96To7yEaJxqSvUaq39O820hmKcRKqS2_0-AVo7L6V4qZXv9ZROaYALi1JTjTfBGs_0GH9l8mqbz9ervIIyyMTGljBxkKTZgQQbr8ke23MBeYI72N8OBDzZ6a786NldPw4BFUHN3P9f[3] NIH/PMC. "UNC1062, a new and potent Mer inhibitor." Available at:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHFlCrCHst1gp34VxPY2Q0PZKWh9HFBcSYc1LOlYneQzRGO_WciZ3MNGc6dY3HprNchOUmoNG-TWr_emt6yivriDjc0Io1-nhn1qEgN7gzEWD7lIzMpqBE2UMnxis9o82rF8b9SvzQmkUY5240=

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Safety & Regulatory Compliance

N-Cyclohexylbenzenesulfonamide proper disposal procedures

Operational Safety & Disposal Guide: N-Cyclohexylbenzenesulfonamide

As laboratory safety and environmental compliance standards evolve, the proper management of synthetic intermediates and biologically active compounds is paramount. N-Cyclohexylbenzenesulfonamide (CAS: 3237-31-8) is a sulfonamide derivative frequently utilized in medicinal chemistry and drug development[1]. While highly valuable as a synthetic building block, its structural stability and biological activity necessitate strict, scientifically grounded disposal protocols to prevent environmental contamination and ensure laboratory safety.

This guide provides researchers and environmental health and safety (EHS) professionals with a comprehensive, self-validating framework for the operational handling and disposal of N-Cyclohexylbenzenesulfonamide[1].

Chemical Profile & Hazard Identification

Before initiating any disposal protocol, it is critical to understand the physical and chemical properties of the substance. N-Cyclohexylbenzenesulfonamide features a highly stable sulfonyl linkage ( R−S(=O)2​−N−R′ ). This structural stability, which makes it an excellent pharmacophore, also makes it highly resistant to natural environmental degradation[1][2].

Table 1: Quantitative Data & Hazard Classification Summary

Property / Parameter	Value / Classification
Chemical Name	N-Cyclohexylbenzenesulfonamide
CAS Number	3237-31-8
Molecular Weight	239.34 g/mol
Molecular Formula	C12H17NO2S
Topological Polar Surface Area	54.6 Ų
Primary Hazard Class	Irritant (Skin/Eye), Environmental Hazard
Regulatory Framework	EPA RCRA Solid Waste (40 CFR Part 262)
Recommended Disposal	High-Temperature Incineration

Data sourced from PubChem and standard Safety Data Sheet (SDS) parameters[2][3].

Mechanistic Insight: The "Why" Behind the Protocol

Why is standard aqueous disposal strictly prohibited? Sulfonamides are biologically active and inherently resist standard municipal wastewater treatment processes. If flushed down the drain, these compounds can persist in aquatic ecosystems, leading to long-term aquatic toxicity and potentially contributing to the development of antimicrobial resistance in environmental bacterial reservoirs.

Why is high-temperature incineration required? The S-N and C-S bonds within N-Cyclohexylbenzenesulfonamide require immense thermal energy to break completely[1]. Standard landfill disposal risks chemical leaching into groundwater. High-temperature incineration (typically >1000°C) at an EPA-permitted Treatment, Storage, and Disposal Facility (TSDF) ensures complete molecular destruction[3]. The resulting combustion gases, which include sulfur dioxide ( SO2​ ) and nitrogen oxides ( NOx​ ), are subsequently neutralized by the incinerator's alkaline scrubbers, preventing atmospheric pollution.

Standard Operating Procedures: Disposal & Spill Response

The following protocols are designed as self-validating systems. By incorporating verification steps (e.g., pH checks, visual inspections), researchers can ensure safety and compliance at every stage.

Protocol A: Routine Chemical Waste Disposal

• Waste Segregation: Isolate N-Cyclohexylbenzenesulfonamide waste from strong oxidizing agents and strong acids. Classify the waste as "Non-Halogenated Organic Waste" (unless dissolved in a halogenated solvent like Dichloromethane, in which case it must be classified as "Halogenated Organic Waste").

• Container Selection: Use a chemically compatible, sealable container (e.g., High-Density Polyethylene (HDPE) or amber glass).

• Self-Validation Step (Compatibility Check): Before sealing the waste container, observe the mixture in a vented fume hood for 15 minutes. Verify the absence of reactive off-gassing, bubbling, or exothermic heat generation.

• Labeling: Affix a RCRA-compliant Hazardous Waste label[3]. Write the full chemical name ("N-Cyclohexylbenzenesulfonamide")—do not use abbreviations, acronyms, or structural formulas.

• Secondary Containment: Place the sealed container in a secondary containment bin within a designated Satellite Accumulation Area (SAA). This prevents catastrophic mixing of incompatible chemicals in the event of primary container failure.

• EHS Transfer: Request a pickup from your institutional EHS department before the SAA time limit expires (typically 90 or 180 days, depending on your facility's generator status)[3].

Protocol B: Accidental Spill Response

• Isolation: Immediately cordon off the spill area. Ensure the laboratory fume hood is operating at maximum exhaust capacity.

• PPE Verification: Don fresh nitrile gloves, safety goggles, and a lab coat.

• Containment (Solid Spill): Do not use water, as this may spread the chemical and create a slip hazard. Use a dedicated chemical spill brush to gently sweep the solid into a chemically inert dustpan.

• Containment (Solution Spill): If the chemical is dissolved in a solvent, deploy an inert, non-combustible absorbent material (e.g., vermiculite or dry sand) over the spill. Allow 5-10 minutes for complete absorption.

• Collection & Decontamination: Transfer the absorbed mass or swept solid into a hazardous waste bag or rigid container. Wash the contaminated surface with a mild detergent and water, collecting the rinsate as hazardous aqueous waste.

Disposal Workflow Visualization

The following diagram illustrates the logical progression of N-Cyclohexylbenzenesulfonamide from the point of waste generation to its final environmental neutralization.

Workflow for the segregation, storage, and final thermal destruction of sulfonamide chemical waste.

References

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 232561, N-Cyclohexylbenzenesulfonamide." PubChem.[Link]

• U.S. Environmental Protection Agency (EPA). "Steps in Complying with Regulations for Hazardous Waste." EPA.gov.[Link]

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• 2. N-Cyclohexylbenzenesulfonamide | C12H17NO2S | CID 232561 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. epa.gov [epa.gov]

A Senior Application Scientist's Guide to Personal Protective Equipment for Handling N-Cyclohexylbenzenesulfonamide

Navigating the complexities of chemical handling requires a blend of rigorous protocol and a deep understanding of the material's nature. This guide provides essential, actionable intelligence for researchers, scientists, and drug development professionals working with N-Cyclohexylbenzenesulfonamide. Our focus extends beyond mere compliance, aiming to instill a culture of safety and precision in your laboratory operations.

Hazard Assessment: Understanding N-Cyclohexylbenzenesulfonamide

Before any handling protocol is established, a thorough understanding of the compound's potential hazards is critical. N-Cyclohexylbenzenesulfonamide, a white crystalline solid, presents several risks that dictate our personal protective equipment (PPE) strategy.

• Primary Routes of Exposure: Inhalation of dust particles, skin contact, and eye contact are the primary routes of occupational exposure. Ingestion is also a potential route.[1]

• Health Hazards: Exposure can cause skin and eye irritation.[2] Some related sulfonamide compounds may cause allergic skin reactions.[3][4] It is classified as harmful if swallowed and may cause respiratory irritation if inhaled as a dust.

• Environmental Hazards: Certain benzothiazolesulfenamide compounds are very toxic to aquatic life with long-lasting effects, necessitating careful disposal to prevent environmental release.[4][5]

This hazard profile demands a multi-faceted PPE approach that protects against particulate, dermal, and ocular exposure.

The Core Ensemble: Selecting Your Personal Protective Equipment

The selection of PPE is not a one-size-fits-all exercise. It is a calculated decision based on the specific tasks you will be performing—from weighing the solid compound to its use in a reaction and subsequent cleanup. The following table outlines the minimum required PPE for handling N-Cyclohexylbenzenesulfonamide powder.

PPE Component	Specification	Rationale for Use
Hand Protection	Nitrile Gloves (disposable)	Provides a barrier against skin contact. Nitrile offers good resistance to a range of chemicals for short-term use.[6] Always inspect gloves before use and dispose of them immediately after handling the chemical or if contamination is suspected.[7]
Eye & Face Protection	Tightly-fitting safety goggles with side-shields	Protects eyes from airborne dust particles and potential splashes.[7] A face shield should be worn over safety goggles during procedures with a higher risk of splashing.
Respiratory Protection	NIOSH-approved half-face respirator with a combination P100 (HEPA) and organic vapor/acid gas cartridge	Crucial for handling the powder. This protects against inhaling fine dust particles. A combination cartridge is recommended as a best practice when weighing or handling the neat chemical.[2] Use is mandatory when working outside of a certified chemical fume hood or when dust generation is likely.[3]
Protective Clothing	Laboratory Coat	Provides a removable barrier to protect personal clothing and skin from contamination.[1] Contaminated clothing must be removed immediately and laundered separately before reuse.[3][7]

Operational Plan: A Step-by-Step Procedural Guide

A systematic workflow is paramount to ensuring safety and experimental integrity. The following protocol integrates the use of PPE at every critical step.

• Designated Area: All handling of N-Cyclohexylbenzenesulfonamide powder should occur in a designated area, such as a chemical fume hood or a powder containment hood, to minimize inhalation exposure.[8] The work surface should be lined with plastic-backed absorbent paper to contain spills and facilitate cleanup.[8]

• Review the SDS: Before beginning work, thoroughly review the Safety Data Sheet (SDS).[9] Ensure the SDS is readily accessible to all personnel in the area.[9]

• Assemble Materials: Gather all necessary equipment, including the chemical container, weighing paper, spatulas, and waste containers, before donning PPE.

The sequence of putting on PPE is critical to prevent cross-contamination.

Figure 1. Sequential workflow for donning PPE.

• Weighing: Carefully weigh the desired amount of N-Cyclohexylbenzenesulfonamide within the fume hood. Use anti-static weighing dishes to prevent dispersal of the fine powder.

• Transfer: Use a spatula to transfer the powder. Avoid creating dust by handling the material gently and keeping containers covered as much as possible.[7]

Removing PPE correctly is as important as putting it on correctly to prevent exposure to contaminants. The principle is to touch contaminated surfaces only with other contaminated surfaces (i.e., glove to glove).

Figure 2. Sequential workflow for doffing PPE.

Emergency and Disposal Plan

Preparedness is key to mitigating the impact of an accidental release.

• Small Spills (within a fume hood):

  • Ensure your PPE is intact.

  • Dampen the spilled solid with 60-70% ethanol to prevent dust from becoming airborne.[2]

  • Carefully collect the material using absorbent paper dampened with ethanol.[2]

  • Place all contaminated materials into a labeled, sealed plastic bag for disposal.[2]

  • Decontaminate the spill area with a 60-70% ethanol solution, followed by a thorough wash with soap and water.[2]

• Large Spills (outside a fume hood):

  • Evacuate the immediate area and alert others.[7]

  • Restrict access to the area.

  • Contact your institution's Environmental Health & Safety (EH&S) department immediately.[10]

  • Do not attempt to clean up a large spill without specialized training and equipment.

• Chemical Waste: All excess N-Cyclohexylbenzenesulfonamide and materials grossly contaminated with it must be disposed of as hazardous chemical waste.[6][7]

• PPE Waste: Used gloves, absorbent pads, and other contaminated disposable items should be placed in a sealed, labeled hazardous waste container.[2]

• Container Management: Do not let the chemical enter drains.[5][7] All waste must be collected in suitable, closed containers and disposed of via a licensed professional waste disposal service, following all local, state, and federal regulations.[7]

By adhering to these rigorous PPE and handling protocols, you build a self-validating system of safety that protects you, your colleagues, and your research. This guide serves as a foundational document; always complement it with your institution-specific safety procedures and the most current Safety Data Sheet for the compound.

References

• Safety Data Sheet - Angene Chemical . Source: Angene Chemical. [Link]

• The OSHA Chemical Storage Requirements - Capital Resin Corporation . Source: Capital Resin Corporation. [Link]

• Equipment and Best Practices for Safe Fine Powder Handling . Source: H&H Design & Manufacturing. [Link]

• Understanding OSHA Chemical Storage Requirements - PolyStar Containment . Source: PolyStar Containment. [Link]

• Safety data sheet - CPAChem . Source: CPAChem. [Link]

• NIOSH Table 1,2 & 3 - Environmental Health & Safety . Source: University Corporation for Atmospheric Research. [Link]

• Safety Data Sheet - Angene Chemical . Source: Angene Chemical. [Link]

• Chemical Safety in the Workplace - Restored CDC . Source: Centers for Disease Control and Prevention. [Link]

• Recommended PPE by Hazard C

• Standard Operating Procedure - Washington State University . Source: Washington State University. [Link]

• Pocket Guide to Chemical Hazards Introduction | NIOSH - CDC . Source: Centers for Disease Control and Prevention. [Link]

• A Comprehensive Guide to Safe Powder Handling - BFM® Fitting . Source: BFM® Fitting. [Link]

• NIOSH Pocket Guide to Chemical Hazards (2005-149) 3rd printing . Source: Centers for Disease Control and Prevention. [Link]

• NIOSH Pocket Guide to Chemical Hazards | Labelmaster . Source: Labelmaster. [Link]

• Chemical Safety Guide, 6th Ed. - ORS . Source: National Institutes of Health. [Link]

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